Cyanine7.5 amine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Excitation and Emission Spectra of Cyanine7.5 Amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of Cyanine7.5 (Cy7.5) amine, a near-infrared (NIR) fluorescent dye. This document details its core photophysical characteristics, provides standardized protocols for its use, and presents visual workflows for key experimental procedures. The information herein is intended to empower researchers in the fields of bioconjugation, in-vivo imaging, and drug development to effectively utilize this versatile fluorophore.

Core Photophysical Properties of Cyanine7.5 Amine

Cyanine7.5 amine is a heptamethine cyanine (B1664457) dye renowned for its fluorescence in the near-infrared spectrum. This spectral region is particularly advantageous for biological imaging due to the reduced absorption and scattering of light by tissues, leading to deeper tissue penetration and higher signal-to-noise ratios. The key spectral and physical properties of Cyanine7.5 amine are summarized in the table below.

Property	Value	Reference
Excitation Maximum (λex)	~788 nm	[1][2]
Emission Maximum (λem)	~808 nm	[1][2]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[1][2]
Fluorescence Quantum Yield (Φ)	0.10	[1]
Molecular Weight	~819.99 g/mol	[2]
Solubility	Good in DMSO, DMF, and alcohols	[2]

Experimental Protocols

Protocol for Measuring Excitation and Emission Spectra

This protocol outlines the procedure for determining the fluorescence excitation and emission spectra of Cyanine7.5 amine in solution.

Materials:

• Cyanine7.5 amine

• Spectroscopic grade solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO)

• Calibrated fluorescence spectrophotometer capable of near-infrared measurements

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Cyanine7.5 amine in the chosen solvent (e.g., 1 mg/mL in DMSO). Protect the solution from light.

• Working Solution Preparation: Prepare a series of dilutions from the stock solution to create working solutions with absorbances between 0.01 and 0.1 at the absorption maximum (~788 nm) to avoid inner filter effects.

• Instrument Setup:

  • Turn on the fluorescence spectrophotometer and allow the lamp to warm up for the manufacturer-recommended time.

  • Set the excitation and emission slit widths to an appropriate value (e.g., 5 nm) to balance signal intensity and spectral resolution.[1]

  • Select a suitable detector for the NIR region.

• Excitation Spectrum Measurement:

  • Set the emission wavelength to the expected maximum (~808 nm).

  • Scan a range of excitation wavelengths (e.g., 650 nm to 800 nm).

  • Record the fluorescence intensity as a function of the excitation wavelength.

• Emission Spectrum Measurement:

  • Set the excitation wavelength to the determined maximum (~788 nm).

  • Scan a range of emission wavelengths (e.g., 790 nm to 900 nm).

  • Record the fluorescence intensity as a function of the emission wavelength.

• Data Analysis:

  • Correct the spectra for instrument-specific variations in lamp intensity and detector response, if not automatically performed by the instrument software.

  • Identify the peak wavelengths for the excitation and emission maxima.

Protocol for Labeling Proteins with Cyanine7.5 Amine

This protocol describes a general method for conjugating Cyanine7.5 amine to proteins via carbodiimide (B86325) chemistry, which facilitates the formation of an amide bond between the amine group of the dye and carboxyl groups on the protein.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., MES or HEPES)

• Cyanine7.5 amine

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Reaction buffer (e.g., 0.1 M MES, pH 6.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25) for purification

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL. Ensure the buffer is free of primary amines.

• Dye and Activator Preparation:

  • Dissolve Cyanine7.5 amine in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

  • Prepare fresh solutions of EDC and NHS in the reaction buffer.

• Activation of Protein Carboxyl Groups:

  • Add a molar excess of EDC and NHS to the protein solution. The optimal ratio will need to be determined empirically but a starting point is a 10-fold molar excess of each.

  • Incubate the reaction for 15-30 minutes at room temperature.

• Conjugation Reaction:

  • Add the dissolved Cyanine7.5 amine to the activated protein solution. A typical starting molar ratio of dye to protein is 10:1 to 20:1.

  • Incubate the reaction for 2-4 hours at room temperature, protected from light.

• Quenching the Reaction:

  • Add the quenching solution to the reaction mixture to a final concentration of 50-100 mM to stop the reaction.

  • Incubate for 30 minutes at room temperature.

• Purification of the Conjugate:

  • Separate the labeled protein from the unreacted dye and byproducts using a size-exclusion chromatography column equilibrated with PBS.

  • Collect the fractions containing the protein-dye conjugate, which will be visibly colored.

• Characterization of the Conjugate:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~788 nm (for the dye).

Visualizing Experimental Workflows

Fluorescence Spectroscopy Workflow

The following diagram illustrates the general workflow for measuring the excitation and emission spectra of Cyanine7.5 amine.

Caption: Workflow for Fluorescence Spectroscopy.

Protein Labeling and Purification Workflow

This diagram outlines the key steps involved in conjugating Cyanine7.5 amine to a protein and purifying the resulting conjugate.

Caption: Protein Labeling and Purification Workflow.

Conclusion

Cyanine7.5 amine is a powerful tool for researchers requiring a reliable near-infrared fluorescent probe. Its well-defined spectral properties, coupled with established labeling protocols, make it suitable for a wide range of applications, from fundamental bioconjugation studies to advanced in-vivo imaging in drug development. By following the detailed protocols and understanding the experimental workflows presented in this guide, researchers can effectively harness the capabilities of Cyanine7.5 amine to achieve their scientific objectives.

References

• 1. Near-infrared fluorescence imaging in the largely unexplored window of 900-1,000 nm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molar Extinction Coefficient of Cyanine7.5 Amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient and other key photophysical properties of Cyanine7.5 (Cy7.5) amine, a near-infrared (NIR) fluorescent dye. This document is intended for researchers, scientists, and drug development professionals who utilize fluorescent labeling techniques for in vivo imaging, fluorescence microscopy, and other bioanalytical assays.

Core Data Presentation

The photophysical properties of Cyanine7.5 amine are critical for its application in quantitative fluorescence-based experiments. The following table summarizes the key quantitative data for this dye.

Property	Value	Reference
Molar Extinction Coefficient (ε)	223,000 L⋅mol⁻¹⋅cm⁻¹	[1]
Maximum Excitation/Absorption (λabs)	788 nm	[1][2]
Maximum Emission (λem)	808 nm	[1][2]
Fluorescence Quantum Yield (Φ)	0.10	[1]
Stokes Shift	~20 nm	[2]

Experimental Protocols

A fundamental application of Cyanine7.5 amine is its conjugation to biomolecules, such as proteins and antibodies, through the reaction of its primary amine group with an activated ester (e.g., an N-hydroxysuccinimide (NHS) ester) on the target molecule. While this guide focuses on Cyanine7.5 amine, the most common experimental use involves reacting it with a molecule functionalized with an NHS ester. The following is a detailed protocol for such a labeling reaction.

Protein Labeling with an Amine-Reactive Dye

This protocol outlines the general procedure for covalently labeling a protein with an NHS ester of a cyanine (B1664457) dye, which then reacts with an amine-containing molecule like Cyanine7.5 amine. For the purpose of this guide, we will consider the reaction of a protein activated with an NHS ester with Cyanine7.5 amine.

Materials:

• Protein of interest (in an amine-free buffer, e.g., Phosphate-Buffered Saline (PBS))

• Cyanine7.5 amine

• Amine-reactive crosslinker (e.g., an NHS-ester functionalized molecule to be conjugated to the protein first)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[3]

  • Ensure the buffer is free of primary amines (e.g., Tris or glycine) as they will compete with the labeling reaction.[3]

• Prepare the Dye Solution:

  • Allow the vial of Cyanine7.5 amine to warm to room temperature before opening.

  • Dissolve the dye in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[4]

• Conjugation Reaction:

  • The molar ratio of dye to protein for optimal labeling typically ranges from 5:1 to 20:1 and should be optimized for the specific protein.

  • Slowly add the calculated amount of the dissolved Cyanine7.5 amine to the protein solution while gently stirring.

  • Incubate the reaction mixture for 1-2 hours at room temperature in the dark with continuous gentle mixing.[4]

• Purification of the Conjugate:

  • Separate the labeled protein from the free, unconjugated dye using a size-exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.[3][4]

  • The first colored band to elute from the column is the labeled protein. The second, slower-moving band corresponds to the free dye.[5]

  • Alternatively, dialysis or spin columns can be used for purification.

• Characterization of the Conjugate:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of Cyanine7.5 (788 nm).[5]

  • The DOL can be calculated using the Beer-Lambert law, with a correction for the dye's absorbance at 280 nm.

Mandatory Visualizations

Experimental Workflow for Protein Labeling

The following diagram illustrates the general workflow for labeling a protein with Cyanine7.5 amine.

Caption: Workflow for protein conjugation with Cyanine7.5 amine.

Generic Signaling Pathway for Imaging Applications

Cyanine7.5-labeled molecules, such as antibodies or ligands, are often used to visualize and track specific components of signaling pathways. The diagram below represents a generic cell signaling pathway that can be targeted for imaging.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Unveiling the Luminescence of Cyanine7.5 Amine: A Technical Guide to Quantum Yield

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the quantum yield of Cyanine7.5 amine, a near-infrared (NIR) fluorescent dye pivotal for a range of applications in biomedical research and drug development. Understanding the quantum yield is critical for optimizing experimental designs, ensuring signal brightness, and achieving high-quality data in fluorescence-based assays and imaging studies. This document outlines the quantitative photophysical properties of Cyanine7.5 amine, details the experimental methodologies for its quantum yield determination, and presents visual workflows to facilitate comprehension.

Quantitative Data Summary

The fluorescence quantum yield (Φ) is a measure of the efficiency of photon emission after photon absorption. It is a critical parameter for assessing the brightness of a fluorophore. The quantum yield of Cyanine7.5 amine and its derivatives can vary based on the specific chemical structure and the solvent environment.

Compound	Quantum Yield (Φ)	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, L⋅mol⁻¹⋅cm⁻¹)	Source
Cyanine7.5 amine	0.10	788	808	223,000	Lumiprobe[1]
Cyanine 7 amine	0.3	750	773	199,000	Antibodies.com[2]

Note: Variations in reported quantum yields can arise from differences in measurement conditions, reference standards, and the specific molecular structure of the dye. For instance, a modified Cyanine7.5 NHS ester has been reported to have a 20% higher quantum yield than its parent structure[3].

Experimental Protocol: Relative Quantum Yield Measurement

The most common method for determining the fluorescence quantum yield of a compound is the relative method, which involves comparing the fluorescence properties of the sample to a well-characterized standard with a known quantum yield.

I. Materials and Instrumentation

• Fluorophore of Interest: Cyanine7.5 amine

• Reference Standard: A fluorophore with a known quantum yield that absorbs and emits in a similar spectral region to Cyanine7.5 amine. Given the NIR properties of Cy7.5, appropriate standards are crucial as there are fewer well-characterized standards in this region[4].

• Solvents: Spectroscopic grade solvents (e.g., DMSO, DMF, alcohols) are recommended[1][2]. The same solvent should be used for both the sample and the standard if possible.

• Spectrophotometer: To measure absorbance.

• Fluorometer: To measure fluorescence emission spectra.

• Cuvettes: 10 mm path length quartz cuvettes are standard[5][6].

II. Procedure

• Preparation of Stock Solutions: Prepare stock solutions of both the Cyanine7.5 amine and the reference standard in the chosen solvent.

• Preparation of Dilutions: Prepare a series of dilutions for both the sample and the standard with absorbances ranging from 0.01 to 0.1 at the excitation wavelength in a 10 mm path length cuvette[6][7]. This low concentration range is crucial to avoid inner filter effects[5].

• Absorbance Measurement: Record the absorbance spectrum for each dilution of the sample and the standard. Note the absorbance at the excitation wavelength.

• Fluorescence Measurement: Record the corrected fluorescence emission spectrum for each dilution of the sample and the standard using the same excitation wavelength and instrument settings.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each sample and standard dilution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.

  • The slope of these plots (Gradient) is used in the quantum yield calculation.

  • The quantum yield of the sample (Φ_sample) is calculated using the following equation:

    Φ_sample = Φ_std * (Grad_sample / Grad_std) * (η_sample² / η_std²)

    Where:

    • Φ_std is the quantum yield of the standard.

    • Grad_sample and Grad_std are the gradients from the plots of integrated fluorescence intensity versus absorbance for the sample and standard, respectively.

    • η_sample and η_std are the refractive indices of the solvents used for the sample and standard, respectively. If the same solvent is used, this term becomes 1.

Visualizing Experimental Workflows and Applications

Diagrams created using the DOT language provide clear visual representations of complex processes.

Caption: Workflow for Relative Fluorescence Quantum Yield Measurement.

Caption: In Vivo Imaging Workflow Using a Cyanine7.5 Labeled Probe.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cyanine 7 amine (A270183) | Antibodies.com [antibodies.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cyanine dyes as ratiometric fluorescence standards for the far-red spectral region - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 5. leica-microsystems.com [leica-microsystems.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. iss.com [iss.com]

A Technical Guide to the Solubility of Cyanine7.5 Amine in DMSO and Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Cyanine7.5 amine, a near-infrared (NIR) fluorescent dye crucial for various applications in biomedical research and drug development. Understanding the solubility of this reagent in common solvents like dimethyl sulfoxide (B87167) (DMSO) and water is fundamental for the successful design and execution of experiments, including bioconjugation, in vivo imaging, and cellular assays. This document outlines quantitative solubility data, detailed experimental considerations, and standardized protocols to ensure reproducible results.

Solubility Profile of Cyanine7.5 Amine

The solubility of Cyanine7.5 amine is highly dependent on the solvent system. As a non-sulfonated cyanine (B1664457) dye, it exhibits distinct solubility properties in organic versus aqueous media.[1] The data compiled from various suppliers and technical resources are summarized below.

Data Presentation

Solvent	Reported Solubility	Method/Observation
DMSO	Soluble / Good Solubility	Qualitative assessment from multiple suppliers.[2][3][4][5]
Water	19.2 mg/mL	Quantitative measurement by spectrophotometer.[6]
Water	Low Solubility	Qualitative assessment.[2]

Discussion of Solubility Data

Cyanine7.5 amine demonstrates excellent solubility in polar aprotic organic solvents such as DMSO and dimethylformamide (DMF).[2][3][4] This high solubility makes DMSO an ideal solvent for preparing concentrated stock solutions.

The solubility in aqueous solutions is more complex. While one source provides a specific quantitative value of 19.2 mg/mL in water, it is also noted that physical assistance like shaking or ultrasonication may be required to achieve this.[6] Other sources describe its water solubility as generally "low".[2] This discrepancy may arise from differences in the specific salt form of the dye, purity levels, or the experimental conditions used for measurement. For applications requiring high concentrations of the dye in purely aqueous buffers, a sulfonated version, such as sulfo-Cy7.5 amine, is recommended due to its significantly enhanced water solubility.[7][8][]

Experimental Protocols & Methodologies

Accurate preparation of Cyanine7.5 amine solutions is critical for downstream applications. The following protocols provide a general guideline for researchers.

2.1 Protocol for Preparing a Concentrated Stock Solution in DMSO

This protocol is suitable for creating a high-concentration stock solution for long-term storage and subsequent dilution.

• Weighing: Accurately weigh the desired amount of Cyanine7.5 amine powder in a microcentrifuge tube. Perform this step in a dark or low-light environment to prevent photobleaching.

• Solvent Addition: Add the calculated volume of anhydrous, high-purity DMSO to the tube. For example, to prepare a 10 mM stock solution from a batch with a molecular weight of 820 g/mol , add 122 µL of DMSO to 1 mg of the dye.

• Dissolution: Vortex the solution thoroughly for 1-2 minutes until the dye is completely dissolved. The solution should be clear and dark blue.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.[5][10] For short-term storage (days to weeks), 4°C is acceptable.[5]

2.2 Protocol for Preparing an Aqueous Working Solution

This protocol describes the preparation of a working solution in an aqueous buffer, often from a DMSO stock, for immediate use in labeling reactions or assays.

• Buffer Preparation: Prepare the desired aqueous buffer (e.g., PBS, pH 7.4).

• Dilution: Add the required volume of the Cyanine7.5 amine DMSO stock solution to the aqueous buffer. It is recommended to add the DMSO stock to the buffer while vortexing to facilitate rapid dispersion and prevent precipitation.

• Co-Solvent Consideration: For many bioconjugation reactions, a final concentration of 5-20% DMSO in the aqueous buffer is used to maintain the solubility of the non-sulfonated dye.[1][]

• Direct Dissolution in Water: If attempting to dissolve the dye directly in water, add the powder to the water and facilitate dissolution by shaking, vortexing, or using an ultrasonic bath, as this may be necessary to reach higher concentrations.[6]

• Use Immediately: Aqueous solutions of cyanine dyes are generally less stable than DMSO stocks. It is recommended to use them immediately after preparation.

Visualization of Workflows

The following diagrams illustrate key workflows related to the solubility of Cyanine7.5 amine.

Caption: Logical workflow for assessing the solubility of Cyanine7.5 amine.

Caption: General experimental workflow for quantitative solubility determination.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. interchim.fr [interchim.fr]
• 3. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]
• 4. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 5. medkoo.com [medkoo.com]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. sulfo-Cy7.5 amine | BroadPharm [broadpharm.com]
• 8. lumiprobe.com [lumiprobe.com]
• 10. lumiprobe.com [lumiprobe.com]

An In-depth Technical Guide to the Storage and Stability of Cyanine7.5 Amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical aspects concerning the storage and stability of Cyanine7.5 amine, a near-infrared (NIR) fluorescent dye essential for various research and drug development applications. Proper handling and storage are paramount to ensure its performance and the reliability of experimental outcomes.

Chemical Properties and Handling

Cyanine7.5 amine is a heptamethine cyanine (B1664457) dye featuring a primary amine group, which allows for its covalent conjugation to various biomolecules.[1] Its NIR fluorescence properties make it ideal for deep-tissue in vivo imaging.[2]

Table 1: General Properties of Cyanine7.5 Amine

Property	Value	Source(s)
Appearance	Dark green powder	[3]
Excitation Maximum	~788 nm	[4]
Emission Maximum	~808 nm	[4]
Solubility	Good in DMSO, DMF, and alcohols. Low solubility in water.	[4][]

Upon receipt, it is crucial to handle the compound with care, minimizing exposure to light and moisture to prevent degradation.

Storage Conditions

Proper storage is the most critical factor in maintaining the stability and shelf-life of Cyanine7.5 amine.

Table 2: Recommended Storage Conditions for Cyanine7.5 Amine

Condition	Recommendation	Duration	Source(s)
Temperature (Long-term)	-20°C	Months to years	[4][6]
Temperature (Short-term)	Room temperature	Up to 3 weeks (during transportation)	[2][4]
Light	In the dark, avoid prolonged exposure to light	Always	[2][4]
Atmosphere	Desiccate, store under inert gas (e.g., Argon) if possible	Long-term storage	[6]

Stability Profile

The stability of Cyanine7.5 amine is influenced by several factors, including temperature, pH, and light exposure.

Thermal Stability

While stable for short periods at room temperature, long-term storage at higher temperatures will lead to degradation. For long-term stability, adherence to the -20°C storage recommendation is critical.

pH Stability

Cyanine dyes, in general, are known to be less stable in basic solutions (pH > 8).[7] The polymethine chain is susceptible to nucleophilic attack, which can be exacerbated at higher pH values, leading to a loss of fluorescence. For labeling reactions, a pH range of 7.5-8.0 is often used, but prolonged incubation should be avoided.[7]

Photostability

Cyanine7.5 is susceptible to photobleaching, an irreversible photo-oxidative process that leads to the loss of fluorescence.[8] The primary degradation pathway involves the reaction of the polymethine chain with reactive oxygen species (ROS), such as singlet oxygen.[8] This process can be accelerated by high-intensity light exposure.

Table 3: Factors Affecting the Stability of Cyanine7.5 Amine

Factor	Effect on Stability	Mitigation Strategies	Source(s)
Temperature	High temperatures accelerate degradation.	Store at -20°C for long-term storage.	[4][6]
pH	Unstable in highly basic conditions (pH > 8).	Use buffers in the neutral to slightly basic range (pH 7-8) for reactions and storage of solutions. Avoid prolonged exposure to basic conditions.	[7]
Light	Prone to photobleaching upon exposure to light, especially high-intensity light.	Store in the dark. Minimize light exposure during handling and experiments. Use of antifade reagents or triplet-state quenchers can enhance photostability.	[2][4][9]
Moisture	Can lead to hydrolysis and degradation.	Store in a desiccated environment. Allow the vial to warm to room temperature before opening to prevent condensation.	[2]
Oxygen	Oxidative degradation is a key pathway for photobleaching.	Store under an inert atmosphere (e.g., argon) for optimal long-term stability. Use of oxygen scavengers in imaging buffers can improve photostability.	[9]

Degradation Pathway

The primary mechanism of degradation for heptamethine cyanine dyes like Cyanine7.5 is the oxidation of the polymethine chain.[8] This can be initiated by light (photodegradation) or occur slowly over time through thermal degradation. The process often involves the formation of carbonyl compounds, leading to the cleavage of the conjugated system and a loss of fluorescence.

General degradation pathway of Cyanine7.5 amine.

Experimental Protocols

Protocol for Reconstitution and Aliquoting of Cyanine7.5 Amine

This protocol outlines the steps for preparing a stock solution of Cyanine7.5 amine.

Materials:

• Cyanine7.5 amine (solid)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF)

• Microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

• Inert gas (e.g., Argon or Nitrogen), optional

Procedure:

• Allow the vial of Cyanine7.5 amine to warm to room temperature before opening to prevent moisture condensation.

• Briefly centrifuge the vial to collect all the powder at the bottom.

• Under subdued light, add the required volume of anhydrous DMSO or DMF to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the dye is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• (Optional) Purge the headspace of each aliquot with an inert gas before sealing.

• Store the aliquots at -20°C in the dark.

Workflow for reconstitution of Cyanine7.5 amine.

Protocol for Accelerated Stability Testing

This protocol describes a method to assess the long-term stability of Cyanine7.5 amine in solution under accelerated conditions. This method is based on the Arrhenius equation, where the degradation rate at a higher temperature is used to predict the shelf-life at a lower temperature.[10]

Materials:

• Aliquots of Cyanine7.5 amine stock solution in a suitable solvent (e.g., DMSO).

• Temperature-controlled incubators or ovens set at various elevated temperatures (e.g., 40°C, 50°C, 60°C).

• UV-Vis spectrophotometer.

• Fluorometer.

• HPLC system with a suitable column for dye analysis.

Procedure:

• Prepare multiple identical aliquots of the Cyanine7.5 amine solution to be tested.

• Place the aliquots in the pre-heated incubators at the selected temperatures.

• At specified time points (e.g., 0, 1, 2, 4, 8, 12 weeks), remove one aliquot from each temperature condition.

• Allow the aliquots to cool to room temperature.

• Analyze the samples using the following methods:

  • UV-Vis Spectroscopy: Measure the absorbance spectrum and record the absorbance at the maximum wavelength (~788 nm). A decrease in absorbance indicates degradation.

  • Fluorometry: Measure the fluorescence emission spectrum (excitation at ~788 nm) and record the peak emission intensity. A decrease in fluorescence intensity indicates a loss of the fluorophore's quantum yield or concentration.

  • HPLC Analysis: Use a suitable HPLC method to separate the intact dye from its degradation products. Quantify the peak area of the intact Cyanine7.5 amine to determine the percentage of remaining dye.

• Plot the percentage of remaining dye versus time for each temperature.

• Use the degradation rates at different temperatures to calculate the predicted shelf-life at the recommended storage temperature (-20°C) using the Arrhenius equation.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. edaegypt.gov.eg [edaegypt.gov.eg]
• 4. lumiprobe.com [lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. microchemlab.com [microchemlab.com]

An In-depth Technical Guide to the Safety Profile of Cyanine7.5 Amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data available for Cyanine7.5 amine, a near-infrared (NIR) fluorescent dye. This document is intended to consolidate key safety information into a structured format to facilitate safe handling and experimental design. Cyanine7.5 amine is utilized in various research applications, particularly for labeling biomolecules to enable in vivo imaging.

Chemical Identification and Physical Properties

Cyanine7.5 amine is a complex organic molecule used as a fluorescent label. The primary amine group allows for its conjugation with various electrophilic reagents.

Property	Data	Reference
Chemical Name	Cyanine7.5 amine	[1]
CAS Number	2104005-15-2; 2104005-16-3 (chloride); 2104005-17-4 (hydrochloride)	[1][2]
Molecular Formula	C₅₁H₆₄Cl₂N₄O	[2][3]
Molecular Weight	~820.00 g/mol (may vary by batch)	[2][3]
Appearance	Dark green powder	[2]
Solubility	Good in DMSO, DMF, and alcohols	[2]
Melting Point	Not determined	[4]
Boiling Point	Not determined	[4]
Density	Not determined	[4]

Hazard Identification and Toxicological Data

Limited specific toxicological data for Cyanine7.5 amine is publicly available. The hazard classification is based on information for similar cyanine (B1664457) dye derivatives.

Hazard Statement	Description
H303	May be harmful if swallowed
H313	May be harmful in contact with skin
H333	May be harmful if inhaled

Source: AAT Bioquest, for Cyanine 7.5 monosuccinimidyl ester, a related compound.[5]

Quantitative Toxicological Data:

Parameter	Value	Species	Route
LD50 (Oral)	Not determined	-	-
LD50 (Dermal)	Not determined	-	-
LC50 (Inhalation)	Not determined	-	-

Note: Specific quantitative toxicity data (LD50/LC50) for Cyanine7.5 amine was not found in the reviewed safety data sheets.

Ecological Information:

• Aquatic Toxicity: A safety data sheet for a related compound, Cyanine7.5 alkyne, indicates it is very toxic to aquatic life with long-lasting effects (H410).[6]

• Persistence and Degradability: No data available.[4]

• Bioaccumulative Potential: No data available.[4]

Handling, Storage, and First Aid

Proper handling and storage are crucial to ensure the stability of the compound and the safety of laboratory personnel.

Aspect	Recommendation	Reference
Handling	No special measures are typically required beyond standard laboratory practices.	[4]
Storage (Short-term)	0 - 4 °C for days to weeks.	[3]
Storage (Long-term)	-20°C for months to years.	[1][3]
Light Sensitivity	Avoid prolonged exposure to light. Store in the dark.	[1][2][7]
Shipping	Shipped under ambient temperature as a non-hazardous chemical.	[3]

First Aid Measures:

• Eye Contact: Immediately flush eyes with large amounts of water. If contact lenses are present, remove them. Seek medical attention.[6]

• Skin Contact: Wash skin thoroughly with soap and water. Remove contaminated clothing.[6]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6]

• Ingestion: If swallowed, rinse mouth with water. Call a poison center or doctor if you feel unwell.[6]

Experimental Protocols and Workflows

General Workflow for Handling and Use:

The following diagram outlines a general workflow for the safe handling and use of Cyanine7.5 amine in a laboratory setting.

General Workflow for Cyanine7.5 Amine Handling

Methodology for a Standard Protein Labeling Experiment:

• Protein Preparation: Prepare the protein solution in an amine-free buffer (e.g., PBS, pH 7.4).

• Dye Preparation: Dissolve Cyanine7.5 amine in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation: Add the dye solution to the protein solution at a specific molar ratio. The reaction is typically carried out for 1-2 hours at room temperature in the dark.

• Purification: Remove the unconjugated dye by size exclusion chromatography (e.g., a Sephadex G-25 column) or dialysis.

• Characterization: Determine the degree of labeling by measuring the absorbance of the protein and the dye.

Signaling Pathways and Biological Interactions

Currently, there is no specific information available in the provided search results regarding the direct interaction of Cyanine7.5 amine with cellular signaling pathways. Its primary application is as a fluorescent label, and it is generally considered to be biologically inert after conjugation to a targeting molecule. The biological effects observed are typically attributed to the molecule to which the dye is conjugated.

Logical Relationship for In Vivo Imaging Application:

The following diagram illustrates the logical steps involved in using a Cyanine7.5 amine-labeled conjugate for in vivo imaging.

Logical Flow for In Vivo Imaging

Disclaimer: This document is intended for informational purposes only and is based on publicly available data. It is not a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Researchers should always consult the manufacturer's SDS and follow all institutional safety guidelines when handling any chemical. This product is for research use only and not for human or veterinary use.[3]

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 3. medkoo.com [medkoo.com]
• 4. pcprakt.userpage.fu-berlin.de [pcprakt.userpage.fu-berlin.de]
• 5. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 6. Cyanine7.5 alkyne|MSDS [dcchemicals.com]
• 7. lumiprobe.com [lumiprobe.com]

Understanding the free amino group on Cyanine7.5 for conjugation

An In-depth Technical Guide to Amine-Functionalized Cyanine7.5 for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of amine-functionalized Cyanine7.5 (Cy7.5), a near-infrared (NIR) fluorescent dye, and its application in the covalent labeling of biomolecules. It details the core chemical principles, experimental protocols for conjugation, and methods for characterizing the resulting conjugates. The near-infrared properties of Cy7.5 make it an invaluable tool for applications requiring deep tissue penetration and low background autofluorescence, particularly in the field of in vivo imaging.[1][2]

Core Principles of Cyanine7.5-Amine Conjugation

Cyanine7.5 is a fluorescent dye characterized by two nitrogen atoms linked by a polymethine chain.[3] The amine-functionalized version of this dye provides a nucleophilic primary amine group (-NH₂) that can be used to form stable covalent bonds with various electrophilic functional groups.[4][5] This allows for the direct labeling of molecules that do not possess a native primary amine or when site-specific conjugation to a different functional group is desired.

The most prevalent conjugation strategy for Cy7.5-amine involves the formation of a stable amide bond through a reaction with an activated carboxylic acid.[4][6] While the free carboxylic acid group (-COOH) on a target molecule (such as a protein's aspartic or glutamic acid residues, or a C-terminus) is not sufficiently reactive on its own, it can be converted into a highly reactive intermediate, most commonly an N-hydroxysuccinimide (NHS) ester.[7] This two-step process is highly efficient for covalently linking the Cy7.5 fluorophore to the target biomolecule.

The general signaling pathway for this conjugation is illustrated below.

Caption: Chemical pathway for conjugating Cy7.5-amine to a carboxylic acid.

Quantitative Data and Reagent Properties

Successful conjugation relies on understanding the spectral properties of the dye and the key reaction parameters. The sulfonated version of Cy7.5 offers enhanced water solubility, which can prevent aggregation and improve the stability of the final conjugate.[]

Table 1: Physicochemical Properties of Amine-Functionalized Cyanine7.5 Dyes

Property	Cyanine7.5 Amine	sulfo-Cyanine7.5 Amine	Reference
Excitation Maximum (Ex)	788 nm	778 nm	[5],[9]
Emission Maximum (Em)	808 nm	797 nm	[5],[9]
Molar Extinction Coefficient (ε)	223,000 M⁻¹cm⁻¹	222,000 M⁻¹cm⁻¹	[5],[9]
Fluorescence Quantum Yield (Φ)	0.10	0.21	[5],[9]
Molecular Weight (MW)	749.1 g/mol	1180.5 g/mol (as K₃ salt)	[5],[9]

| Solubility | DMSO, DMF, Alcohols | Water, DMF, DMSO |[5],[9] |

Table 2: Key Parameters for a Typical Conjugation Reaction

Parameter	Recommended Value/Condition	Rationale	Reference
Biomolecule Concentration	2 - 10 mg/mL	Higher concentrations improve labeling efficiency.	[2],[3]
Reaction Buffer	Amine-free (e.g., PBS, MES, HEPES)	Prevents competition with the dye's amine group.	[2],[10]
pH for Carboxyl Activation	4.5 - 6.0	Optimal pH for EDC/NHS chemistry.
pH for Conjugation	7.2 - 8.5	Ensures the amine on Cy7.5 is deprotonated and nucleophilic.	[11]
Solvent for Dye	Anhydrous DMSO or DMF	Ensures dye is fully dissolved before adding to aqueous buffer.	[12],[13]
Molar Ratio (Dye:Biomolecule)	5:1 to 20:1	Starting range for optimization; varies by biomolecule.	[2],[13]
Reaction Time	1 - 2 hours (or overnight at 4°C)	Allows for completion of the conjugation reaction.	[13]

| Reaction Temperature | Room Temperature (or 4°C) | Room temperature is typically sufficient for efficient labeling. |[12] |

Detailed Experimental Protocols

This section provides a generalized, step-by-step protocol for conjugating Cy7.5-amine to a biomolecule containing carboxylic acid groups, such as a protein.

Experimental Workflow Overview

Caption: Standard experimental workflow for Cy7.5-amine conjugation.

Protocol 1: Conjugation of Cy7.5-Amine to a Protein

Materials:

• Protein with accessible carboxylic acid groups (in amine-free buffer like MES or PBS)

• Cyanine7.5-amine or sulfo-Cyanine7.5-amine

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Conjugation Buffer (e.g., 0.1 M PBS, pH 7.2-7.4)

• Anhydrous Dimethylsulfoxide (DMSO)

• Quenching solution (e.g., 1 M Tris-HCl or Glycine, pH 8.0) (Optional)

• Purification column (e.g., Sephadex G-25 desalting column)

Procedure:

• Preparation of the Biomolecule:

  • Ensure the protein solution is at a concentration of 2-10 mg/mL in an amine-free buffer.[3] If the buffer contains primary amines (like Tris or glycine), perform a buffer exchange into an appropriate buffer (e.g., PBS) using dialysis or a desalting column.[2][10]

• Activation of Carboxylic Acids:

  • Immediately before use, prepare fresh solutions of EDC and NHS in cold Activation Buffer (or water) at a concentration of ~10 mg/mL.

  • Add a 50-fold molar excess of both EDC and NHS to the protein solution.

  • Incubate for 15-30 minutes at room temperature with gentle stirring.

  • Note: This step converts the protein's carboxyl groups into amine-reactive NHS esters.

• Preparation of Cy7.5-Amine Stock Solution:

  • Allow the vial of Cy7.5-amine to warm to room temperature.

  • Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO.[12] Vortex briefly to ensure it is fully dissolved. This solution should be prepared immediately before use as reactive compounds can be unstable in solution.[14]

• Conjugation Reaction:

  • Immediately after the activation step, exchange the buffer of the activated protein into the Conjugation Buffer (pH 7.2-7.4) using a desalting column to remove excess EDC and NHS.

  • Calculate the required volume of the 10 mM Cy7.5-amine stock solution to achieve the desired molar ratio (e.g., 10:1 dye-to-protein).

  • While gently stirring the activated protein solution, add the Cy7.5-amine solution dropwise.[10]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[13]

• Purification of the Conjugate:

  • To remove unconjugated free dye, purify the reaction mixture using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with your desired storage buffer (e.g., PBS).[3]

  • The first colored fraction to elute contains the labeled protein, while the smaller, unreacted dye molecules will elute later.[13]

• Characterization and Calculation of Degree of Substitution (DOS):

  • Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀, for protein) and at the absorbance maximum for Cy7.5 (~788 nm, A₇₈₈).[2]

  • Calculate the protein concentration and dye concentration using the Beer-Lambert law (A = εcl).

  • The Degree of Substitution (DOS), which represents the average number of dye molecules per protein molecule, is calculated as follows:[2][12]

    Protein Concentration (M) = [A₂₈₀ - (A₇₈₈ × CF₂₈₀)] / ε_protein

    Dye Concentration (M) = A₇₈₈ / ε_dye

    DOS = [Dye Concentration] / [Protein Concentration]

  • Where:

    • ε_protein: Molar extinction coefficient of the protein at 280 nm (e.g., 210,000 M⁻¹cm⁻¹ for IgG).

    • ε_dye: Molar extinction coefficient of Cy7.5 at ~788 nm (223,000 M⁻¹cm⁻¹).[5]

    • CF₂₈₀: Correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / A₇₈₈ of dye). This is typically ~0.05-0.10 for cyanine (B1664457) dyes.

Troubleshooting Common Issues

Table 3: Troubleshooting Guide for Cy7.5-Amine Conjugation

Problem	Potential Cause(s)	Recommended Solution(s)	Reference
Low Degree of Labeling (DOL)	- Inefficient carboxyl activation (hydrolyzed EDC/NHS).- Low protein concentration.- Incorrect pH for conjugation.- Insufficient dye-to-protein ratio.	- Use fresh, high-quality EDC and NHS.- Concentrate the protein to >2 mg/mL.- Ensure conjugation buffer pH is 7.2-8.5.- Increase the molar ratio of dye in the reaction.	[13]
Protein Precipitation	- Excessive dye-to-protein ratio causing aggregation.- High concentration of organic solvent (DMSO).- Protein instability after modification.	- Decrease the molar ratio of dye to protein.- Ensure the volume of DMSO is less than 10% of the total reaction volume.- Perform the reaction at 4°C for a longer duration.	[2],[13]
High Background Signal in Assays	- Incomplete removal of unconjugated free dye.	- Ensure thorough purification of the conjugate, collecting only the initial protein peak from the chromatography column.	[2]

| Low Fluorescence Signal | - Low DOL.- Self-quenching of the dye at very high DOL.- Photobleaching of the dye. | - Optimize the reaction to increase DOL.- If self-quenching is suspected, optimize for a lower DOL.- Store and handle the conjugate protected from light. |[13],[15] |

This document is intended for research use only. All protocols should be optimized for specific biomolecules and applications.

References

• 1. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]
• 6. Bioconjugation application notes [bionordika.fi]
• 7. Chemical Conjugation - Creative Biolabs [creative-biolabs.com]
• 9. Sulfo-Cy7.5 NHS ester, 2736437-44-6 | BroadPharm [broadpharm.com]
• 10. biotium.com [biotium.com]
• 11. interchim.fr [interchim.fr]
• 12. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 13. benchchem.com [benchchem.com]
• 14. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. researchgate.net [researchgate.net]

The Inner Workings of a Near-Infrared Star: A Technical Guide to the Fluorescence of Cyanine7.5 Dyes

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing fields of biomedical imaging and targeted therapeutics, the ability to visualize biological processes deep within living tissues is paramount. Near-infrared (NIR) fluorescent probes have emerged as indispensable tools for this purpose, and among them, Cyanine7.5 (Cy7.5) dyes stand out for their exceptional photophysical properties. This technical guide provides an in-depth exploration of the core fluorescence mechanism of Cy7.5 dyes, offering a comprehensive resource for researchers leveraging this powerful technology.

Core Principles of Cyanine7.5 Fluorescence

Cyanine (B1664457) dyes are characterized by a polymethine chain connecting two nitrogen-containing heterocyclic rings. The length of this conjugated chain dictates the dye's absorption and emission wavelengths. In the case of Cy7.5, a heptamethine chain pushes its spectral properties into the near-infrared window (typically 700-900 nm), a region where biological tissues exhibit minimal autofluorescence and light scattering, allowing for deeper tissue penetration and higher signal-to-background ratios.

The fluorescence of Cy7.5 is governed by the principles of the Jablonski diagram. Upon absorption of a photon of light corresponding to its excitation maximum, a valence electron is promoted from the ground state (S₀) to an excited singlet state (S₁). The molecule then rapidly undergoes vibrational relaxation to the lowest vibrational level of the S₁ state. From here, it can return to the ground state via several pathways, including the emission of a photon, a process known as fluorescence.

// Transitions S0_v0 -> S1_v2 [label="Absorption", color="#4285F4", style=solid, arrowhead=normal]; S1_v2 -> S1_v0 [label="Vibrational\nRelaxation", color="#EA4335", style=dashed, arrowhead=normal]; S1_v0 -> S0_v1 [label="Fluorescence", color="#34A853", style=solid, arrowhead=normal]; S1_v0 -> S0_v2 [label="Internal\nConversion", color="#EA4335", style=dashed, arrowhead=normal]; S1_v0 -> T1_v0 [label="Intersystem\nCrossing", color="#FBBC05", style=dashed, arrowhead=normal]; T1_v0 -> S0_v2 [label="Phosphorescence", color="#FBBC05", style=solid, arrowhead=normal]; } Jablonski diagram illustrating the electronic and vibrational energy levels and transitions involved in fluorescence.

Photophysical Properties of Cyanine7.5 Dyes

The efficiency and utility of a fluorophore are defined by its photophysical parameters. The following table summarizes key quantitative data for typical Cyanine7.5 dyes.

Property	Typical Value	Significance
Maximum Absorption (λ_abs)	~788 nm[1][2]	Wavelength of light most efficiently absorbed to induce fluorescence.
Maximum Emission (λ_em)	~808 nm[1][2]	Wavelength of light emitted upon fluorescence.
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹[2]	A measure of how strongly the dye absorbs light at a specific wavelength.
Quantum Yield (Φ)	Variable (can be >20% higher than ICG)[3][4]	The ratio of emitted photons to absorbed photons, indicating fluorescence efficiency.
Stokes Shift	~20 nm[1]	The difference between the maximum absorption and emission wavelengths.

Factors Influencing Cyanine7.5 Fluorescence

The fluorescence of Cy7.5 is not an intrinsic constant but is highly sensitive to its molecular environment and structural arrangement. Understanding these factors is crucial for optimizing its performance in various applications.

Aggregation: J- and H-Aggregates

At high concentrations, cyanine dyes have a tendency to form aggregates, which can significantly alter their photophysical properties.

• J-aggregates: In these "head-to-tail" arrangements, the transition dipole moments of the dye molecules align, leading to a bathochromic (red) shift in the absorption spectrum and often enhanced fluorescence with a small Stokes shift.[5][6]

• H-aggregates: In "side-by-side" or "sandwich-type" arrangements, the transition dipoles are parallel, resulting in a hypsochromic (blue) shift in the absorption spectrum and typically, fluorescence quenching.[5][7]

The formation of either J- or H-aggregates is influenced by factors such as solvent polarity, temperature, and the presence of certain ions.[8][9]

Fluorescence Quenching

Fluorescence quenching is any process that decreases the fluorescence intensity of a fluorophore. For Cy7.5, several quenching mechanisms are relevant:

• Self-Quenching (Aggregation-Induced Quenching): At high concentrations or when multiple dye molecules are conjugated in close proximity on a biomolecule, they can form non-fluorescent aggregates (H-aggregates), leading to a reduction in the overall fluorescence signal.[10][11]

• Collisional (Dynamic) Quenching: The excited fluorophore can be deactivated upon collision with a quencher molecule in the solution, such as molecular oxygen.[10]

• Static Quenching: Formation of a non-fluorescent complex between the fluorophore and a quencher molecule in the ground state.

• Förster Resonance Energy Transfer (FRET): A non-radiative energy transfer mechanism between two chromophores, a donor and an acceptor, when they are in close proximity. If Cy7.5 acts as a donor and a suitable acceptor is nearby, its fluorescence can be quenched.

Photoisomerization

The polymethine chain of cyanine dyes is flexible and can undergo trans-cis isomerization upon photoexcitation. The cis-isomer often has a different absorption spectrum and is typically non-fluorescent or weakly fluorescent. This reversible process can lead to fluorescence blinking and an overall decrease in the fluorescence quantum yield.[12][13] The rate of photoisomerization and the lifetime of the isomers are influenced by the viscosity of the solvent and the steric hindrance imposed by conjugation to biomolecules.[14][15]

Experimental Protocols

Accurate characterization of Cyanine7.5 dyes and their conjugates is essential for reliable experimental outcomes. Below are detailed methodologies for key experiments.

Determination of Molar Extinction Coefficient

Objective: To determine the molar absorptivity of a Cy7.5 dye at its maximum absorption wavelength.

Materials:

• Cyanine7.5 dye of known purity

• Spectroscopic grade solvent (e.g., DMSO, methanol)

• UV-Vis spectrophotometer

• Calibrated analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution: Accurately weigh a small amount of the Cy7.5 dye and dissolve it in a known volume of the chosen solvent to create a concentrated stock solution.

• Prepare serial dilutions: Perform a series of accurate dilutions of the stock solution to obtain several solutions of decreasing concentrations.

• Measure absorbance: Record the absorbance spectrum for each dilution using the UV-Vis spectrophotometer. Identify the wavelength of maximum absorbance (λ_abs).

• Construct a calibration curve: Plot the absorbance at λ_abs against the molar concentration for each dilution.

• Calculate the extinction coefficient: According to the Beer-Lambert law (A = εcl), the slope of the linear regression of the calibration curve is the molar extinction coefficient (ε).

Relative Fluorescence Quantum Yield Determination

Objective: To determine the fluorescence quantum yield of a Cy7.5 dye relative to a known standard.

Materials:

• Cyanine7.5 dye solution

• A standard fluorophore with a known quantum yield in the NIR region (e.g., another well-characterized cyanine dye)

• Spectroscopic grade solvent

• UV-Vis spectrophotometer

• Fluorometer with an NIR-sensitive detector

Procedure:

• Prepare solutions: Prepare a series of dilutions for both the Cy7.5 sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure absorbance: Record the absorbance of each solution at the chosen excitation wavelength.

• Measure fluorescence spectra: Excite each solution at the same wavelength and record the fluorescence emission spectrum.

• Integrate fluorescence intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot data: For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

• Calculate quantum yield: The quantum yield of the sample (Φ_sample) can be calculated using the following equation: Φ_sample = Φ_standard * (m_sample / m_standard) * (n_sample / n_standard)² where Φ is the quantum yield, m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and n is the refractive index of the solvent.

Application in Signaling Pathway Visualization: Receptor-Mediated Endocytosis

Cyanine7.5 dyes are extensively used to label ligands (e.g., antibodies, growth factors) to study their interaction with cell surface receptors and subsequent internalization through receptor-mediated endocytosis. This process is a critical signaling pathway in many cellular functions.

This in-depth guide provides a foundational understanding of the near-infrared fluorescence mechanism of Cyanine7.5 dyes. By comprehending the core principles, photophysical properties, and the factors that influence their fluorescence, researchers can better design and interpret experiments, ultimately advancing the frontiers of biomedical research and drug development.

References

• 1. Effects of endocytosis on receptor-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.uzh.ch [chem.uzh.ch]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Receptor mediated endocytosis by kk | PPTX [slideshare.net]
• 8. ossila.com [ossila.com]
• 9. youtube.com [youtube.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Cyanine dyes as ratiometric fluorescence standards for the far-red spectral region - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 12. Tumor labeling in vivo using cyanine-conjugated monoclonal antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. jasco-global.com [jasco-global.com]
• 15. micro.magnet.fsu.edu [micro.magnet.fsu.edu]

A Technical Deep Dive: Water-Soluble vs. Non-Sulfonated Cyanine7.5 Amine for Advanced Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

In the landscape of near-infrared (NIR) fluorescence imaging, Cyanine7.5 (Cy7.5) dyes have emerged as indispensable tools, offering deep tissue penetration and high signal-to-noise ratios. A critical consideration for researchers is the choice between water-soluble (sulfonated) and non-sulfonated variants of Cy7.5 amine. This technical guide provides an in-depth comparison of these two dye types, complete with quantitative data, detailed experimental protocols, and visualizations to inform experimental design and application in research and drug development.

Core Properties: A Tale of Two Solubilities

The fundamental difference between water-soluble and non-sulfonated Cyanine7.5 amine lies in the presence of sulfonate groups. Sulfonation introduces negatively charged sulfonate (-SO₃⁻) moieties to the cyanine (B1664457) dye structure, dramatically increasing its hydrophilicity.[1][2][3] This structural modification has profound implications for the dye's solubility, handling, and application in biological systems.

Non-sulfonated Cyanine7.5 amine , the more traditional formulation, is inherently hydrophobic and thus has low aqueous solubility.[2][4] Consequently, its use in labeling biomolecules in aqueous buffers necessitates the use of organic co-solvents such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to ensure efficient reaction and prevent precipitation.[1][2][4]

Conversely, water-soluble Cyanine7.5 amine (sulfo-Cy7.5 amine) readily dissolves in aqueous solutions, obviating the need for organic co-solvents in many bioconjugation protocols.[1][2] This property is particularly advantageous when working with sensitive proteins that may be denatured by organic solvents.[4] Furthermore, the increased hydrophilicity of sulfonated dyes reduces their tendency to aggregate in aqueous environments, leading to more reliable and reproducible results.[1][2]

Quantitative Data Summary

The spectral properties of water-soluble and non-sulfonated Cyanine7.5 amine are nearly identical, making them interchangeable in terms of their fluorescence characteristics for most applications.[1][3] The key distinctions, as highlighted in the table below, are their solubility and the resulting differences in handling and purification methods.

Property	Water-Soluble (Sulfonated) Cyanine7.5 Amine	Non-Sulfonated Cyanine7.5 Amine
Excitation Maximum (nm)	~778[5][6]	~788[7]
Emission Maximum (nm)	~797[5][6]	~808[7]
Molar Extinction Coeff. (M⁻¹cm⁻¹)	~222,000[5][6]	~223,000[7]
Fluorescence Quantum Yield	~0.21 (for NHS ester derivative)[8]	~0.10[7]
Solubility	Good in water, DMF, and DMSO[5][6]	Good in DMSO and DMF; poorly soluble in water[4][7]
Organic Co-solvent Required	No (for aqueous labeling)[1][2]	Yes (typically 5-20% DMSO or DMF)[1][2][4]
Purification of Conjugates	Gel filtration, chromatography, or dialysis against aqueous buffer[1]	Gel filtration or chromatography; dialysis requires the use of sulfonated dyes for efficient removal of unreacted dye[1]

Experimental Protocols

Detailed methodologies are crucial for the successful application of Cyanine7.5 dyes. Below are representative protocols for key experiments.

Bioconjugation of Amine-Reactive Dyes to Proteins

This protocol describes the labeling of a protein with an amine-reactive version of Cyanine7.5 (e.g., an NHS ester, which would be a common application for the amine dye itself to be reacted with). The principles can be adapted for both water-soluble and non-sulfonated forms.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., PBS)

• Water-soluble or Non-sulfonated Cyanine7.5 NHS ester

• Anhydrous DMSO or DMF (for non-sulfonated dye)

• Reaction buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.

• Prepare the Dye Stock Solution:

  • For Water-Soluble Dye: Dissolve the dye in the reaction buffer to a concentration of 10 mg/mL.

  • For Non-Sulfonated Dye: Dissolve the dye in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[9] This solution should be prepared fresh.

• Labeling Reaction:

  • While gently stirring, slowly add the dye solution to the protein solution. The molar ratio of dye to protein typically ranges from 5:1 to 20:1 and should be optimized for the specific protein.[9]

  • For non-sulfonated dyes, the final concentration of the organic co-solvent should be kept as low as possible (typically 5-15%) to minimize protein denaturation.[1][4]

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification of the Conjugate:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

  • The first colored band to elute is the labeled protein. The second, slower-moving band is the free dye.[9]

  • For conjugates labeled with water-soluble dyes, dialysis against an aqueous buffer is also an effective purification method.[1]

In Vivo Imaging in a Murine Model

This protocol outlines a general procedure for in vivo imaging of a Cy7.5-labeled biomolecule in mice.

Materials:

• Cy7.5-labeled biomolecule (e.g., antibody, peptide)

• Sterile PBS or other appropriate vehicle

• Anesthetizing agent (e.g., isoflurane, sodium pentobarbital)

• Small animal in vivo imaging system with appropriate NIR filters

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using a suitable method.

  • Place the mouse in the imaging system, maintaining anesthesia throughout the imaging session.

• Probe Administration:

  • Dilute the Cy7.5-labeled probe to the desired concentration in a sterile vehicle. A typical dose is 1-2 nmol per mouse.[9]

  • Inject the probe intravenously (i.v.) via the tail vein. The injection volume is typically 100-200 µL.[9]

• Image Acquisition:

  • Acquire a baseline image before injecting the probe to assess autofluorescence.[9]

  • Image the mice at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to determine the optimal imaging window.[9]

  • Use appropriate excitation and emission filters for Cy7.5 (e.g., excitation ~745 nm, emission ~780 nm).[9]

• Ex Vivo Organ Analysis (Optional):

  • At the end of the in vivo imaging study, euthanize the mouse.

  • Perfuse the animal with saline to remove blood from the organs.

  • Dissect the major organs (liver, spleen, kidneys, lungs, heart, brain, tumor, etc.) and image them ex vivo to confirm the biodistribution of the probe.[9]

Flow Cytometry for Cell Tracking

This protocol provides a general framework for labeling cells with a Cyanine7.5 dye for in vitro or in vivo tracking via flow cytometry.

Materials:

• Cell suspension (1 x 10⁶ to 1 x 10⁷ cells/mL in protein-free PBS)

• Cyanine7.5 amine-reactive dye (e.g., NHS ester)

• DMSO (if using a non-sulfonated dye)

• Complete staining buffer (e.g., PBS with 2% FBS)

• Flow cytometer with a red laser (e.g., 633 nm or 640 nm) and appropriate far-red detectors

Procedure:

• Prepare Dye Stock Solution: Prepare a 1-10 mM stock solution of the Cyanine7.5 dye in anhydrous DMSO (for non-sulfonated) or protein-free PBS (for water-soluble).

• Cell Labeling:

  • Add the dye stock solution to the cell suspension to a final concentration of 1-10 µM. The optimal concentration should be determined empirically for each cell type.

  • Incubate the cells for 15-30 minutes at room temperature, protected from light. Gently mix every 5-10 minutes.

• Washing:

  • Quench the reaction and wash the cells by adding 2-3 mL of complete staining buffer. The protein in the buffer will react with any remaining free dye.

  • Centrifuge the cells at 300-400 x g for 5 minutes.

  • Carefully aspirate the supernatant and resuspend the cell pellet in cold PBS.

  • Repeat the washing step 2-3 times.

• Analysis:

  • Resuspend the final cell pellet in an appropriate buffer for flow cytometry.

  • Analyze the labeled cells using a flow cytometer, exciting with a red laser and detecting the emission in the far-red channel.

Visualizing Workflows and Pathways

To further aid in the conceptualization of experimental design, the following diagrams, generated using the DOT language, illustrate key processes.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Non-Sulfonated Cyannine Fluorescent dyes - do you need water soluble nano labels? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 3. Cyanine dyes explained: non-sulfonated cyanines, and sulfonated cyanines - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 4. hk.lumiprobe.com [hk.lumiprobe.com]
• 5. sulfo-Cy7.5 amine | BroadPharm [broadpharm.com]
• 6. Sulfo-Cyanine 7.5 NHS ester (A270305) | Antibodies.com [antibodies.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Sulfo-Cy7.5 NHS ester, 2736437-44-6 | BroadPharm [broadpharm.com]
• 9. benchchem.com [benchchem.com]

Sulfo-Cyanine7.5 Amine: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the core properties, advantages, and applications of Sulfo-Cyanine7.5 amine, a near-infrared fluorescent dye poised to advance biological imaging and therapeutic development.

Sulfo-Cyanine7.5 (Sulfo-Cy7.5) amine is a water-soluble, near-infrared (NIR) fluorescent dye that has emerged as a powerful tool in biomedical research and drug development. Its unique photophysical properties and reactive primary amine group make it an ideal candidate for labeling a wide array of biomolecules, enabling sensitive and high-resolution imaging in complex biological systems. This guide provides a detailed overview of Sulfo-Cy7.5 amine, its key characteristics, advantages, and established experimental protocols.

Core Properties of Sulfo-Cyanine7.5 Amine

The exceptional performance of Sulfo-Cy7.5 amine stems from its distinct molecular structure and resulting photophysical characteristics. The presence of sulfonate groups confers high water solubility, a critical feature for biological applications, while the rigidized trimethylene chain contributes to its enhanced fluorescence quantum yield and photostability.[1][2]

Property	Value	Reference
Excitation Maximum (λex)	~778 nm	[1][2]
Emission Maximum (λem)	~797 nm	[1][2]
Molecular Weight	~1143.5 g/mol	[1][2]
Extinction Coefficient	~222,000 cm⁻¹M⁻¹	[1][2]
Quantum Yield (Φ)	High (Improved over ICG)	[1][2][3]
Solubility	High in water, DMF, DMSO	[1][2]
Reactive Group	Primary Amine (-NH₂)	[1]

Key Advantages in Research and Drug Development

The distinct properties of Sulfo-Cy7.5 amine translate into significant advantages for a range of applications, from fundamental research to preclinical drug development.

• Deep Tissue Penetration: As a near-infrared dye, the excitation and emission wavelengths of Sulfo-Cy7.5 amine fall within the "optical window" of biological tissues (700-900 nm), where light absorption and scattering by endogenous molecules like hemoglobin and water are minimized. This allows for deeper tissue penetration, enabling non-invasive imaging of processes within living organisms.

• High Signal-to-Noise Ratio: The high extinction coefficient and quantum yield of Sulfo-Cy7.5 amine result in bright fluorescent signals.[4] This, combined with the low autofluorescence of biological tissues in the NIR region, leads to an excellent signal-to-noise ratio and enhanced imaging sensitivity.

• Enhanced Photostability: Compared to other cyanine (B1664457) dyes, Sulfo-Cy7.5 amine exhibits greater photostability, allowing for longer imaging experiments with reduced signal loss from photobleaching.

• Excellent Water Solubility: The sulfonate groups ensure high solubility in aqueous buffers, simplifying conjugation reactions with biomolecules and preventing aggregation in biological media.[4]

• Versatile Bioconjugation: The primary amine group provides a reactive handle for covalent attachment to a variety of molecules.[1] Through the use of cross-linking agents, it can be readily conjugated to proteins, antibodies, peptides, and nucleic acids.[4]

Experimental Protocols and Workflows

The utility of Sulfo-Cy7.5 amine is best demonstrated through its application in various experimental settings. Below are detailed protocols for common bioconjugation and imaging techniques.

Protein Labeling via Amide Bond Formation

This protocol describes the conjugation of Sulfo-Cy7.5 amine to a protein containing accessible carboxyl groups using a carbodiimide (B86325) crosslinker, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Materials:

• Sulfo-Cyanine7.5 amine

• Protein of interest (in amine-free buffer, e.g., MES or PBS)

• N-Hydroxysuccinimide (NHS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M MES buffer, pH 6.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.5

• Purification column (e.g., Sephadex G-25)

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-5 mg/mL.

• Dye Preparation: Prepare a 10 mM stock solution of Sulfo-Cyanine7.5 amine in anhydrous DMSO.

• Activation of Carboxyl Groups:

  • Add a 10-fold molar excess of NHS to the protein solution.

  • Add a 10-fold molar excess of EDC to the protein solution.

  • Incubate for 15 minutes at room temperature.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the Sulfo-Cyanine7.5 amine stock solution to the activated protein solution.

  • Incubate the reaction mixture for 2 hours at room temperature, protected from light.

• Quenching: Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction. Incubate for 15 minutes.

• Purification: Separate the labeled protein from unreacted dye and crosslinkers using a size-exclusion chromatography column equilibrated with the desired storage buffer (e.g., PBS).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~778 nm (for the dye).

Workflow for Labeling Proteins with Sulfo-Cyanine7.5 Amine.

In Vivo Fluorescence Imaging

This protocol provides a general workflow for performing in vivo imaging in a small animal model using a Sulfo-Cy7.5 amine-labeled targeting agent (e.g., an antibody).

Materials:

• Sulfo-Cy7.5 amine-labeled targeting agent

• Animal model (e.g., tumor-bearing mouse)

• In vivo imaging system equipped with appropriate NIR filters

• Anesthesia (e.g., isoflurane)

Procedure:

• Animal Preparation: Anesthetize the animal and place it in the imaging chamber.

• Baseline Imaging: Acquire a pre-injection (baseline) image to determine the level of autofluorescence.

• Probe Administration: Inject the Sulfo-Cy7.5 amine-labeled probe via an appropriate route (e.g., intravenous).

• Time-Course Imaging: Acquire images at multiple time points post-injection (e.g., 1, 4, 24, 48 hours) to monitor the biodistribution and target accumulation of the probe.

• Ex Vivo Organ Analysis (Optional): At the final time point, euthanize the animal and dissect major organs and the tumor. Image the excised tissues to confirm the in vivo signal distribution.

• Data Analysis: Quantify the fluorescence intensity in regions of interest (ROIs) over time to assess probe kinetics and target engagement.

References

• 1. researchgate.net [researchgate.net]
• 2. sulfo-Cy7.5 amine | BroadPharm [broadpharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. sulfo-Cyanine7.5 | AxisPharm [axispharm.com]

CAS number for Cyanine7.5 amine

An In-depth Technical Guide to Cyanine7.5 Amine for Researchers and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) amine is a near-infrared (NIR) fluorescent dye that is instrumental in a variety of life science research and drug development applications.[1][2] Its fluorescence in the NIR spectrum allows for deep tissue penetration with minimal background autofluorescence, making it particularly well-suited for in vivo imaging.[1][3] This technical guide provides comprehensive information on the properties, applications, and experimental protocols related to Cyanine7.5 amine for scientists and professionals in the field.

The core structure of Cyanine7.5 amine features a free primary amino group, which enables its conjugation to various molecules, such as proteins, peptides, and oligonucleotides, through reactions with activated carboxylic acid derivatives.[4][5][6]

Physicochemical and Spectroscopic Properties

The key properties of Cyanine7.5 amine are summarized in the table below for easy reference. These properties are crucial for designing and troubleshooting experiments involving this fluorophore.

Property	Value
CAS Number	2104005-17-4 (hydrochloride)[4][5][7], 2104005-16-3 (chloride)[4], 2104005-15-2[4][7]
Molecular Formula	C51H64Cl2N4O (hydrochloride)[4][7]
Molecular Weight	819.99 g/mol (hydrochloride)[1][4]
Excitation Maximum (λex)	~788 nm[1][5]
Emission Maximum (λem)	~808 nm[1][5]
Extinction Coefficient	223,000 cm⁻¹M⁻¹[5]
Fluorescence Quantum Yield	0.1[5]
Solubility	Good solubility in DMSO, DMF, and alcohols[4][5]
Appearance	Dark green powder
Storage Conditions	Store at -20°C in the dark for up to 24 months. Can be transported at room temperature for up to 3 weeks. Avoid prolonged light exposure.[4]

Applications in Research and Drug Development

The favorable near-infrared properties of Cyanine7.5 make it a valuable tool for a range of applications:

• In Vivo Imaging: The long-wavelength emission of Cy7.5 allows for deep tissue imaging with reduced background interference, making it ideal for tracking labeled molecules within a living organism.[1][3]

• Fluorescence Microscopy: It enables clear visualization of cellular structures and processes.[1]

• Flow Cytometry: Provides distinct and reliable signals for cell sorting and analysis.[1]

• Bioanalytical Assays: Effective for the detection and analysis of multiple biomolecular targets in complex samples.[1]

• Drug Delivery Studies: Labeled therapeutic agents or drug delivery vehicles can be tracked to understand their biodistribution and target engagement.[3]

Applications of Cyanine7.5 Amine.

Experimental Protocols: Biomolecule Conjugation

The primary amine group of Cyanine7.5 amine allows for its covalent attachment to molecules containing an amine-reactive group, most commonly an N-hydroxysuccinimide (NHS) ester. The following is a general protocol for conjugating Cyanine7.5 amine to a protein that has been activated with an NHS ester.

Reagent and Buffer Preparation

• Protein Preparation:

  • The protein to be labeled should be at a concentration of 2-10 mg/mL.[8][9]

  • The buffer for the protein solution must be free of primary amines, such as Tris or glycine. Phosphate-buffered saline (PBS) at pH 7.2-7.4 is a suitable buffer. If necessary, perform a buffer exchange using dialysis or a desalting column.[9][10]

  • For optimal labeling, the pH of the protein solution should be adjusted to 8.5 ± 0.5.[8][10] This can be achieved by adding a small volume of 1 M sodium bicarbonate.[8]

• Cyanine7.5 Amine Solution:

  • Prepare a stock solution of Cyanine7.5 amine in anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).

Conjugation Reaction

• Molar Ratio Calculation: Determine the desired molar ratio of Cyanine7.5 amine to the protein. A starting point of a 10:1 to 20:1 molar ratio of dye to protein is often recommended, but this should be optimized for each specific protein.[9]

• Reaction Incubation:

  • Slowly add the calculated amount of the Cyanine7.5 amine stock solution to the protein solution while gently vortexing.[8]

  • Incubate the reaction mixture for 1-3 hours at room temperature or overnight at 4°C, protected from light.[10]

Purification of the Conjugate

• Removal of Unconjugated Dye: It is crucial to remove any free Cyanine7.5 amine from the labeled protein. This is typically achieved using size-exclusion chromatography, such as a Sephadex G-25 column.[8][9]

• Characterization:

  • The degree of labeling (DOL) can be determined by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (~788 nm).

Workflow for Biomolecule Conjugation.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low Labeling Efficiency	Protein concentration is too low.[10]Reaction pH is not optimal.[10]Presence of primary amines in the buffer.[10]	Concentrate the protein.Adjust the pH to 8.5-9.5.Perform buffer exchange to remove interfering substances.[10]
Protein Precipitation	Dye-to-protein ratio is too high.[10]High concentration of organic solvent (DMSO).[10]	Optimize the dye-to-protein ratio by testing lower ratios.Ensure the volume of DMSO is less than 10% of the total reaction volume.[10]
High Background Signal	Incomplete removal of unconjugated dye.[10]	Repeat the purification step or use a longer size-exclusion column.[10]

Conclusion

Cyanine7.5 amine is a versatile and powerful near-infrared fluorescent probe for a wide array of applications in research and drug development. Its ability to be conjugated to various biomolecules, combined with its favorable spectral properties for in vivo imaging, makes it an indispensable tool for researchers. By following established protocols and understanding its chemical properties, scientists can effectively leverage Cyanine7.5 amine to advance their studies.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. apexbt.com [apexbt.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]
• 6. Cyanine7.5 amine | AxisPharm [axispharm.com]
• 7. medkoo.com [medkoo.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Labeling Antibodies with Amine-Reactive Cyanine7.5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye widely utilized in biological imaging and diagnostic applications. Its emission in the NIR spectrum (typically around 800 nm) allows for deep tissue penetration and minimizes autofluorescence from biological samples, resulting in a high signal-to-noise ratio. This protocol details the method for covalently labeling antibodies with an amine-reactive derivative of Cyanine7.5, specifically a Cyanine7.5 N-hydroxysuccinimide (NHS) ester.

The fundamental principle of this conjugation chemistry involves the reaction of the NHS ester of Cy7.5 with primary amine groups (-NH₂) present on the antibody.[1] These primary amines are predominantly found on the side chains of lysine (B10760008) residues and the N-terminus of the antibody's polypeptide chains.[1] The reaction, which is most efficient at a slightly alkaline pH (8.0-9.0), results in the formation of a stable and irreversible amide bond, covalently linking the fluorescent dye to the antibody.[][3] Proper execution of this protocol is critical for producing well-characterized, functionally active fluorescent antibody conjugates for use in a variety of applications, including flow cytometry, immunofluorescence, in vivo imaging, and western blotting.[4][5]

Key Experimental Parameters

Successful and reproducible antibody labeling is contingent upon several critical parameters that may require optimization for each specific antibody and its intended application.

Parameter	Recommended Range/Value	Notes
Antibody Concentration	2 - 10 mg/mL	Higher concentrations generally improve labeling efficiency.[6][7]
Reaction Buffer pH	8.0 - 9.0 (Optimal: 8.5 ± 0.5)	The reaction is pH-dependent; lower pH leads to protonation of amines, reducing reactivity.[3][5]
Dye-to-Antibody Molar Ratio	5:1 to 20:1 (Starting point: 10:1)	This ratio should be optimized to achieve the desired Degree of Labeling (DOL).[8][9]
Reaction Time & Temperature	1 - 2 hours at Room Temperature	Incubation should be performed in the dark to prevent photobleaching of the dye.[9][10]
Quenching Agent	1 M Tris-HCl or Glycine, pH ~8.0	Added to terminate the reaction by consuming unreacted NHS ester.[11]

Experimental Protocols

This protocol is a general guideline for labeling approximately 1 mg of a typical IgG antibody. The amounts can be scaled proportionally for different quantities.

Antibody Preparation

The purity and buffering conditions of the antibody are crucial for successful conjugation.

• Buffer Exchange: The antibody must be in an amine-free buffer, such as Phosphate-Buffered Saline (PBS), at a pH of 7.2-7.4.[8] If the antibody solution contains primary amines (e.g., Tris buffer) or stabilizers like bovine serum albumin (BSA) or glycine, these must be removed.[6][11] This can be accomplished through dialysis or by using a desalting spin column.[8]

• Concentration Adjustment: Adjust the final antibody concentration to be within the 2-10 mg/mL range using an appropriate amine-free buffer.[6]

Preparation of Cyanine7.5 NHS Ester Solution

Cyanine7.5 NHS ester is sensitive to moisture and light.

• Allow the vial of Cyanine7.5 NHS ester to equilibrate to room temperature before opening to prevent condensation.[8][11]

• Prepare a stock solution of the dye by dissolving it in anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to a concentration of 10 mg/mL.[10][12]

• This stock solution should be prepared fresh and used immediately.[12]

Antibody Conjugation Reaction

• Adjust the pH of the antibody solution to 8.5-9.0 by adding a small volume of 1 M sodium bicarbonate buffer.[9] A final bicarbonate concentration of around 0.1 M is recommended.[3]

• Calculate the required volume of the Cyanine7.5 NHS ester stock solution to achieve the desired dye-to-antibody molar ratio (e.g., a 10:1 molar excess is a good starting point).[9]

• Slowly add the calculated amount of the dye solution to the antibody solution while gently vortexing.

• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light (e.g., by wrapping the tube in aluminum foil).[9][10]

Purification of the Labeled Antibody

It is essential to remove any unconjugated dye from the antibody-dye conjugate.

• Gel Filtration/Desalting Column: This is the most common method for separating the labeled antibody from free dye.[6][13]

  • Equilibrate a desalting spin column (e.g., Sephadex G-25) with PBS according to the manufacturer's instructions.[14]

  • Apply the reaction mixture to the column.

  • Elute the labeled antibody with PBS. The first colored band to elute will be the Cy7.5-labeled antibody; the slower-moving band is the free dye.[5]

  • Collect the fractions containing the purified antibody conjugate.

Characterization of the Labeled Antibody

Calculation of Degree of Labeling (DOL)

The DOL represents the average number of dye molecules conjugated to each antibody molecule.[15] It is determined spectrophotometrically. An optimal DOL for antibodies is typically between 2 and 10.[16][17] Over-labeling can lead to fluorescence quenching and potentially affect antibody function.[17][18]

• Measure the absorbance of the purified antibody conjugate at 280 nm (A₂₈₀) and at the absorption maximum of Cyanine7.5 (approximately 750-780 nm, check the dye's specific datasheet for the exact λmax).[12][19]

• Calculate the protein concentration and the DOL using the following equations:

  Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] / ε_protein [19]

  Degree of Labeling (DOL) = A_max / (ε_dye × Protein Concentration (M)) [15]

  Where:

  • A₂₈₀: Absorbance of the conjugate at 280 nm.

  • A_max: Absorbance of the conjugate at the dye's λmax.

  • CF: Correction Factor (A₂₈₀ of the free dye / A_max of the free dye). This accounts for the dye's absorbance at 280 nm. The CF for Cy7.5 is typically around 0.05.[5]

  • ε_protein: Molar extinction coefficient of the antibody at 280 nm (for IgG, this is ~210,000 M⁻¹cm⁻¹).[17]

  • ε_dye: Molar extinction coefficient of the Cyanine7.5 dye at its λmax (this value will be provided by the dye manufacturer).

Parameter	Symbol	Typical Value (for IgG and Cy7.5)
Antibody Molar Extinction Coefficient at 280 nm	ε_protein	210,000 M⁻¹cm⁻¹
Cyanine7.5 Molar Extinction Coefficient at λmax	ε_dye	~250,000 M⁻¹cm⁻¹ (Varies by supplier)
Correction Factor for Cy7.5 at 280 nm	CF	~0.05

Storage of Labeled Antibodies

• Store the purified Cy7.5-labeled antibody at 4°C, protected from light.[8]

• For long-term storage, it is recommended to add a stabilizer such as BSA (to a final concentration of 0.1%) and a bacteriostatic agent like sodium azide (B81097) (to a final concentration of 0.02-0.05%).[8] Alternatively, the conjugate can be aliquoted and stored at -20°C or -80°C.[5]

• Avoid repeated freeze-thaw cycles.[8]

Quality Control

Beyond calculating the DOL, further quality control is recommended to ensure the functionality of the labeled antibody.

• Functional Assays: Perform functional assays such as ELISA or flow cytometry to confirm that the conjugation process has not compromised the antibody's binding affinity and specificity.[18]

• Batch-to-Batch Consistency: Each new batch of labeled antibody should be tested for consistency in DOL and performance to ensure reproducible experimental results.[4]

Visualized Workflows

Caption: Experimental workflow for antibody labeling.

Caption: NHS ester reaction with a primary amine.

References

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. benchchem.com [benchchem.com]
• 6. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. NHS ester protocol for labeling proteins [abberior.rocks]
• 11. furthlab.xyz [furthlab.xyz]
• 12. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. interchim.fr [interchim.fr]
• 15. Degree of labeling (DOL) step by step [abberior.rocks]
• 16. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 17. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 18. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. info.gbiosciences.com [info.gbiosciences.com]

Application Notes and Protocols: Conjugation of Cyanine7.5 Amine to Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Near-infrared (NIR) fluorescent probes are invaluable tools in biomedical research and drug development, offering deep tissue penetration and minimal background autofluorescence. Cyanine7.5 (Cy7.5) is a NIR fluorescent dye that is frequently conjugated to biomolecules, such as peptides, for in vivo imaging and other fluorescence-based assays.[1][2] This document provides a detailed protocol for the conjugation of Cyanine7.5, specifically as an N-hydroxysuccinimide (NHS) ester derivative, to primary amines on a peptide. The underlying principle of this conjugation is the reaction between the amine-reactive NHS ester of the dye and a primary amino group on the peptide, such as the N-terminal alpha-amine or the epsilon-amine of a lysine (B10760008) residue, forming a stable amide bond.[3]

The reaction is highly pH-dependent, with an optimal pH range of 8.3-8.5 ensuring the amino group is deprotonated and sufficiently nucleophilic while minimizing the hydrolysis of the NHS ester.[3][4] Following the conjugation reaction, a purification step is crucial to remove unreacted dye and other impurities. The final conjugate is then characterized to determine the degree of labeling and confirm its identity and purity.

Materials and Reagents

Reagent/Material	Specifications
Peptide of Interest	Purified, with at least one primary amine (N-terminus or Lysine residue), lyophilized
Cyanine7.5 NHS Ester	High purity, stored desiccated at -20°C
Anhydrous Dimethyl Sulfoxide (DMSO)	High purity, amine-free
Reaction Buffer	0.1 M Sodium Bicarbonate, pH 8.3-8.5
Quenching Buffer	1.5 M Hydroxylamine, pH 8.5
Purification System	High-Performance Liquid Chromatography (HPLC) with a C18 column
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B	0.1% Trifluoroacetic acid (TFA) in acetonitrile
Characterization Instruments	UV-Vis Spectrophotometer, Mass Spectrometer (e.g., MALDI-TOF or ESI-MS)

Quantitative Data Summary

Table 1: Spectral Properties of Cyanine7.5

Property	Value
Excitation Maximum (λex)	~788 nm[1]
Emission Maximum (λem)	~808 nm[1]
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹[5]
Quantum Yield (Φ)	0.1-0.2[]
Stokes Shift	~20 nm[1]

Table 2: Typical Reaction Parameters and Outcomes

Parameter	Recommended Value/Range
Peptide Concentration	1-10 mg/mL[4]
Molar Ratio (Dye:Peptide)	1.5:1 to 5:1
Reaction pH	8.3 - 8.5[3][4]
Reaction Time	1-2 hours at room temperature
Typical Labeling Efficiency	>80% (highly dependent on peptide sequence and reaction conditions)[]

Experimental Protocol

Reagent Preparation

• Peptide Solution: Dissolve the lyophilized peptide in the Reaction Buffer (0.1 M Sodium Bicarbonate, pH 8.3-8.5) to a final concentration of 1-10 mg/mL.[4]

• Cyanine7.5 NHS Ester Stock Solution: Immediately before use, dissolve the Cyanine7.5 NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

Conjugation Reaction

• Calculate the required volume of the Cyanine7.5 NHS ester stock solution to achieve the desired molar ratio of dye to peptide (a 1.5:1 to 5:1 ratio is a good starting point).

• Slowly add the calculated volume of the Cyanine7.5 NHS ester stock solution to the peptide solution while gently vortexing.

• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Quenching the Reaction

• Add the Quenching Buffer (1.5 M Hydroxylamine, pH 8.5) to the reaction mixture to a final concentration of 10-50 mM.

• Incubate for 30 minutes at room temperature to quench any unreacted NHS ester.

Purification of the Conjugate

• Purify the Cyanine7.5-peptide conjugate from unreacted dye and other impurities using reverse-phase HPLC with a C18 column.

• Use a gradient of Mobile Phase A (0.1% TFA in water) and Mobile Phase B (0.1% TFA in acetonitrile). A typical gradient is 5-95% Mobile Phase B over 30 minutes.

• Monitor the elution profile at both 220 nm (for the peptide backbone) and ~788 nm (for the Cyanine7.5 dye).

• Collect the fractions corresponding to the dual-absorbance peak, which represents the labeled peptide.

• Lyophilize the purified fractions to obtain the final Cyanine7.5-peptide conjugate.

Characterization of the Conjugate

• UV-Vis Spectroscopy:

  • Resuspend the lyophilized conjugate in an appropriate buffer (e.g., PBS).

  • Measure the absorbance at 280 nm (if the peptide contains Trp or Tyr residues) and ~788 nm.

  • The degree of labeling (DOL) can be estimated using the Beer-Lambert law, though mass spectrometry provides a more accurate determination.

• Mass Spectrometry:

  • Determine the molecular weight of the purified conjugate using MALDI-TOF or ESI-MS.

  • The mass of the conjugate should be equal to the mass of the peptide plus the mass of the Cyanine7.5 dye for each successful conjugation.

Visualization of Workflows and Pathways

Caption: Experimental workflow for Cyanine7.5 amine conjugation to peptides.

Caption: Labeled peptide binding to a cell surface receptor to initiate signaling.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Suboptimal pH of the reaction buffer.	Ensure the pH of the reaction buffer is between 8.3 and 8.5.
Hydrolysis of the NHS ester.	Prepare the Cyanine7.5 NHS ester solution immediately before use.
Presence of primary amines in the peptide buffer.	Perform a buffer exchange to an amine-free buffer (e.g., PBS) before starting the conjugation.
Multiple Peaks in HPLC	Incomplete reaction or side reactions.	Optimize the molar ratio of dye to peptide and the reaction time.
Peptide instability.	Ensure the peptide is stable at the reaction pH and temperature.
No Product Peak in HPLC	Degradation of the peptide or dye.	Check the stability and storage conditions of the reagents.
Incorrect HPLC gradient.	Optimize the HPLC gradient to ensure proper separation of the conjugate.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. interchim.fr [interchim.fr]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]

Application Notes and Protocols: Labeling Nanoparticles with Cyanine7.5 Amine for In Vivo Tracking

For Researchers, Scientists, and Drug Development Professionals

Introduction

The burgeoning field of nanomedicine relies on the precise understanding of nanoparticle behavior within a biological system. In vivo tracking of nanoparticles is crucial for evaluating their biodistribution, target accumulation, and clearance profiles, which are critical parameters in the development of nanotherapeutics and diagnostic agents. Near-infrared (NIR) fluorescence imaging is a powerful technique for non-invasive real-time tracking in small animals, offering deep tissue penetration and low autofluorescence.[1] Cyanine7.5 (Cy7.5), a NIR fluorophore, is an excellent candidate for these studies due to its emission spectrum in the NIR window.

These application notes provide a comprehensive guide to labeling nanoparticles with Cyanine7.5 amine for in vivo tracking. We detail the covalent conjugation of Cy7.5 amine to carboxylated nanoparticles, purification of the resulting conjugate, and subsequent characterization. Furthermore, we provide standardized protocols for in vivo fluorescence imaging and ex vivo biodistribution analysis.

Data Presentation

Table 1: Physicochemical Properties of Bare and Cy7.5-Conjugated Nanoparticles

Nanoparticle Sample	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Carboxylated Nanoparticles (Bare)	105 ± 5	0.12 ± 0.02	-35 ± 4
Cy7.5-Labeled Nanoparticles	110 ± 6	0.15 ± 0.03	-30 ± 5

Table 2: Illustrative Biodistribution of Cy7.5-Labeled Nanoparticles 24 Hours Post-Injection

Organ	% Injected Dose per Gram (%ID/g)
Liver	28.7 ± 5.2
Spleen	15.4 ± 3.1
Kidneys	4.8 ± 1.5
Lungs	2.5 ± 0.9
Tumor	9.2 ± 2.8
Blood	1.1 ± 0.4

Note: These values are for illustrative purposes and can vary significantly based on nanoparticle type, size, surface chemistry, and the animal model used.

Experimental Protocols

Protocol 1: Covalent Conjugation of Cyanine7.5 Amine to Carboxylated Nanoparticles

This protocol details the covalent attachment of Cyanine7.5 amine to carboxylated nanoparticles using a two-step carbodiimide (B86325) reaction involving 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS).[1] This method forms a stable amide bond between the carboxyl groups on the nanoparticle surface and the primary amine of the Cy7.5 molecule.

Materials:

• Carboxylated nanoparticles (e.g., PLGA, silica)

• Cyanine7.5 amine[2]

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 50 mM MES buffer, pH 6.0

• Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.5 or 1 M Glycine

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Purification system (e.g., dialysis cassettes with appropriate molecular weight cutoff, size exclusion chromatography, or tangential flow filtration)

Procedure:

• Nanoparticle Preparation:

  • Disperse the carboxylated nanoparticles in Activation Buffer to a final concentration of 1-10 mg/mL.

  • Sonicate briefly if necessary to ensure a single-particle suspension.

• Activation of Carboxyl Groups:

  • Prepare fresh solutions of EDC (e.g., 10 mg/mL) and sulfo-NHS (e.g., 10 mg/mL) in Activation Buffer immediately before use.[1]

  • Add EDC and sulfo-NHS to the nanoparticle suspension. A recommended starting molar excess ratio of EDC:sulfo-NHS:carboxyl groups on the nanoparticle is 50:50:1. This should be optimized for your specific nanoparticle system.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing, protected from light.

• Purification of Activated Nanoparticles:

  • Remove excess EDC and sulfo-NHS by centrifuging the nanoparticle suspension and resuspending the pellet in Coupling Buffer. Repeat this washing step twice. Alternatively, use a suitable rapid purification method like spin columns.

• Preparation of Cyanine7.5 Amine Solution:

  • Dissolve Cyanine7.5 amine in a minimal amount of anhydrous DMSO.

  • Immediately dilute to the desired final concentration in Coupling Buffer.

• Conjugation Reaction:

  • Add the Cyanine7.5 amine solution to the activated nanoparticle suspension. A starting molar ratio of 10:1 (dye:nanoparticle) is recommended for optimization.

  • Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle, continuous mixing, protected from light.

• Quenching of Unreacted Sites:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature to deactivate any remaining active ester groups.

• Purification of Cy7.5-Labeled Nanoparticles:

  • Purify the labeled nanoparticles from unreacted dye and byproducts using dialysis against PBS for 24-48 hours with frequent buffer changes, or by size exclusion chromatography.

• Characterization and Storage:

  • Characterize the Cy7.5-labeled nanoparticles for size, polydispersity, and zeta potential using Dynamic Light Scattering (DLS).

  • Determine the degree of labeling by measuring the absorbance of the conjugate at the maximum absorbance wavelength of Cy7.5 (~750 nm) and the nanoparticle concentration.

  • Store the purified conjugate at 4°C, protected from light.

Protocol 2: In Vivo Fluorescence Imaging

This protocol provides a general workflow for whole-body NIR fluorescence imaging of Cy7.5-labeled nanoparticles in a murine model.

Materials:

• Cy7.5-labeled nanoparticles

• Tumor-bearing mice (or other relevant animal model)

• Anesthesia system (e.g., isoflurane)

• In vivo imaging system equipped with appropriate NIR filters (Excitation: ~745 nm, Emission: ~780 nm)[3]

• Sterile PBS for injection

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane (B1672236) (2-5% for induction, 1-2.5% for maintenance).

  • Acquire a baseline image before injection to assess autofluorescence.

• Probe Administration:

  • Dilute the Cy7.5-labeled nanoparticles to the desired concentration in sterile PBS. The dose will depend on the nanoparticle and labeling efficiency, but a typical starting dose is 1-5 mg/kg.

  • Inject the nanoparticle suspension intravenously (i.v.) via the tail vein. The injection volume should be around 100-200 µL.[3]

• Image Acquisition:

  • Image the mice at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to determine the optimal imaging window and track biodistribution over time.[3]

  • Use the appropriate excitation and emission filters for Cy7.5.

• Data Analysis:

  • Use the imaging system's software to draw regions of interest (ROIs) around the tumor and other organs.

  • Quantify the fluorescence intensity (e.g., average radiant efficiency) within each ROI.

  • Calculate tumor-to-background or tumor-to-organ ratios to assess targeting specificity.

Protocol 3: Ex Vivo Biodistribution Analysis

This protocol describes the analysis of nanoparticle accumulation in various organs following the final in vivo imaging time point.

Materials:

• Anesthetized mice from the in vivo imaging study

• Surgical tools for dissection

• In vivo imaging system

• PBS

Procedure:

• Euthanasia and Perfusion:

  • At the study endpoint, euthanize the mouse under deep anesthesia.

  • Perform a cardiac perfusion with saline or PBS to flush the blood from the organs and reduce background signal.

• Organ Dissection:

  • Carefully dissect the major organs (liver, spleen, kidneys, lungs, heart, brain, etc.) and the tumor.[3]

  • Rinse the organs briefly in PBS to remove any remaining blood.

• Ex Vivo Imaging:

  • Arrange the dissected organs in the imaging chamber of the fluorescence imaging system.

  • Acquire a fluorescence image of the organs using the same settings as the in vivo imaging.

• Data Quantification:

  • Draw ROIs around each organ in the ex vivo image and measure the average fluorescence intensity.[4]

  • Normalize the fluorescence intensity to the weight of the organ to determine the % injected dose per gram (%ID/g). This requires the creation of a standard curve using known concentrations of the Cy7.5-labeled nanoparticles.

Mandatory Visualizations

Caption: Workflow for labeling, in vivo tracking, and ex vivo analysis.

Caption: Amide bond formation via EDC/NHS chemistry.

References

• 1. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. Systematic comparison of methods for determining the in vivo biodistribution of porous nanostructured injectable inorganic particles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cyanine7.5 Amine in Small Animal In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) amine is a near-infrared (NIR) fluorescent dye that is highly valuable for small animal in vivo imaging. Its fluorescence emission in the NIR window (700-900 nm) allows for deep tissue penetration and minimizes interference from tissue autofluorescence, leading to a high signal-to-background ratio.[1] The primary amine group on Cy7.5 amine allows for its conjugation to a variety of molecules, such as peptides, antibodies, and small molecules, that have been functionalized with an amine-reactive group (e.g., an NHS ester). This enables the non-invasive visualization and tracking of biological processes in living animals, making it a powerful tool in drug development, oncology, and the study of molecular signaling.

Physicochemical and Spectroscopic Properties

The performance of a fluorescent dye is characterized by its spectroscopic properties. The following table summarizes the key quantitative data for Cyanine7.5 and its derivatives.

Property	Value	Notes
Excitation Maximum (λex)	743 - 788 nm	The peak wavelength of light absorbed by the dye.[2][3]
Emission Maximum (λem)	767 - 808 nm	The peak wavelength of light emitted by the dye upon excitation.[2][3]
Molar Extinction Coefficient	~250,000 cm⁻¹M⁻¹	A measure of how strongly the dye absorbs light at its excitation maximum.[3]
Quantum Yield (Φ)	Varies (typically lower in aqueous media)	The efficiency of converting absorbed light into emitted fluorescence. This can be affected by conjugation and the local environment.[3]
Molecular Weight	Varies by counter-ion	The exact molecular weight will depend on the salt form of the amine.
Solubility	Soluble in organic solvents (DMSO, DMF)	Water-soluble formulations (e.g., sulfo-Cyanine7.5) are also available to reduce aggregation in biological buffers.

Experimental Protocols

Protocol 1: Conjugation of Cyanine7.5 Amine to an NHS-Ester Activated Molecule

This protocol describes the conjugation of Cyanine7.5 amine to a molecule (e.g., a peptide or small molecule) that has been pre-activated with an N-hydroxysuccinimide (NHS) ester.

Materials:

• Cyanine7.5 amine

• NHS-ester activated molecule of interest

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Sodium Bicarbonate or Phosphate Buffer, pH 8.3-8.5

• Purification column (e.g., Sephadex G-25)

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Prepare the NHS-ester activated molecule: Dissolve the NHS-ester activated molecule in anhydrous DMSO or DMF to a desired stock concentration (e.g., 10 mg/mL).

• Prepare the Cyanine7.5 amine solution: Immediately before use, dissolve Cyanine7.5 amine in the Reaction Buffer to a stock concentration of, for example, 1 mg/mL.

• Conjugation Reaction:

  • Add the Cyanine7.5 amine solution to the NHS-ester activated molecule solution. A molar ratio of 1.5:1 to 5:1 (Cyanine7.5 amine : activated molecule) is a good starting point, but this may need to be optimized.

  • Vortex the reaction mixture gently.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification of the Conjugate:

  • Purify the Cyanine7.5-labeled molecule from unconjugated dye using a size-exclusion chromatography column (e.g., Sephadex G-25).

  • Equilibrate the column with PBS (pH 7.4).

  • Load the reaction mixture onto the column.

  • Elute the conjugate with PBS (pH 7.4). The labeled molecule will typically elute first, followed by the smaller, unconjugated dye molecules.

  • Collect the colored fractions containing the purified conjugate.

• Characterization and Storage:

  • Determine the concentration and degree of labeling by measuring the absorbance of the conjugate at 280 nm (for protein/peptide) and at the absorbance maximum of Cy7.5 (~750-788 nm).

  • Store the purified conjugate at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant and storing at -20°C or -80°C.

Protocol 2: Small Animal In Vivo Imaging with a Cyanine7.5-Labeled Probe

This protocol provides a general workflow for in vivo imaging of small animals (e.g., mice) using a Cy7.5-labeled probe.

Materials:

• Small animal model (e.g., tumor-bearing mouse)

• Purified Cy7.5-labeled probe

• Sterile, pyrogen-free PBS or other appropriate vehicle

• Anesthesia (e.g., isoflurane)

• In vivo imaging system equipped for NIR fluorescence detection

• Heating pad to maintain animal body temperature

Procedure:

• Animal Preparation:

  • Anesthetize the animal using a calibrated vaporizer with isoflurane (B1672236) (e.g., 2-3% for induction, 1-2% for maintenance).

  • Place the animal on the imaging stage of the in vivo imaging system. A heating pad should be used to maintain body temperature.

• Probe Administration:

  • Acquire a baseline (pre-injection) image to determine the level of autofluorescence.

  • Dilute the Cy7.5-labeled probe to the desired concentration in a sterile vehicle. The optimal dose will depend on the probe and target, but a typical dose is in the range of 1-10 nmol per animal.

  • Inject the probe via an appropriate route, most commonly intravenously (i.v.) through the tail vein. The injection volume should be kept low (e.g., 100-200 µL for a mouse).[4]

• Image Acquisition:

  • Acquire images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to determine the optimal imaging window for target accumulation and clearance from non-target tissues.[5]

  • Use appropriate filter sets for Cy7.5 (e.g., excitation filter around 745 nm and emission filter around 780 nm).[5]

  • Optimize imaging parameters such as exposure time, binning, and f/stop to achieve a good signal-to-noise ratio without detector saturation.

• Data Analysis:

  • Use the imaging system's software to draw regions of interest (ROIs) around the target tissue (e.g., tumor) and other organs or a background region.

  • Quantify the fluorescence intensity within each ROI.

  • Calculate the target-to-background ratio to assess the specificity of the probe.

• Ex Vivo Organ Analysis (Optional but Recommended):

  • At the final imaging time point, euthanize the animal.

  • Perfuse the animal with saline to remove blood from the organs.

  • Carefully dissect the major organs (e.g., tumor, liver, spleen, kidneys, lungs, heart) and arrange them in the imaging chamber.

  • Acquire a final fluorescence image of the excised organs to confirm the in vivo biodistribution and to obtain more precise quantification of probe accumulation.[5]

Data Presentation

Biodistribution of Cyanine7.5-Labeled Probes

The following table summarizes the typical biodistribution of various Cy7.5-labeled probes in tumor-bearing mice at 24 hours post-injection. The data is presented as the relative radiant efficiency from ex vivo organ imaging.

Labeled Agent	Animal Model	Organ with Highest Uptake (Excluding Tumor)	Other Organs with Notable Uptake	Reference
Free Cy7.5 dye	CT26 tumor-bearing mice	Kidneys	Liver, Lungs	[6]
Cy7.5-labeled CDNs	CT26 tumor-bearing mice	Liver	Spleen, Lungs	[6]
Cy7.5-labeled Exosomes	CT26 tumor-bearing mice	Liver	Spleen, Lungs	[6]
Cy7.5-labeled Antibody	Mice with subcutaneous tumors	Liver	Spleen, Kidneys	[7][8]
Cy7.5-labeled Peptide	Glioma-bearing mice	Kidney and Liver	-	[9]

Visualizations

Experimental Workflow for In Vivo Imaging

Caption: Workflow for small animal in vivo imaging with Cyanine7.5 amine.

Signaling Pathway: Visualization of a Labeled Peptide Targeting an Ion Channel

This diagram illustrates the concept of using a Cyanine7.5-labeled peptide to target a specific ion channel (e.g., NaV1.7) on the surface of a neuron for in vivo imaging.

Caption: Labeled peptide binding and inhibition of a target ion channel.

References

• 1. researchgate.net [researchgate.net]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Biodistribution Analyses of a Near-Infrared, Fluorescently Labeled, Bispecific Monoclonal Antibody Using Optical Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Cyanine7.5 Amine in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye valued in various biological applications, including flow cytometry.[1] Its emission in the NIR spectrum minimizes interference from cellular autofluorescence, enhancing the signal-to-noise ratio. Cy7.5 amine is a derivative of this dye containing a primary amine group, which allows for its conjugation to molecules with activated carboxylic acids or for its use as a fixable viability dye that reacts with cellular amines.[2][3] These application notes provide detailed protocols for utilizing Cyanine7.5 amine in flow cytometry for cell viability assessment and for labeling proteins for subsequent immunophenotyping.

Properties of Cyanine7.5 Amine

A clear understanding of the physicochemical and spectral properties of Cyanine7.5 amine is crucial for its effective use.

Property	Value	Reference(s)
Excitation Maximum	~788 nm	[2]
Emission Maximum	~808 nm	[2]
Molar Extinction Coefficient	~223,000 M⁻¹cm⁻¹	[2]
Fluorescence Quantum Yield	~0.10	[2]
Molecular Weight	~749.1 g/mol	[2]
Solubility	Good in DMSO, DMF, and alcohols. Water solubility is approximately 19.2 mg/mL.	[2][4]
Storage	Store at -20°C in the dark for up to 24 months. Can be transported at room temperature for up to 3 weeks. Avoid prolonged light exposure.	[3]

Application 1: Cyanine7.5 Amine as a Fixable Viability Dye

Amine-reactive dyes are valuable tools for distinguishing live from dead cells in flow cytometry.[5] These dyes are generally cell-impermeable; therefore, they only react with cell surface amines on live cells, resulting in dim staining.[5] In contrast, dead cells with compromised membranes are permeable to the dye, which then reacts with the abundant intracellular amines, leading to a much brighter fluorescent signal.[5][6] This covalent staining is stable and allows for subsequent fixation and permeabilization for intracellular staining.[5]

Experimental Protocol: Cell Viability Staining

This protocol provides a general framework for using Cyanine7.5 amine as a fixable viability dye. It is critical to titrate the dye to determine the optimal concentration for each cell type and experimental condition. [7]

Materials:

• Cells in single-cell suspension

• Cyanine7.5 amine

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Protein-free Phosphate-Buffered Saline (PBS)

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• FACS tubes

• Flow cytometer with a red laser (e.g., 633 nm or 640 nm) and appropriate filters for Cy7.5 detection (e.g., a 780/60 bandpass filter).

Procedure:

• Prepare a 1 mM stock solution of Cyanine7.5 amine: Dissolve the appropriate amount of Cyanine7.5 amine in anhydrous DMSO. Vortex to ensure it is fully dissolved. Aliquot into single-use volumes and store at -20°C, protected from light.

• Cell Preparation: Harvest cells and wash them twice with protein-free PBS to remove any residual amines from the culture medium. Centrifuge at 300-400 x g for 5 minutes and discard the supernatant.[6]

• Resuspend Cells: Resuspend the cell pellet in protein-free PBS at a concentration of 1 x 10⁶ to 1 x 10⁷ cells/mL.[6]

• Dye Titration (First Experiment Only): To determine the optimal dye concentration, prepare a series of dilutions of the Cyanine7.5 amine stock solution. Stain a mixture of live and heat-killed cells (e.g., incubated at 65°C for 5-10 minutes) with each dilution. The optimal concentration is the one that provides the best separation between live and dead cell populations with minimal staining of the live cells.[7]

• Staining: Add the predetermined optimal volume of Cyanine7.5 amine working solution to the cell suspension. Vortex immediately.

• Incubation: Incubate for 15-30 minutes at room temperature or 4°C, protected from light.[6]

• Washing: Wash the cells once or twice with 2 mL of Flow Cytometry Staining Buffer. Centrifuge at 300-400 x g for 5 minutes and discard the supernatant.

• Proceed with Further Staining: The cells are now ready for subsequent antibody staining for surface or intracellular markers.

• Data Acquisition: Analyze the samples on a flow cytometer.

Workflow for Viability Staining

Caption: Workflow for cell viability staining with Cyanine7.5 amine.

Application 2: Conjugation of Carboxylated Molecules to Cyanine7.5 Amine

The primary amine group on Cyanine7.5 amine can be covalently linked to a molecule containing a carboxylic acid group using a carbodiimide (B86325) crosslinker such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), often in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[8] This chemistry allows for the custom labeling of proteins, peptides, or other molecules for use in flow cytometry.

Experimental Protocol: Protein Labeling with Cyanine7.5 Amine

This protocol provides a general template for conjugating a protein with available carboxyl groups to Cyanine7.5 amine. Optimization of the molar ratio of dye to protein is essential for achieving the desired degree of labeling (DOL).

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., MES buffer)

• Cyanine7.5 amine

• EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer (e.g., 0.1 M MES, pH 4.5-6.0)

• Reaction Buffer (e.g., PBS, pH 7.2-7.5)

• Quenching Solution (e.g., 1 M Tris-HCl, pH 8.5)

• Desalting column for purification

Procedure:

• Prepare Protein: Dissolve the protein in Activation Buffer at a suitable concentration (e.g., 1-10 mg/mL).

• Prepare Reagents: Immediately before use, prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer (e.g., 10 mg/mL). Dissolve Cyanine7.5 amine in Reaction Buffer.

• Activate Protein: Add EDC and Sulfo-NHS to the protein solution. The molar excess of EDC/Sulfo-NHS over the protein will need to be optimized. Incubate for 15-30 minutes at room temperature.

• Conjugation: Add the Cyanine7.5 amine solution to the activated protein solution. The molar ratio of dye to protein should be optimized to achieve the desired DOL. A typical starting point is a 5- to 20-fold molar excess of the dye.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, with gentle stirring and protected from light.

• Quench Reaction: Add the Quenching Solution to stop the reaction. Incubate for 15-30 minutes.

• Purification: Remove unconjugated Cyanine7.5 amine using a desalting column equilibrated with an appropriate storage buffer (e.g., PBS).

• Characterization: Determine the protein concentration and the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~788 nm (for Cy7.5).[9]

Degree of Labeling (DOL) Calculation: The DOL is the average number of dye molecules conjugated to each protein molecule.[10]

• Corrected A₂₈₀ = A₂₈₀ - (A₇₈₈ x CF)

  • Where CF is the correction factor (A₂₈₀ of free dye / A₇₈₈ of free dye).

• Protein Concentration (M) = Corrected A₂₈₀ / ε_protein

  • Where ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Dye Concentration (M) = A₇₈₈ / ε_dye

  • Where ε_dye is the molar extinction coefficient of Cy7.5 at ~788 nm (223,000 M⁻¹cm⁻¹).

• DOL = Dye Concentration / Protein Concentration

Workflow for Protein Conjugation

Caption: Workflow for conjugating a carboxylated protein to Cyanine7.5 amine.

Multicolor Flow Cytometry Panel Design with Cyanine7.5

When incorporating a Cyanine7.5-labeled antibody into a multicolor flow cytometry panel, careful consideration of spectral overlap is essential.[11] Cy7.5 is excited by a red laser (633/640 nm) and emits in the far-red spectrum. It is often used in tandem with other fluorophores like APC (APC-Cy7) or PE (PE-Cy7) to achieve a large Stokes shift.[12]

Key Considerations:

• Instrument Configuration: Ensure your flow cytometer has the appropriate laser and filter set to detect Cy7.5.

• Fluorophore Brightness: Match brighter fluorophores with antigens that have low expression levels and dimmer fluorophores with highly expressed antigens.

• Spectral Overlap and Compensation: Minimize spectral overlap between fluorophores to reduce the need for extensive compensation. Use online spectrum viewers to assess potential spillover.

• Tandem Dye Stability: Be aware that tandem dyes can degrade with exposure to light and fixation, which can lead to spurious signals in the donor fluorophore's channel.[13]

Example 8-Color Immunophenotyping Panel

This example panel is for the analysis of human peripheral blood mononuclear cells (PBMCs) and includes a viability dye and markers for T cells, B cells, NK cells, and monocytes. A Cy7.5-conjugated antibody could be used in the APC-Cy7 channel.

Marker	Fluorophore	Laser	Filter (BP)	Antigen Expression
Viability	Fixable Viability Dye	Violet (405 nm)	450/50	N/A
CD19	BV605	Violet (405 nm)	610/20	B cells (High)
CD3	BV786	Violet (405 nm)	780/60	T cells (High)
CD4	FITC	Blue (488 nm)	530/30	T helper cells (High)
CD8	PerCP-Cy5.5	Blue (488 nm)	695/40	Cytotoxic T cells (High)
CD56	PE	Yellow-Green (561 nm)	585/42	NK cells (Moderate)
CD14	APC	Red (640 nm)	670/30	Monocytes (High)
CD16	APC-Cy7	Red (640 nm)	780/60	NK cells, Neutrophils (Moderate)

Conclusion

Cyanine7.5 amine is a versatile near-infrared dye for flow cytometry applications. Its use as a fixable viability dye allows for the accurate exclusion of dead cells from analysis, improving data quality. Furthermore, its primary amine group enables the custom conjugation of carboxylated molecules, providing flexibility in reagent development for multicolor immunophenotyping. Successful application of Cyanine7.5 amine requires careful protocol optimization, particularly regarding dye concentration for viability staining and the molar ratios for conjugation reactions. With its favorable spectral properties, Cyanine7.5 amine is a valuable addition to the toolkit of researchers in immunology and drug development.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. フローサイトメトリー用の固定可能な生存率解析用試薬 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. usbio.net [usbio.net]
• 7. fccf.cdn.mskcc.org [fccf.cdn.mskcc.org]
• 8. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 9. benchchem.com [benchchem.com]
• 10. Degree of labeling (DOL) step by step [abberior.rocks]
• 11. Multicolor Flow Cytometry | Tips for Building Flow Cytometry Panels [sigmaaldrich.com]
• 12. bdbiosciences.com [bdbiosciences.com]
• 13. pedsresearch.org [pedsresearch.org]

Cyanine7.5 Amine: Application Notes for Advanced Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cyanine7.5 amine as a fluorescent probe for advanced microscopy. This document details the optical properties, bioconjugation methods, and protocols for cellular and tissue imaging, enabling researchers to effectively incorporate this near-infrared (NIR) dye into their experimental workflows.

Cyanine7.5 (Cy7.5) is a fluorescent dye that operates in the near-infrared spectrum, a region highly advantageous for biological imaging.[1] Its long emission wavelength minimizes autofluorescence from biological tissues and allows for deeper tissue penetration compared to fluorophores that emit in the visible range.[2][3] This makes Cy7.5 and its derivatives particularly well-suited for in vivo imaging and other applications requiring high signal-to-noise ratios.[4][5]

The amine derivative of Cyanine7.5 possesses a primary amine group, which can be conjugated to molecules containing activated carboxylic acids, such as NHS esters.[6][7] This allows for the covalent labeling of a wide range of biomolecules, including proteins, peptides, and nanoparticles, transforming them into targeted fluorescent probes.[5][8]

Quantitative Data Summary

The key spectral and physical properties of Cyanine7.5 amine and its common derivatives are summarized below for easy reference and comparison.

Property	Value	Reference
Excitation Maximum (λex)	~788 nm	[1][9]
Emission Maximum (λem)	~808 nm	[1][9]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[9]
Molecular Weight	~819.99 g/mol	[9]
Solubility	Good in DMSO, DMF, and alcohols	[9]
Storage Conditions	Store at -20°C in the dark, desiccated.	[8][10]

Experimental Protocols

Detailed methodologies for the conjugation of Cyanine7.5 amine to proteins and subsequent use in fluorescence microscopy are provided below.

Protocol 1: Bioconjugation of Cyanine7.5 Amine to a Protein (e.g., Antibody) using EDC/NHS Chemistry

This protocol describes the covalent coupling of Cyanine7.5 amine to a protein with available carboxyl groups using a two-step carbodiimide (B86325) reaction.

Materials:

• Protein (e.g., antibody) in a suitable buffer (e.g., MES, PBS), free of amines and carboxyls.

• Cyanine7.5 amine

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.5

• Purification column (e.g., size-exclusion chromatography, dialysis cassette)

• Storage Buffer: Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Protein Preparation:

  • Dissolve or buffer exchange the protein into the Reaction Buffer at a concentration of 2-10 mg/mL.

• Dye Preparation:

  • Immediately before use, dissolve Cyanine7.5 amine in anhydrous DMSO to a concentration of 10 mg/mL.

• Activation of Protein Carboxyl Groups:

  • Add a 10-fold molar excess of EDC to the protein solution.

  • Immediately add a 25-fold molar excess of NHS to the protein solution.

  • Incubate for 15 minutes at room temperature with gentle mixing.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the dissolved Cyanine7.5 amine to the activated protein solution.

  • Incubate the reaction mixture for 2 hours at room temperature in the dark, with continuous gentle mixing.

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 50 mM to stop the reaction.

  • Incubate for 15 minutes at room temperature.

• Purification:

  • Separate the labeled protein from unreacted dye and byproducts using a size-exclusion chromatography column or dialysis against the Storage Buffer. The first colored fraction will contain the conjugated protein.

• Characterization (Optional):

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~788 nm (for Cyanine7.5).

• Storage:

  • Store the purified Cyanine7.5-conjugated protein at 4°C in the dark. For long-term storage, add glycerol (B35011) to a final concentration of 50% and store at -20°C.

Protocol 2: Immunofluorescence Staining of Cultured Cells

This protocol outlines the steps for staining fixed and permeabilized cells with a Cyanine7.5-conjugated antibody.

Materials:

• Cells cultured on coverslips or in imaging dishes

• Cyanine7.5-conjugated antibody

• Phosphate-Buffered Saline (PBS)

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1% Triton X-100 in PBS

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS

• Antifade mounting medium

Procedure:

• Cell Preparation:

  • Wash the cells three times with PBS.

• Fixation:

  • Incubate the cells with Fixation Solution for 15-20 minutes at room temperature.[2]

  • Wash the cells three times with PBS.[2]

• Permeabilization (for intracellular targets):

  • Incubate the cells with Permeabilization Buffer for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • Incubate the cells with Blocking Buffer for 30-60 minutes at room temperature to reduce non-specific binding.[2]

• Antibody Staining:

  • Dilute the Cyanine7.5-conjugated antibody to its optimal concentration in Blocking Buffer.

  • Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber, protected from light.[2]

  • Wash the cells three times with PBS for 5 minutes each.[2]

• Mounting:

  • Invert the coverslip onto a drop of antifade mounting medium on a microscope slide.

• Imaging:

  • Image the slides using a fluorescence microscope equipped with appropriate filters for Cyanine7.5 (Excitation: ~788 nm, Emission: ~808 nm).

Protocol 3: Fluorescence Imaging of Tissue Sections

This protocol provides a general guideline for staining tissue sections with a Cyanine7.5-conjugated probe.

Materials:

• Frozen or paraffin-embedded tissue sections on microscope slides

• Cyanine7.5-conjugated probe

• Deparaffinization and rehydration solutions (for paraffin (B1166041) sections)

• Antigen retrieval buffer (if necessary)

• PBS

• Blocking Buffer: 1-5% BSA in PBS with 0.1% Tween-20

• Antifade mounting medium

Procedure:

• Tissue Preparation:

  • For paraffin-embedded sections, deparaffinize and rehydrate the tissue.

  • Perform antigen retrieval if required by the target epitope.

• Blocking:

  • Incubate the tissue sections with Blocking Buffer for 1 hour at room temperature in a humidified chamber.

• Probe Incubation:

  • Dilute the Cyanine7.5-conjugated probe to its optimal concentration in Blocking Buffer.

  • Incubate the sections with the diluted probe overnight at 4°C in a humidified chamber.

• Washing:

  • Wash the slides three times for 5 minutes each with PBS containing 0.1% Tween-20.

• Mounting:

  • Mount the coverslip with an antifade mounting medium.

• Imaging:

  • Image the slides using a fluorescence microscope or a slide scanner equipped with appropriate NIR imaging capabilities.

Visualizations

The following diagrams illustrate the key experimental workflows described in this document.

Workflow for conjugating Cyanine7.5 amine to a protein.

Workflow for immunofluorescence microscopy of cultured cells.

Workflow for fluorescence microscopy of tissue sections.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 4. Cyanine7.5 NHS ester, 1 mg | Assays from Labm [assay.labm.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. apexbt.com [apexbt.com]
• 9. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 10. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols: A Step-by-Step Guide for Cyanine7.5 Amine Protein Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye widely used for labeling proteins, antibodies, and other biomolecules for applications such as in vivo imaging, flow cytometry, and Western blotting.[1][2] Its emission in the NIR spectrum allows for deep tissue penetration and minimizes autofluorescence from biological samples.[1] This document provides a detailed protocol for the conjugation of Cy7.5 amine-reactive dyes, specifically Cy7.5 NHS ester, to primary amines on a protein. The most common method for labeling proteins with Cy7.5 utilizes an N-hydroxysuccinimide (NHS) ester derivative of the dye.[1] This amine-reactive group forms a stable, covalent amide bond with primary amino groups, such as the side chain of lysine (B10760008) residues or the N-terminus of the protein.[1]

Core Principles of Cy7.5 Protein Conjugation

Successful protein conjugation with Cy7.5 is dependent on several key factors:

• Protein Preparation : The protein solution must be free of amine-containing buffers (e.g., Tris) and other primary amine contaminants that can compete with the protein for reaction with the dye.[1][3]

• Reaction pH : The conjugation reaction is most efficient at a slightly alkaline pH (typically 8.3-9.5), where the primary amines on the protein are deprotonated and more nucleophilic.[1][4]

• Dye-to-Protein Molar Ratio : The molar ratio of the Cy7.5 NHS ester to the protein is a critical parameter that must be optimized for each specific protein to achieve the desired degree of labeling without causing protein precipitation or loss of biological activity.[1][5]

Experimental Protocols

Protocol 1: Protein Preparation

• Buffer Exchange : If the protein is in a buffer containing primary amines (e.g., Tris, glycine) or ammonium (B1175870) salts, it must be exchanged into an amine-free buffer such as 1X Phosphate-Buffered Saline (PBS) at pH 7.2-7.4.[1][3] This can be achieved through dialysis or by using a desalting column.[1]

• Concentration Adjustment : Adjust the protein concentration to 2-10 mg/mL in the amine-free buffer.[1][3] Higher protein concentrations generally lead to greater labeling efficiency.[1] Protein concentration can be determined by measuring the absorbance at 280 nm.[1]

• pH Adjustment : For optimal labeling, increase the pH of the protein solution to 8.5-9.5.[1] This can be done by adding 1/10th of the protein solution volume of 1 M sodium bicarbonate buffer (pH 9.0).[1]

Protocol 2: Preparation of Dye Stock Solution

• Allow the vial of Cy7.5 NHS ester to warm to room temperature before opening.

• Prepare a 10 mg/mL stock solution of the Cy7.5 NHS ester by dissolving it in anhydrous dimethyl sulfoxide (B87167) (DMSO).[6] Vortex briefly to ensure the dye is fully dissolved.[7] This stock solution should be used promptly.[8]

Protocol 3: Conjugation Reaction

• Calculate Molar Ratio : Determine the volume of the Cy7.5 NHS ester stock solution needed to achieve the desired dye-to-protein molar ratio. Suggested starting molar ratios to test are 5:1, 10:1, 15:1, and 20:1 (dye:protein).[1] For example, to achieve a 10:1 molar ratio for 1 mg of a 150 kDa IgG at 10 mg/mL, a specific volume of the 10 mg/mL Cy7.5 solution would be added.[1]

• Reaction Incubation : While gently vortexing the protein solution, add the calculated volume of the Cy7.5 NHS ester stock solution dropwise.[7] Incubate the reaction mixture for 1-3 hours at room temperature or overnight at 4°C, protected from light.[1] Gentle rotation or shaking during incubation can improve conjugation efficiency.[1]

Protocol 4: Purification of the Conjugate

• Column Preparation : Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS (pH 7.2-7.4).[3][7]

• Sample Loading : Apply the reaction mixture to the top of the column.[1]

• Elution : Elute the conjugate with PBS. The first colored fraction to elute will be the Cy7.5-protein conjugate, as it is larger and passes through the column more quickly.[1] The smaller, unconjugated Cy7.5 dye will elute later.[1]

Data Presentation

Table 1: Recommended Starting Molar Ratios for Conjugation

Dye:Protein Molar Ratio	Expected Degree of Labeling	Notes
5:1	Low	Good starting point to avoid over-labeling.[1]
10:1	Moderate	Often a good balance for many proteins.[1][3]
15:1	High	May be necessary for less reactive proteins.[1]
20:1	Very High	Increased risk of protein precipitation and quenching.[1][5]

Table 2: Troubleshooting Common Issues in Cy7.5 Protein Conjugation

Problem	Possible Cause	Recommended Solution
Low Labeling Efficiency	Protein concentration is too low.[1]	Concentrate the protein to 2-10 mg/mL.[1]
Reaction pH is not optimal.[1]	Adjust the pH to 8.5-9.5.[1]
Presence of primary amines in the buffer.[1]	Perform buffer exchange into an amine-free buffer like PBS.[1]
Protein Precipitation	Dye-to-protein ratio is too high.[1]	Optimize the dye-to-protein ratio by testing lower ratios.[1]
High concentration of organic solvent (DMSO).[1]	Ensure the volume of DMSO is less than 10% of the total reaction volume.[1]
High Background Signal	Incomplete removal of unconjugated dye.[1]	Repeat the purification step or use a longer size-exclusion column.[1]
No or Weak Signal	Insufficient labeling.[1]	Increase the dye-to-protein molar ratio or reaction time.[1]
Photobleaching of the dye.[1]	Protect the conjugate from light during all steps.[1]

Characterization of the Conjugate

Calculation of Degree of Labeling (DOL)

The Degree of Labeling (DOL), also known as the Degree of Substitution (DOS), represents the average number of dye molecules conjugated to each protein molecule.[5][9]

• Spectrophotometric Analysis : Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy7.5 (~750 nm).[1]

• Calculation : The DOL can be calculated using the following formula:

  Protein Concentration (M) = [A₂₈₀ - (A_max_ of dye × CF)] / ε_protein_

  Dye Concentration (M) = A_max_ of dye / ε_dye_

  DOL = Dye Concentration (M) / Protein Concentration (M)

  Where:

  • A₂₈₀ is the absorbance of the conjugate at 280 nm.

  • A_max_ of dye is the absorbance of the conjugate at the maximum absorption wavelength of the dye (~750 nm).

  • CF is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ / A_max_).[10]

  • ε_protein_ is the molar extinction coefficient of the protein at 280 nm.

  • ε_dye_ is the molar extinction coefficient of the dye at its maximum absorption wavelength.

The optimal DOL for most antibodies is typically between 2 and 10.[9]

Visualization of Experimental Workflow

Caption: Experimental workflow for Cyanine7.5 amine protein conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 4. fluidic.com [fluidic.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. biotium.com [biotium.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]

Application Notes and Protocols for the Purification of Cyanine7.5 Amine Labeled Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye commonly used for labeling biomolecules such as antibodies, proteins, and oligonucleotides. Its emission in the NIR spectrum allows for deep tissue imaging with minimal autofluorescence, making it a valuable tool in in-vivo imaging and other fluorescence-based assays. The conjugation of Cy7.5 to a biomolecule is typically achieved through an amine-reactive succinimidyl ester (NHS ester) derivative of the dye, which forms a stable amide bond with primary amines (e.g., lysine (B10760008) residues) on the target molecule.

Following the conjugation reaction, a heterogeneous mixture containing the desired conjugate, unconjugated biomolecule, and excess free dye is generated. The presence of free dye can lead to high background signals and inaccurate quantification in downstream applications. Therefore, a robust purification strategy is critical to remove these impurities and obtain a highly pure and functional conjugate. This document provides detailed protocols for the purification of Cyanine7.5 amine labeled conjugates using Size Exclusion Chromatography (SEC) and Reverse Phase High-Performance Liquid Chromatography (RP-HPLC).

General Workflow for Conjugation and Purification

The overall process involves the initial conjugation of the Cy7.5 amine-reactive dye to the biomolecule, followed by a purification step to isolate the conjugate.

Caption: High-level workflow of Cy7.5 conjugation and purification.

Materials and Reagents

• Cyanine7.5 NHS Ester

• Biomolecule (e.g., antibody, protein) in an amine-free buffer (e.g., PBS, HEPES)

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• 1 M Sodium Bicarbonate solution

• For SEC: Sephadex G-25 resin, chromatography column, equilibration buffer (e.g., PBS)

• For RP-HPLC: HPLC system, C18 reverse-phase column, Mobile Phase A (e.g., 0.1% TFA in water), Mobile Phase B (e.g., 0.1% TFA in acetonitrile)

Experimental Protocols

Conjugation of Cyanine7.5 NHS Ester to a Protein

This protocol provides a general procedure for labeling a protein with Cy7.5 NHS ester. The optimal dye-to-protein molar ratio may need to be determined empirically.

Protocol Steps:

• Protein Preparation:

  • Ensure the protein is in an amine-free buffer (e.g., PBS, pH 7.2-7.4). Buffers containing primary amines such as Tris are not recommended as they will compete with the protein for reaction with the NHS ester.[1]

  • Adjust the protein solution pH to 8.3-8.5 using 1 M sodium bicarbonate. This is crucial for efficient labeling as the NHS ester reacts with non-protonated primary amines.[2]

  • The recommended protein concentration is between 2-10 mg/mL.[1] Lower concentrations can significantly reduce labeling efficiency.[1][3]

• Dye Preparation:

  • Immediately before use, dissolve the Cy7.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[3] Vortex briefly to ensure the dye is fully dissolved. Reactive dyes are not stable in solution for extended periods.[3]

• Conjugation Reaction:

  • Slowly add the calculated volume of the Cy7.5 NHS ester solution to the protein solution while gently vortexing. A common starting point for the molar ratio of dye to protein is 10:1.[1]

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[2]

Purification of the Cy7.5 Conjugate

Following the conjugation reaction, it is essential to purify the labeled protein from unreacted dye and other byproducts. Two common methods are detailed below.

SEC separates molecules based on their size. The larger conjugate will elute first, while the smaller, unconjugated dye molecules are retained in the pores of the resin and elute later. This method is suitable for desalting and removing free dye.[4][]

Caption: Workflow for SEC purification of Cy7.5 conjugates.

Detailed Protocol:

• Column Preparation:

  • Prepare a Sephadex G-25 column according to the manufacturer's instructions. The column size should be appropriate for the sample volume.

• Equilibration:

  • Equilibrate the column with 3-5 column volumes of PBS (pH 7.2-7.4).

• Sample Loading:

  • Carefully load the crude reaction mixture onto the top of the column.[1]

• Elution and Fraction Collection:

  • As the sample enters the resin bed, add PBS to the top of the column to begin elution.[1]

  • Continuously add PBS and collect fractions. The Cy7.5-protein conjugate is larger and will travel faster through the column, appearing as the first colored band. The smaller, free Cy7.5 dye will be retained longer and elute as a second, slower-moving colored band.

• Pooling and Storage:

  • Combine the fractions containing the purified conjugate.

  • The purified conjugate can be stored at 4°C, protected from light. For long-term storage, aliquots can be stored at -20°C or -80°C.

RP-HPLC separates molecules based on their hydrophobicity.[6] It is a high-resolution technique that can effectively separate the labeled conjugate from both free dye and unlabeled protein.[7][8]

Caption: Workflow for RP-HPLC purification of Cy7.5 conjugates.

Detailed Protocol:

• System Preparation:

  • Equip an HPLC system with a C18 reverse-phase column.

  • Prepare Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

  • Prepare Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Equilibration:

  • Equilibrate the column with Mobile Phase A at a defined flow rate (e.g., 1 mL/min) until a stable baseline is achieved.

• Sample Injection:

  • Filter the crude reaction mixture through a 0.22 µm filter.

  • Inject the filtered sample onto the column.

• Gradient Elution:

  • Apply a linear gradient of increasing Mobile Phase B. A typical gradient might be from 5% to 95% Mobile Phase B over 30-40 minutes. The exact gradient will need to be optimized based on the specific conjugate.

  • Monitor the elution profile using a UV-Vis detector at two wavelengths: ~280 nm for the protein and ~750 nm for the Cy7.5 dye. The conjugate will absorb at both wavelengths.

• Fraction Collection and Processing:

  • Collect the peak corresponding to the Cy7.5 conjugate.

  • The collected fractions can be lyophilized to remove the mobile phase solvents.[9][10]

  • Reconstitute the purified conjugate in a suitable buffer for storage.

Characterization of the Purified Conjugate

After purification, it is important to characterize the conjugate to determine its concentration and the degree of labeling (DOL), which is the average number of dye molecules per biomolecule.

Procedure:

• Measure the absorbance of the purified conjugate solution at 280 nm (A280) and ~750 nm (A750) using a UV-Vis spectrophotometer.

• Calculate the protein concentration using the following formula, which corrects for the absorbance of the dye at 280 nm:

  • Protein Concentration (M) = [A280 - (A750 x CF)] / ε_protein

    • Where:

      • CF is the correction factor for the dye's absorbance at 280 nm (provided by the dye manufacturer).

      • ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Calculate the Degree of Labeling (DOL) using the following formula:

  • DOL = A750 / (ε_dye x Protein Concentration (M))

    • Where:

      • ε_dye is the molar extinction coefficient of Cy7.5 at ~750 nm (~250,000 M⁻¹cm⁻¹).

Data Summary

The choice of purification method will depend on the required purity, scale, and available equipment. The following table summarizes the key features of each method.

Parameter	Size Exclusion Chromatography (SEC)	Reverse Phase HPLC (RP-HPLC)
Principle	Separation by size	Separation by hydrophobicity
Resolution	Lower	Higher
Separates	Conjugate from free dye	Conjugate from free dye and unlabeled protein
Speed	Faster	Slower
Scale	Easily scalable	More limited in scale
Equipment	Simple column chromatography	Requires HPLC system
Typical Recovery	> 90%	70-90%
Purity	Good (removes free dye)	Excellent

Troubleshooting

Issue	Possible Cause	Recommendation
Low Labeling Efficiency	Incorrect pH of protein solution.	Ensure the pH is between 8.3 and 8.5.[2]
Presence of amine-containing buffers.	Use amine-free buffers like PBS or HEPES.[1]
Low protein concentration.	Increase protein concentration to 2-10 mg/mL.[1][3]
Inactive dye.	Use freshly prepared dye solution.
Precipitation of Conjugate	High degree of labeling leading to aggregation.	Reduce the dye-to-protein molar ratio in the conjugation reaction.
Inappropriate buffer conditions during purification.	Optimize buffer composition, consider adding mild detergents for HPLC.
Poor Separation in HPLC	Inappropriate gradient.	Optimize the gradient slope and duration.
Wrong column choice.	Ensure a C18 column is suitable for the hydrophobicity of the conjugate.
No Separation in SEC	Column overloading.	Reduce the sample volume loaded onto the column.
Incorrectly packed column.	Repack the column according to the manufacturer's instructions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ualberta.ca [ualberta.ca]
• 7. Purification of dye-labeled oligonucleotides by ion-pair reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reverse Phased Chromatography (RPC) in Practice [sigmaaldrich.com]
• 9. rsc.org [rsc.org]
• 10. High-Resolution HPLC for Separating Peptide–Oligonucleotide Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Calculating the Degree ofLabeling (DOL) for Cyanine7.5 Conjugates

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye extensively used in biological imaging and diagnostic research due to its deep tissue penetration and minimal autofluorescence.[1] When conjugating Cy7.5 to biomolecules such as antibodies or other proteins, it is crucial to determine the Degree of Labeling (DOL). The DOL represents the average number of dye molecules conjugated to each protein molecule.[2] This value is a critical quality control parameter that influences the fluorescence signal intensity and the functionality of the conjugate. An optimal DOL is essential for achieving high sensitivity without causing issues like fluorescence quenching or altered protein function.[3][4] This document provides a detailed protocol for calculating the DOL of Cy7.5-protein conjugates using UV-Vis spectrophotometry.

Principle of DOL Calculation

The calculation of DOL is based on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[5][6] By measuring the absorbance of the purified conjugate at two specific wavelengths—one for the protein (typically 280 nm) and one for the Cy7.5 dye (around 788 nm)—it is possible to determine the molar concentrations of both the protein and the dye.[1][7] The DOL is then calculated as the molar ratio of the dye to the protein.[3][4]

A critical step in this process is correcting the absorbance at 280 nm. Since Cy7.5 also absorbs light at this wavelength, its contribution to the total absorbance must be subtracted to accurately determine the protein's absorbance.[1][8] This is achieved using a correction factor (CF).[5][8][9]

Quantitative Data for DOL Calculation

The accuracy of the DOL calculation depends on the use of precise values for the molar extinction coefficients and the correction factor. The table below summarizes the necessary quantitative data for a typical IgG antibody conjugated with Cy7.5.

Parameter	Symbol	Value	Wavelength
Molar Extinction Coefficient of IgG	ε_protein_	210,000 M⁻¹cm⁻¹[10][11][12]	280 nm
Molar Extinction Coefficient of Cy7.5	ε_dye_	223,000 M⁻¹cm⁻¹[7]	~788 nm
Correction Factor for Cy7.5 at 280 nm	CF₂₈₀	0.05 - 0.08 (approx.)	280 nm
Molecular Weight of IgG	MW_protein_	~150,000 g/mol [11][13]	N/A

Note: The molar extinction coefficient and correction factor for Cy7.5 can vary slightly between manufacturers. It is highly recommended to use the values provided by the vendor of the specific Cy7.5 dye used. The correction factor is calculated as the ratio of the dye's absorbance at 280 nm to its maximum absorbance (A₂₈₀/A_max_).[5][8]

Experimental Protocol

This protocol outlines the steps for determining the DOL of a Cy7.5-protein conjugate.

I. Required Materials

• Purified Cy7.5-protein conjugate

• Conjugation or storage buffer (e.g., PBS)

• UV-Vis spectrophotometer

• Quartz cuvettes with a 1 cm pathlength

• Micropipettes

II. Purification of the Conjugate

It is imperative that all non-conjugated, free Cy7.5 dye is removed from the conjugate solution before measuring absorbance.[3][8] The presence of free dye will lead to an overestimation of the DOL. Methods such as dialysis or gel filtration are effective for this purification step.[3][9]

III. Spectrophotometric Measurement

• Instrument Warm-up: Turn on the spectrophotometer and allow the lamp to warm up according to the manufacturer's instructions to ensure a stable reading.

• Set Wavelengths: Set the spectrophotometer to measure absorbance at 280 nm and the maximum absorbance wavelength for Cy7.5 (A_max_). This is typically around 788 nm, but it is advisable to perform a scan to determine the precise maximum for the conjugate.[7]

• Blanking the Instrument: Fill a quartz cuvette with the buffer used to dissolve the conjugate. Place it in the spectrophotometer and zero the absorbance at both wavelengths.

• Sample Measurement: a. Carefully transfer the purified Cy7.5-conjugate solution to a clean quartz cuvette. b. Measure the absorbance of the conjugate at 280 nm (A₂₈₀) and at the A_max_ of Cy7.5. c. Important: If any absorbance reading is above 2.0, dilute the sample with a known volume of buffer to bring the reading within the linear range of the instrument.[3][8] Record the dilution factor for use in the calculations.

IV. Degree of Labeling (DOL) Calculation

The DOL is calculated using the following three steps:

Step 1: Calculate the Molar Concentration of the Dye ([Dye])

Use the Beer-Lambert law with the absorbance measured at the A_max_ of Cy7.5.

[Dye] (M) = (A_max_ × Dilution Factor) / (ε_dye_ × Path Length)

Where the path length is typically 1 cm.

Step 2: Calculate the Molar Concentration of the Protein ([Protein])

First, correct the absorbance at 280 nm to account for the dye's contribution.

Corrected A₂₈₀ = (A₂₈₀ × Dilution Factor) - (A_max_ × Dilution Factor × CF₂₈₀)

Then, use the corrected A₂₈₀ to calculate the protein concentration.

[Protein] (M) = Corrected A₂₈₀ / (ε_protein_ × Path Length)

Step 3: Calculate the Degree of Labeling (DOL)

The DOL is the molar ratio of the dye to the protein.

DOL = [Dye] / [Protein]

This final value represents the average number of Cy7.5 molecules per protein molecule. For antibodies, an optimal DOL typically falls between 2 and 10.[4]

Visualizations

Experimental Workflow for DOL Determination

Caption: Workflow for determining the Degree of Labeling (DOL).

Logical Relationship for DOL Calculation

Caption: Logical flow for calculating the Degree of Labeling (DOL).

References

• 1. benchchem.com [benchchem.com]
• 2. Degree of labeling (DOL) step by step [abberior.rocks]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 5. spectra.arizona.edu [spectra.arizona.edu]
• 6. youtube.com [youtube.com]
• 7. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. What is the extinction coefficient of my rabbit antibody? | Cell Signaling Technology [cellsignal.com]
• 11. Extinction Coefficient Determination of Proteins [biosyn.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. agrisera.com [agrisera.com]

Application Notes: Amine-Reactive Chemistry of Cyanine7.5 for Bioconjugation

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye widely used for labeling biological molecules such as proteins, antibodies, and peptides.[1] Its fluorescence emission in the NIR spectrum (typically with an excitation maximum around 750 nm and emission maximum around 776-808 nm) is highly advantageous for biological applications.[2][3] This spectral window allows for deep tissue penetration and minimizes autofluorescence from biological samples, making Cy7.5 an ideal probe for sensitive applications, including in vivo imaging, flow cytometry, and fluorescence microscopy.[2][4][5]

The most common method for attaching Cy7.5 to biomolecules is through its N-hydroxysuccinimide (NHS) ester derivative.[1] Cy7.5 NHS ester is an amine-reactive reagent that efficiently forms a stable, covalent amide bond with primary amines (—NH₂) found on the surface of proteins, primarily on the side chain of lysine (B10760008) residues and the N-terminus.[6][7] This document provides detailed protocols and application notes for the successful bioconjugation of Cy7.5 NHS ester to proteins and antibodies, aimed at researchers, scientists, and drug development professionals.

Principle of Amine-Reactive Chemistry

The bioconjugation of Cy7.5 NHS ester to a protein is a nucleophilic acyl substitution reaction. The primary amine group on the protein acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond and the release of the N-hydroxysuccinimide leaving group.[8] The reaction is most efficient under slightly alkaline conditions (pH 8.0-9.0), where the primary amines are deprotonated and thus more nucleophilic.[3][7] It is crucial to use amine-free buffers, as compounds like Tris or glycine (B1666218) will compete with the target protein for reaction with the dye.[6][9]

Caption: Reaction of Cy7.5 NHS ester with a primary amine on a protein.

Experimental Protocols

Key Parameters for Successful Conjugation

Successful and reproducible labeling of proteins with Cy7.5 NHS ester depends on the optimization of several key parameters. These parameters influence the reaction efficiency and the final Degree of Labeling (DOL).

Parameter	Recommended Range / Value	Notes
Protein Purity & Buffer	>90% pure, in amine-free buffer (e.g., PBS, Borate, Bicarbonate)	Buffers containing primary amines (Tris, glycine) or ammonium (B1175870) salts must be avoided as they compete with the labeling reaction.[6][10] If necessary, perform buffer exchange via dialysis or desalting columns.[11]
Protein Concentration	2 - 10 mg/mL	Higher protein concentrations generally improve labeling efficiency.[3][9][10] Concentrations below 2 mg/mL can significantly reduce efficiency.[12]
Reaction pH	8.0 - 9.0 (Optimal: 8.3 - 8.5)	The reactivity of primary amines is pH-dependent. A slightly alkaline pH ensures the amino groups are deprotonated and nucleophilic.[3][11]
Dye-to-Protein Molar Ratio	5:1 to 20:1 (Starting point: 10:1)	This ratio should be optimized for each specific protein and application. Over-labeling can lead to fluorescence quenching and loss of protein activity, while under-labeling results in a weak signal.[3][11][13]
Reaction Time & Temperature	1 - 2 hours at Room Temperature or Overnight at 4°C	The reaction should be performed in the dark to prevent photobleaching of the dye.[7]
Dye Solvent	Anhydrous DMSO or DMF	Cy7.5 NHS ester is moisture-sensitive. The dye should be dissolved in a high-purity, anhydrous solvent immediately before use.[11] The volume of the organic solvent should not exceed 10% of the total reaction volume.[7]

Detailed Protocol for Antibody Labeling (1 mg Scale)

This protocol provides a general procedure for labeling 1 mg of an IgG antibody (MW ~150 kDa) with Cy7.5 NHS ester.

Materials and Reagents:

• Purified Antibody (1 mg)

• Cyanine7.5 NHS Ester

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5[11]

• Amine-Free Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Dye Solvent: Anhydrous Dimethyl Sulfoxide (DMSO)[11]

• Quenching Buffer (Optional): 1 M Tris-HCl, pH 8.0[11]

• Purification Column: Sephadex G-25 desalting column or equivalent[11]

• Spectrophotometer

Caption: General workflow for Cy7.5 bioconjugation and analysis.

Step-by-Step Procedure:

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer contains primary amines like Tris, perform a buffer exchange using a desalting column or dialysis against PBS.[11]

  • Adjust the antibody concentration to 2 mg/mL in PBS.[11] For a 1 mg scale, this corresponds to a volume of 0.5 mL.

• Dye Preparation:

  • Allow the vial of Cy7.5 NHS ester to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution of the dye by dissolving it in anhydrous DMSO.[9] This should be done immediately before the conjugation reaction.

• Conjugation Reaction:

  • Transfer 0.5 mL of the 2 mg/mL antibody solution to a microcentrifuge tube.

  • Add 50 µL of 1 M sodium bicarbonate buffer (pH 8.3-8.5) to the antibody solution to raise the pH for optimal reaction.[11]

  • Calculate the required volume of the 10 mM Cy7.5 NHS ester stock solution to achieve the desired dye-to-antibody molar ratio (e.g., 10:1).

  • Slowly add the calculated volume of the dye solution to the antibody solution while gently vortexing or stirring.[11]

  • Incubate the reaction for 1 hour at room temperature, protected from light.[11]

• Purification of the Conjugate:

  • It is critical to remove the unreacted, free dye from the labeled antibody.[11]

  • Equilibrate a desalting spin column (e.g., Sephadex G-25) with PBS according to the manufacturer's instructions.

  • Apply the reaction mixture to the center of the column.

  • Centrifuge the column to collect the purified Cy7.5-labeled antibody. The labeled antibody will elute first as a colored solution, while the smaller, unconjugated dye molecules are retained in the column.[3]

Characterization of the Bioconjugate

Calculating the Degree of Labeling (DOL)

The Degree of Labeling (DOL), or the average number of dye molecules conjugated to each protein molecule, is a critical quality control parameter.[14] It can be determined spectrophotometrically by measuring the absorbance of the purified conjugate.[9]

Procedure:

• Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀, for protein) and at the absorbance maximum for Cy7.5 (~750 nm, Aₘₐₓ).[14]

• Calculate the DOL using the following formula:[9][14]

  DOL = (Aₘₐₓ × ε_protein) / ((A₂₈₀ - (Aₘₐₓ × CF)) × ε_dye)

Parameter	Description	Typical Value
Aₘₐₓ	Absorbance of the conjugate at the λₘₐₓ of Cy7.5 (~750 nm).	Measured
A₂₈₀	Absorbance of the conjugate at 280 nm.	Measured
ε_protein	Molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).	Protein-specific
ε_dye	Molar extinction coefficient of Cy7.5 at its λₘₐₓ (e.g., ~250,000 M⁻¹cm⁻¹).	Dye-specific
CF	Correction Factor (A₂₈₀ of free dye / Aₘₐₓ of free dye). For Cy7.5, this is typically ~0.05.[3]	Dye-specific

An optimal DOL for most antibodies is between 2 and 10.[9][15]

Applications and Troubleshooting

Applications in Research and Drug Development

Cy7.5-labeled biomolecules are invaluable tools for a variety of applications due to their NIR fluorescence properties.

• In Vivo Imaging: The deep tissue penetration of NIR light makes Cy7.5 conjugates ideal for non-invasive imaging in animal models to study drug distribution, tumor targeting, and other biological processes.[2][4][16]

• Fluorescence Microscopy: Enables high-contrast imaging of cellular structures and processes with minimal background interference.[2]

• Flow Cytometry: Provides distinct and reliable signals for cell sorting and analysis.[2]

• Molecular Probes: Labeled antibodies or other targeting ligands can be used to detect and quantify specific biomolecules in complex assays.[4]

Caption: Application of a Cy7.5-labeled antibody for in vivo imaging.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Labeling Efficiency / Low DOL	1. Protein concentration is too low (< 2 mg/mL).[7]2. Reaction pH is not optimal (too acidic).[7]3. Presence of primary amines (e.g., Tris) in the buffer.[7]4. Inactive dye due to moisture or prolonged storage.	1. Concentrate the protein to > 2 mg/mL.2. Adjust the pH to 8.3-8.5 using bicarbonate buffer.3. Perform buffer exchange into an amine-free buffer.4. Use fresh, anhydrous DMSO and a new vial of dye.
Protein Precipitation during/after Reaction	1. Dye-to-protein ratio is too high, causing aggregation.[7]2. High concentration of organic solvent (DMSO > 10%).[7]	1. Optimize the dye-to-protein ratio by testing lower ratios (e.g., 5:1).2. Ensure the volume of DMSO is less than 10% of the total reaction volume.
High Background Signal in Assays	Incomplete removal of unconjugated (free) dye.[7]	Repeat the purification step using a desalting column or perform dialysis. Ensure the colored free dye is well-separated from the labeled protein fraction.
Loss of Protein Activity	Over-labeling of the protein, potentially at the antigen-binding site.	Reduce the dye-to-protein molar ratio. Consider alternative conjugation chemistries (e.g., thiol-reactive) if lysine modification proves problematic.

Storage and Stability of Labeled Conjugates

Proper storage is essential to maintain the integrity and performance of the Cy7.5-labeled conjugate.

• Short-Term Storage: Store the purified conjugate at 4°C for up to one month, protected from light.[3] The addition of a bacteriostatic agent like 0.05% sodium azide (B81097) is recommended.[11]

• Long-Term Storage: For storage longer than one month, aliquot the conjugate into single-use volumes and store at -20°C or -80°C.[3][11] Avoid repeated freeze-thaw cycles. Adding a cryoprotectant such as glycerol (B35011) to a final concentration of 50% can help prevent damage from freezing.[3]

• Light Protection: Fluorescently labeled conjugates should always be protected from light to prevent photobleaching.[3]

References

• 1. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. benchchem.com [benchchem.com]
• 4. Applications of Cyanine7.5 Cyanine dye CY7.5 Near-infrared fluorescence Tumor targeting - Technical Information - Chongqing Yusi Medicine Technology Co., Ltd. [en.yusiyy.com]
• 5. Main uses of cyanine dyes | AxisPharm [axispharm.com]
• 6. Amine Reactive Dyes and Probes for Conjugation | AAT Bioquest [aatbio.com]
• 7. benchchem.com [benchchem.com]
• 8. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 14. benchchem.com [benchchem.com]
• 15. docs.aatbio.com [docs.aatbio.com]
• 16. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for In Vivo Biodistribution Studies Using Cyanine7.5 Amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye ideally suited for in vivo imaging applications. Its fluorescence emission in the NIR window (750-900 nm) allows for deep tissue penetration with minimal interference from tissue autofluorescence, resulting in a high signal-to-background ratio.[1][] Cyanine7.5 amine is a derivative of the Cy7.5 dye that contains a reactive primary amine group. This functional group can be utilized for conjugation to molecules of interest, such as proteins, peptides, antibodies, nanoparticles, and small molecule drugs, through various crosslinking chemistries.[3][4] Alternatively, when used in its unconjugated form, it can serve as a control to understand the biodistribution of a small molecule NIR dye.

These application notes provide detailed protocols for conducting in vivo biodistribution studies in mice using Cyanine7.5 amine. The protocols cover animal preparation, administration of the dye, in vivo imaging, ex vivo organ analysis, and data quantification.

Data Presentation: Illustrative Biodistribution of Unconjugated Cyanine7.5 Amine

The following table presents illustrative quantitative data for the biodistribution of unconjugated Cyanine7.5 amine in a murine model at different time points post-intravenous injection. This data is representative and intended to provide a general expectation for the biodistribution of a small molecule NIR dye. Actual results may vary depending on the specific experimental conditions, animal model, and formulation of the dye. As a small molecule, unconjugated Cyanine7.5 is expected to exhibit rapid distribution and clearance, primarily through the renal and hepatobiliary systems.

Organ	1 Hour Post-Injection (%ID/g)	4 Hours Post-Injection (%ID/g)	24 Hours Post-Injection (%ID/g)
Liver	10.5 ± 2.1	6.2 ± 1.5	1.1 ± 0.3
Spleen	2.1 ± 0.5	1.0 ± 0.3	0.2 ± 0.1
Kidneys	35.2 ± 5.8	15.7 ± 3.2	2.5 ± 0.7
Lungs	4.5 ± 1.2	1.8 ± 0.6	0.3 ± 0.1
Heart	1.8 ± 0.4	0.7 ± 0.2	0.1 ± 0.05
Brain	0.2 ± 0.1	0.1 ± 0.05	< 0.1
Muscle	0.8 ± 0.2	0.4 ± 0.1	0.1 ± 0.05
Blood	5.6 ± 1.5	1.2 ± 0.4	< 0.2

%ID/g = Percentage of Injected Dose per gram of tissue. Data are presented as mean ± standard deviation.

Experimental Protocols

Preparation of Cyanine7.5 Amine for Injection

Materials:

• Cyanine7.5 amine

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, pyrogen-free microcentrifuge tubes

• Vortex mixer

Protocol:

• Allow the vial of Cyanine7.5 amine to equilibrate to room temperature before opening to prevent moisture condensation.

• Prepare a stock solution of Cyanine7.5 amine by dissolving it in anhydrous DMSO. For example, dissolve 1 mg of the dye in 100 µL of DMSO to obtain a 10 mg/mL stock solution.

• Vortex the solution thoroughly to ensure the dye is completely dissolved.

• For injection, dilute the stock solution to the desired final concentration using sterile PBS. The final concentration of DMSO in the injected solution should be kept low (typically below 10%) to avoid toxicity.

• Prepare the injection solution immediately before use to minimize aggregation and degradation.

In Vivo Biodistribution Study in Mice

Materials:

• Healthy mice (e.g., BALB/c or nude mice, 6-8 weeks old)

• Prepared Cyanine7.5 amine injection solution

• Anesthesia (e.g., isoflurane)

• Animal restrainer for tail vein injection

• Sterile syringes with 27-30 gauge needles

• In vivo imaging system (IVIS) or similar NIR imaging equipment

• Heating pad to maintain animal body temperature

Protocol:

• Animal Acclimation: Acclimate the mice to the laboratory conditions for at least one week before the experiment.

• Anesthesia: Anesthetize the mice using isoflurane (B1672236) (e.g., 2-3% for induction, 1-2% for maintenance).

• Baseline Imaging: Acquire a baseline whole-body fluorescence image of each mouse before injecting the dye to determine the level of autofluorescence.

• Probe Administration:

  • Place the anesthetized mouse in a restrainer, leaving the tail accessible.

  • Gently warm the tail with a heat lamp or warm water to dilate the lateral tail veins.

  • Inject the Cyanine7.5 amine solution intravenously (i.v.) via the tail vein. A typical injection volume is 100-200 µL.[5]

  • Record the exact volume and concentration of the injected solution for each mouse.

• In Vivo Imaging:

  • Place the anesthetized mouse on the imaging stage of the in vivo imaging system. Use a heating pad to maintain body temperature.

  • Acquire whole-body fluorescence images at various time points post-injection (e.g., 15 min, 1 hour, 4 hours, 24 hours, and 48 hours).

  • Use appropriate excitation and emission filters for Cyanine7.5 (e.g., Excitation: ~750 nm, Emission: ~780 nm).

  • Ensure consistent imaging parameters (exposure time, binning, f/stop) across all animals and time points.

• Data Analysis (In Vivo):

  • Use the imaging software to draw regions of interest (ROIs) around the whole body or specific areas.

  • Quantify the average radiant efficiency (photons/s/cm²/sr)/(µW/cm²) within the ROIs at each time point.

Ex Vivo Organ Biodistribution and Quantification

Materials:

• Euthanasia solution (e.g., CO₂ with secondary physical method or injectable anesthetic overdose)

• Surgical instruments for dissection

• Sterile PBS

• Petri dishes or a black, non-fluorescent surface for organ imaging

• In vivo imaging system

• Analytical balance

• Homogenizer

• Lysis buffer (e.g., RIPA buffer)

• Microplate reader with NIR fluorescence detection capabilities

Protocol:

• Euthanasia and Perfusion:

  • At the final imaging time point for each cohort, euthanize the mice according to approved institutional guidelines.

  • Optionally, perform cardiac perfusion with cold, sterile PBS to flush the blood from the circulatory system and reduce background signal from the blood in the organs.

• Organ Dissection:

  • Carefully dissect the major organs of interest (e.g., liver, spleen, kidneys, lungs, heart, brain, and muscle). If applicable, also collect the tumor.

  • Rinse the organs gently with PBS to remove any remaining blood.

  • Blot the organs dry with a laboratory wipe.

• Ex Vivo Organ Imaging:

  • Arrange the dissected organs on a non-fluorescent surface in the in vivo imaging system.

  • Acquire fluorescence images of the organs using the same imaging parameters as the in vivo imaging.

• Quantitative Analysis of Organ Fluorescence:

  • Weigh each organ.

  • Use the imaging software to draw ROIs around each organ in the ex vivo image.

  • Quantify the total radiant efficiency for each organ.

  • Normalize the fluorescence signal by the weight of the organ to obtain the radiant efficiency per gram of tissue.

  • To express the data as a percentage of the injected dose per gram of tissue (%ID/g), a standard curve of the Cyanine7.5 amine solution should be imaged alongside the organs.

Visualizations

Experimental Workflow for In Vivo Biodistribution

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. medkoo.com [medkoo.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for Cyanine7.5 Amine in Fluorescence-Guided Surgery Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Cyanine7.5 (Cy7.5) amine, a near-infrared (NIR) fluorescent dye, in fluorescence-guided surgery (FGS) research. The protocols outlined below cover covalent conjugation to targeting ligands, such as antibodies and peptides, and detail their application in preclinical cancer models for tumor imaging, biodistribution analysis, and surgical guidance.

Introduction to Cyanine7.5 Amine for In Vivo Imaging

Cyanine7.5 is a heptamethine cyanine (B1664457) dye that exhibits strong absorption and fluorescence in the near-infrared (NIR) window (700-900 nm). This spectral region is optimal for in vivo imaging due to the minimal absorption and scattering of light by biological tissues, leading to deeper tissue penetration and a high signal-to-background ratio. The amine functional group on Cyanine7.5 allows for its covalent conjugation to a variety of targeting molecules, enabling the specific delivery of the fluorescent probe to tissues of interest, such as tumors. This targeted approach is paramount for enhancing the precision of fluorescence-guided surgery, where real-time visualization of malignant tissue can aid in achieving complete tumor resection while sparing healthy tissue.

Physicochemical and Spectroscopic Properties of Cyanine7.5

A summary of the key properties of Cyanine7.5 is presented in the table below, providing essential information for experimental design and data interpretation. A sulfonated version, sulfo-Cyanine7.5, is also available for applications requiring enhanced water solubility.[1]

Property	Value	Reference
Excitation Maximum (λex)	~788 nm	[2]
Emission Maximum (λem)	~808 nm	[2]
Molar Extinction Coefficient	~223,000 cm⁻¹M⁻¹	[3]
Molecular Weight	Varies by salt form	[3]
Solubility	Good in organic solvents (DMSO, DMF)	[3]
Reactive Group	Primary Amine (-NH₂)	[3]

Experimental Protocols

Protocol 1: Conjugation of Cyanine7.5 Amine to an Antibody (e.g., Trastuzumab)

This protocol describes the covalent attachment of Cyanine7.5 amine to an antibody, such as Trastuzumab, which targets the HER2 receptor overexpressed in certain cancers. The protocol utilizes an amine-reactive crosslinker, such as an N-hydroxysuccinimide (NHS) ester, to activate a carboxyl group on the antibody for subsequent reaction with the amine group of the dye.

Materials:

• Trastuzumab (or other antibody of interest) in an amine-free buffer (e.g., PBS)

• Cyanine7.5 amine

• N-hydroxysuccinimide (NHS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.5

• Purification column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into an amine-free buffer like PBS (pH 7.4) using dialysis or a desalting column.

  • Adjust the antibody concentration to 2-10 mg/mL.

• Activation of Antibody Carboxyl Groups (if necessary, for indirect conjugation):

  • Dissolve EDC and NHS in anhydrous DMSO to a concentration of 10 mg/mL immediately before use.

  • Add a 10-fold molar excess of EDC and a 20-fold molar excess of NHS to the antibody solution.

  • Incubate for 15-30 minutes at room temperature.

  • Remove excess crosslinker using a desalting column equilibrated with PBS (pH 7.4).

• Dye Preparation:

  • Dissolve Cyanine7.5 amine in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Slowly add the Cyanine7.5 amine solution to the activated antibody solution. A starting molar ratio of 10:1 (dye:antibody) is recommended, with optimization (e.g., 5:1, 15:1, 20:1) for the specific antibody.

  • Incubate the reaction for 2-4 hours at room temperature, protected from light, with gentle stirring.

• Purification of the Conjugate:

  • Purify the conjugate using a size-exclusion chromatography column (e.g., Sephadex G-25) to separate the labeled antibody from unconjugated dye.

  • Collect the first colored fraction, which contains the Cyanine7.5-antibody conjugate.

• Characterization of the Conjugate:

  • Degree of Labeling (DOL): Determine the DOL by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~788 nm (for Cyanine7.5).

    • Protein Concentration (mg/mL) = [A₂₈₀ - (A₇₈₈ x CF)] / ε₂₈₀

    • Dye Concentration (M) = A₇₈₈ / ε₇₈₈

    • DOL = (Molar concentration of dye) / (Molar concentration of protein)

    • CF is the correction factor for the dye's absorbance at 280 nm.

  • Purity: Assess the purity of the conjugate using SDS-PAGE. The fluorescently labeled antibody will be visible under an appropriate imaging system.

Figure 1: Workflow for Antibody Conjugation.

Protocol 2: In Vivo Fluorescence Imaging of Tumor-Targeted Cyanine7.5 Conjugates

This protocol outlines the procedure for whole-body imaging of tumor-bearing mice injected with a Cyanine7.5-conjugated targeting agent.

Materials:

• Tumor-bearing mice (e.g., HER2-positive breast cancer xenografts)

• Cyanine7.5-conjugated targeting agent (e.g., Cyanine7.5-Trastuzumab)

• Sterile PBS

• In vivo imaging system with appropriate NIR filters

• Anesthesia (e.g., isoflurane)

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance).

  • Place the mouse in the imaging chamber.

• Probe Administration:

  • Dilute the Cyanine7.5 conjugate to the desired concentration in sterile PBS. A typical dose for an antibody conjugate is 1-2 nmol per mouse.[4]

  • Inject the probe intravenously (i.v.) via the tail vein. The injection volume should be approximately 100-200 µL.

• Image Acquisition:

  • Acquire a baseline image before injection to assess autofluorescence.

  • Image the mice at various time points post-injection (e.g., 24, 48, 72, and 120 hours) to determine the optimal imaging window for tumor-to-background contrast.[5]

  • Use appropriate filter sets for Cyanine7.5 (e.g., excitation ~745 nm, emission ~800 nm).

• Ex Vivo Organ Analysis:

  • At the final time point, euthanize the mice.

  • Perfuse the animals with saline to remove blood from the organs.

  • Dissect the tumor and major organs (liver, spleen, kidneys, lungs, heart, muscle).

  • Arrange the organs in the imaging chamber and acquire a fluorescence image.

• Data Quantification:

  • Draw regions of interest (ROIs) around the tumor and each organ in the ex vivo image.

  • Measure the average fluorescence intensity within each ROI.

  • Calculate the tumor-to-background ratio (TBR) by dividing the average fluorescence intensity of the tumor by that of a non-target tissue (e.g., muscle).

Figure 2: In Vivo Imaging Workflow.

Quantitative Data Summary

The following table summarizes representative biodistribution data for a fluorescently labeled Trastuzumab conjugate in HER2-positive breast cancer xenografts. This data can serve as a benchmark for expected tumor uptake and clearance patterns.

Time Post-Injection	Tumor (%ID/g)	Liver (%ID/g)	Spleen (%ID/g)	Kidneys (%ID/g)	Lungs (%ID/g)	Muscle (%ID/g)	Blood (%ID/g)
24 h	15.5 ± 2.1	10.2 ± 1.5	4.3 ± 0.8	3.5 ± 0.6	5.1 ± 0.9	1.8 ± 0.4	8.7 ± 1.2
48 h	25.5 ± 3.5	8.1 ± 1.1	3.1 ± 0.5	2.8 ± 0.5	4.2 ± 0.7	1.5 ± 0.3	4.5 ± 0.8
72 h	30.1 ± 4.2	6.5 ± 0.9	2.5 ± 0.4	2.1 ± 0.4	3.5 ± 0.6	1.2 ± 0.2	2.1 ± 0.5
120 h	38.1 ± 2.8	5.2 ± 0.7	1.9 ± 0.3	1.8 ± 0.3	2.8 ± 0.5	1.0 ± 0.2	1.1 ± 0.3

%ID/g = percentage of injected dose per gram of tissue. Data is presented as mean ± standard deviation and is based on findings from preclinical studies with radiolabeled Trastuzumab conjugates.

Application in Fluorescence-Guided Surgery

The high tumor-to-background ratios achievable with targeted Cyanine7.5 conjugates make them excellent candidates for FGS. The following protocol describes a general procedure for FGS in a preclinical tumor model.

Protocol 3: Fluorescence-Guided Tumor Resection

Materials:

• Tumor-bearing mouse previously injected with a Cyanine7.5 conjugate

• Surgical microscope or imaging system with NIR fluorescence detection capabilities

• Surgical instruments

Procedure:

• Pre-operative Imaging: Perform whole-body imaging as described in Protocol 2 to confirm tumor localization and assess the optimal time for surgery (when tumor-to-background ratio is maximal).

• Surgical Preparation: Anesthetize the mouse and prepare the surgical site.

• Intraoperative Imaging:

  • Under NIR fluorescence guidance, make an incision over the tumor area.

  • Use the real-time fluorescence signal to delineate the tumor margins from the surrounding healthy tissue.

  • Resect the tumor, ensuring that all fluorescent tissue is removed.

• Post-resection Imaging:

  • Image the surgical bed to inspect for any residual fluorescence, which may indicate remaining tumor tissue.

  • Resect any remaining fluorescent spots.

• Ex Vivo Confirmation: Image the resected tumor to confirm that it was the source of the fluorescence signal.

• Histopathological Analysis: Correlate the fluorescence imaging results with histopathology to confirm the presence of tumor cells in the fluorescently positive resected tissues.

Figure 3: Fluorescence-Guided Surgery Workflow.

Visualizing Signaling Pathways

Cyanine7.5 conjugates can be designed to target specific cell surface receptors involved in cancer signaling pathways. For example, a Cyanine7.5-EGF (Epidermal Growth Factor) conjugate could be used to visualize tumors overexpressing the EGF Receptor (EGFR) and to study the initial steps of the EGFR signaling cascade.

EGFR Signaling Pathway

Upon binding of EGF, EGFR dimerizes and undergoes autophosphorylation, creating docking sites for adaptor proteins like Grb2 and Shc. This initiates downstream signaling cascades, including the Ras-Raf-MEK-ERK (MAPK) pathway and the PI3K-Akt pathway, which promote cell proliferation, survival, and migration.

Figure 4: Simplified EGFR Signaling Pathway.

Toxicity and Safety Considerations

While cyanine dyes are generally considered to have low toxicity, it is crucial to perform toxicity studies for any new conjugate. In vivo toxicity can be assessed by monitoring animal weight, behavior, and through hematology, serum chemistry, and histopathological analysis of major organs following administration of the conjugate.

Conclusion

Cyanine7.5 amine is a versatile NIR fluorophore with significant potential for advancing fluorescence-guided surgery research. Its ability to be conjugated to various targeting moieties allows for the specific illumination of tumors, enabling more precise surgical resection. The protocols and data presented in these application notes provide a foundation for researchers to design and execute robust preclinical studies, ultimately contributing to the clinical translation of this promising technology.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of Near-infrared Fluorescence-conjugated Peptides for Visualization of Human Epidermal Receptor 2-overexpressed Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Complete Remissions of HER2-Positive Trastuzumab-Resistant Xenografts Using a Potent [225Ac]Ac-Labeled Anti-HER2 Antibody-Drug Radioconjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [64Cu]Cu-NOTA-Trastuzumab and [89Zr]Zr-DFO-Trastuzumab in Xenografts with Varied HER2 Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proof of Principle of Combining Fluorescence-Guided Surgery with Photoimmunotherapy to Improve the Outcome of Pancreatic Cancer Therapy in an Orthotopic Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Oligonucleotides with Cyanine7.5 Amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye widely utilized for labeling biomolecules, including oligonucleotides.[][2] Its fluorescence emission in the NIR region (~808 nm) allows for deep tissue penetration with minimal background autofluorescence, making it an ideal probe for in vivo imaging applications.[2][3] This document provides a detailed protocol for the covalent labeling of amine-modified oligonucleotides with Cy7.5 NHS ester, along with purification and quality control procedures. The reaction involves the formation of a stable amide bond between the primary amine group on the oligonucleotide and the N-hydroxysuccinimide (NHS) ester of the Cy7.5 dye.[4][5]

Key Properties of Cyanine7.5 Dyes

The selection of a fluorescent dye is critical for the success of any labeling experiment. Cyanine7.5 and its sulfonated, water-soluble counterpart, sulfo-Cyanine7.5, offer excellent properties for oligonucleotide labeling.

Property	Cyanine7.5	sulfo-Cyanine7.5	Reference(s)
Absorption Maximum (λmax)	~788 nm	~788 nm	[2][3]
Emission Maximum (λem)	~808 nm	~808 nm	[2][3]
Stokes Shift	~20 nm	~20 nm	[2][3]
Solubility	Poor in aqueous solutions; requires organic co-solvents (DMSO, DMF)	Excellent water solubility	[][3]
Key Features	High extinction coefficient, bright fluorescence, pH insensitive.	High quantum yield, bright NIR fluorescence with low background, enhanced performance in aqueous environments.	[][3][6]
Primary Applications	In vivo imaging, fluorescence microscopy, flow cytometry, bioanalytical assays.	Deep tissue imaging, in vivo studies, labeling of proteins, antibodies, and nucleic acids.	[2][3]

Experimental Workflow

The overall process for labeling, purifying, and characterizing Cy7.5-labeled oligonucleotides is outlined below.

Caption: Overall workflow for Cyanine7.5 labeling of oligonucleotides.

Detailed Experimental Protocols

Preparation of Reagents

a. Amine-Modified Oligonucleotide:

• Dissolve the amine-modified oligonucleotide in nuclease-free water or a suitable buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5) to a final concentration of 1 mM.[7][8] Oligonucleotides should be desalted prior to the labeling reaction to remove any residual ammonia, which can react with the NHS ester.[9]

b. Cyanine7.5 NHS Ester Solution:

• Immediately before use, dissolve the Cy7.5 NHS ester in anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to a concentration of 10-20 mM.[5][8] Cy7.5 NHS esters are sensitive to moisture and should be stored in a desiccator.

c. Reaction Buffer:

• Prepare a 0.5 M sodium bicarbonate buffer and adjust the pH to 8.5 with HCl.[8] Alternatively, a 1 M sodium carbonate/bicarbonate buffer at pH 9 can be used.[9] The reaction is pH-dependent, with optimal labeling occurring at a pH between 8.0 and 9.0.[5] Buffers containing primary amines, such as Tris, must be avoided.[10]

Labeling Reaction

The following protocol is a general guideline and may require optimization based on the specific oligonucleotide sequence and desired degree of labeling.

Parameter	Recommended Value/Range	Reference(s)
Oligonucleotide Concentration	1 mM	[7][8]
Dye:Oligonucleotide Molar Ratio	10:1 to 20:1	[8]
Reaction Buffer	0.1 M Sodium Bicarbonate, pH 8.5	[5][8]
Incubation Time	2-4 hours at room temperature or overnight at 4°C	[8]
Light Conditions	Protect from light	[8]

Procedure:

• In a microcentrifuge tube, combine the 1 mM amine-modified oligonucleotide solution with the 0.5 M sodium bicarbonate buffer (pH 8.5) to a final buffer concentration of 0.1 M.

• Add the freshly prepared Cy7.5 NHS ester solution to the oligonucleotide solution to achieve the desired molar excess.

• Vortex the reaction mixture gently to ensure thorough mixing.

• Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C.[8] Protect the reaction from light by wrapping the tube in aluminum foil.[8]

References

• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. sulfo-Cyanine7.5 | AxisPharm [axispharm.com]
• 4. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 5. glenresearch.com [glenresearch.com]
• 6. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 7. Protocol for DNA Modification — Center on Probes for Molecular Mechanotechnology [mechanotechnology.org]
• 8. benchchem.com [benchchem.com]
• 9. glenresearch.com [glenresearch.com]
• 10. stratech.co.uk [stratech.co.uk]

Application Notes and Protocols for Cyanine7.5 Amine Conjugation Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the optimal conditions and detailed protocols for the successful conjugation of Cyanine7.5 (Cy7.5) NHS ester to molecules containing primary amines, such as proteins, peptides, and amine-modified oligonucleotides.

Principles of Cyanine7.5 Amine Conjugation

Cyanine7.5 is a near-infrared (NIR) fluorescent dye widely used for in vivo imaging applications due to the deep tissue penetration of light in this spectral region.[1] For conjugation to biomolecules, Cy7.5 is commonly supplied as an N-hydroxysuccinimide (NHS) ester. This form reacts efficiently with primary amines (-NH2), found at the N-terminus of proteins and on the side chain of lysine (B10760008) residues, to form a stable amide bond.[2][3]

The success of this conjugation reaction is critically dependent on several factors, most notably the pH of the reaction buffer. The reaction involves a nucleophilic attack of the deprotonated primary amine on the NHS ester.

Caption: Chemical reaction of Cyanine7.5 NHS ester with a primary amine.

The Critical Role of pH

The pH of the reaction medium is a crucial parameter that governs the balance between two competing reactions: the desired amine conjugation and the undesirable hydrolysis of the NHS ester.

• Amine Reactivity: For the primary amine to be nucleophilic and react with the NHS ester, it must be in its deprotonated state (-NH₂). At acidic or neutral pH, primary amines are predominantly in their protonated form (-NH₃⁺), which is non-reactive.[3][4][5] The reaction rate significantly increases at a pH above the pKa of the amine group.

• NHS Ester Hydrolysis: NHS esters are susceptible to hydrolysis, where they react with water to become a non-reactive carboxylic acid. The rate of this hydrolysis reaction increases significantly with increasing pH.[2][3]

Therefore, an optimal pH is required to maximize the concentration of reactive deprotonated amines while minimizing the rate of NHS ester hydrolysis. For most amine conjugation reactions with NHS esters, the optimal pH range is 8.3 to 8.5 .[4][5][6]

Recommended Buffers and Reagents

The choice of buffer is critical to avoid unwanted side reactions.

• Recommended Buffers: Amine-free buffers are essential.

  • 0.1 M Sodium Bicarbonate Buffer (pH 8.3-8.5)[4][7]

  • 0.1 M Sodium Phosphate Buffer (pH 8.3-8.5)[4][6]

  • 0.05 M Borate Buffer (pH 8.5)[8]

• Buffers to Avoid: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane), should be avoided as they will compete with the target molecule for reaction with the Cy7.5 NHS ester.[4][6]

• Solvents for Cyanine7.5 NHS Ester: Non-sulfonated Cy7.5 NHS ester has low solubility in aqueous solutions.[9] It should first be dissolved in an anhydrous organic solvent like dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) before being added to the reaction mixture.[4][5][9] It is crucial to use high-quality, amine-free DMF.[4][5]

Quantitative Data

The following tables summarize key quantitative data relevant to Cyanine7.5 amine conjugation reactions.

Table 1: Effect of pH on NHS Ester Stability

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4-5 hours
8.0	4	~1 hour
8.6	4	10 minutes
> 9.0	4	< 10 minutes

Data adapted from literature on NHS ester hydrolysis.[2][3]

Table 2: Recommended Molar Ratios for Protein Labeling

Protein Concentration	Molar Ratio (Dye:Protein)	Expected Labeling Efficiency
> 5 mg/mL	10:1 to 20:1	High
2.5 mg/mL	15:1 to 25:1	~35%
1 mg/mL	20:1 to 30:1	20-30%

These are starting recommendations and may need to be optimized for specific proteins and applications.[7][8][10]

Detailed Experimental Protocol: Protein Labeling with Cyanine7.5 NHS Ester

This protocol provides a general procedure for labeling a protein with Cy7.5 NHS ester.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS)

• Cyanine7.5 NHS ester

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

• Anhydrous DMSO or DMF

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine (B1666218)

• Purification column (e.g., gel filtration column like Sephadex G-25)

Procedure:

Caption: Experimental workflow for Cyanine7.5 amine conjugation.

Step-by-Step Method:

• Prepare the Protein Solution:

  • Dissolve the protein in 0.1 M sodium bicarbonate buffer (pH 8.3) to a concentration of at least 2.5 mg/mL.[7] If the protein is in a different buffer, exchange it into the reaction buffer using dialysis or a desalting column. Ensure the protein solution is free of any amine-containing substances.[11]

• Prepare the Cyanine7.5 NHS Ester Stock Solution:

  • Allow the vial of Cy7.5 NHS ester to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO or DMF.[11][12] This solution should be prepared fresh for each labeling reaction as the NHS ester is not stable in solution for extended periods.[11]

• Perform the Labeling Reaction:

  • Calculate the volume of the Cy7.5 NHS ester stock solution needed to achieve the desired molar ratio of dye to protein (see Table 2 for recommendations).

  • While gently vortexing the protein solution, slowly add the calculated volume of the dye stock solution.[8]

• Incubate the Reaction:

  • Incubate the reaction mixture for 1 hour at room temperature, protected from light.[8][12] For some proteins, incubation overnight on ice may be beneficial.[5][6]

• Quench the Reaction (Optional):

  • To stop the reaction, you can add a quenching buffer such as Tris-HCl or glycine to a final concentration of 50-100 mM.[8] Incubate for an additional 10-15 minutes at room temperature.[8]

• Purify the Conjugate:

  • Separate the labeled protein from unreacted dye and hydrolysis byproducts using a gel filtration column (e.g., Sephadex G-25) equilibrated with PBS or another suitable buffer.[5][6] Collect the fractions containing the labeled protein.

• Determine the Degree of Labeling (DOL):

  • The DOL, which is the average number of dye molecules conjugated to each protein molecule, can be determined spectrophotometrically by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy7.5 (~788 nm).[8][13] The following formula can be used:

  Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] / ε_protein Dye Concentration (M) = A_max / ε_dye DOL = Dye Concentration / Protein Concentration

  Where:

  • A₂₈₀ is the absorbance of the conjugate at 280 nm.

  • A_max is the absorbance of the conjugate at the λ_max of Cy7.5.

  • CF is the correction factor for the dye's absorbance at 280 nm.

  • ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • ε_dye is the molar extinction coefficient of Cy7.5 at its λ_max.

Storage of Conjugates

Store the purified Cy7.5-labeled protein at 4°C for short-term storage and at -20°C or -80°C for long-term storage, protected from light.[12] For long-term storage, it is advisable to aliquot the conjugate to avoid repeated freeze-thaw cycles.[12]

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. interchim.fr [interchim.fr]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. biotium.com [biotium.com]
• 8. Conjugation Protocol for Amine Reactive Dyes [bio-techne.com]
• 9. apexbt.com [apexbt.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. genecopoeia.com [genecopoeia.com]
• 12. NHS ester protocol for labeling proteins [abberior.rocks]
• 13. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]

Applications of Cyanine7.5 Amine in Cancer Research: Detailed Application Notes and Protocols

Introduction

Cyanine7.5 (Cy7.5) amine is a near-infrared (NIR) fluorescent dye that has emerged as a powerful tool in cancer research. Its favorable optical properties, including absorption and emission in the NIR window (700-900 nm), allow for deep tissue penetration with minimal autofluorescence, making it ideal for in vivo imaging and therapeutic applications. The primary amine group on the Cy7.5 molecule provides a versatile handle for conjugation to a wide array of targeting ligands, nanoparticles, and therapeutic agents, enabling the development of sophisticated theranostic agents for oncology. This document provides detailed application notes and protocols for the use of Cy7.5 amine in cancer research, targeting researchers, scientists, and drug development professionals.

Application Notes

Near-Infrared (NIR) Fluorescence Imaging of Tumors

Cyanine7.5 amine is extensively used for non-invasive in vivo imaging of tumors. By conjugating Cy7.5 amine to tumor-targeting moieties such as antibodies, peptides, or small molecules, researchers can visualize tumor location, size, and metastasis with high sensitivity and specificity.

• Targeted Tumor Imaging: Cy7.5 amine can be conjugated to ligands that bind to receptors overexpressed on cancer cells, such as HER2, EGFR, or integrins. These targeted probes accumulate preferentially at the tumor site, enabling clear visualization against the surrounding healthy tissue.

• Enhanced Permeability and Retention (EPR) Effect-Mediated Imaging: When incorporated into nanoparticles, Cy7.5 amine can passively accumulate in solid tumors through the EPR effect, a phenomenon characterized by leaky tumor vasculature and poor lymphatic drainage. This allows for imaging of the tumor microenvironment.

• Surgical Guidance: The real-time fluorescence signal from Cy7.5-labeled probes can be used to guide surgeons during tumor resection, helping to ensure complete removal of cancerous tissue while sparing healthy margins.

Photothermal Therapy (PTT)

Cyanine7.5 and its derivatives can act as potent photothermal agents. Upon irradiation with an NIR laser, Cy7.5 molecules absorb light energy and convert it into heat, leading to a localized temperature increase (hyperthermia) that can induce cancer cell death through necrosis and apoptosis.[1][2]

• Mechanism: The photothermal effect is highly localized to the area of dye accumulation and laser irradiation, minimizing damage to surrounding healthy tissues.[2] Temperatures exceeding 45°C are generally sufficient to cause irreversible cell damage and tumor ablation.[1]

• Nanoparticle-Mediated PTT: Encapsulating or conjugating Cy7.5 amine within nanoparticles can enhance its photothermal efficiency, improve its stability, and prolong its circulation time, leading to more effective tumor ablation.[3]

Photodynamic Therapy (PDT)

In addition to its photothermal properties, Cy7.5 can also function as a photosensitizer for photodynamic therapy. When activated by NIR light in the presence of oxygen, Cy7.5 can generate reactive oxygen species (ROS), such as singlet oxygen, which are highly cytotoxic and can induce apoptosis in cancer cells.[4][5]

• Mechanism: PDT-induced cell death is primarily mediated by oxidative stress, which can damage cellular components like lipids, proteins, and DNA, ultimately triggering apoptotic signaling cascades.[4]

• Synergistic Therapy: The dual capability of Cy7.5 to mediate both PTT and PDT allows for synergistic therapeutic effects, where the combination of hyperthermia and ROS-induced cytotoxicity can lead to more complete tumor destruction.[6]

Drug Delivery and Theranostics

The amine functionality of Cy7.5 allows for its integration into drug delivery systems and the creation of theranostic platforms. These platforms combine diagnostic imaging and therapeutic functionalities into a single agent.

• Image-Guided Drug Delivery: By incorporating Cy7.5 into drug-loaded nanoparticles, the biodistribution and tumor accumulation of the therapeutic agent can be monitored in real-time through NIR fluorescence imaging.

• Theranostic Nanoparticles: Cy7.5 amine can be co-loaded with chemotherapeutic drugs into nanoparticles. This allows for simultaneous tumor imaging, phototherapy (PTT and/or PDT), and chemotherapy, offering a multi-pronged attack on cancer.

Quantitative Data

The following tables summarize quantitative data from various studies on the application of Cyanine7.5 and similar cyanine (B1664457) dyes in cancer research.

Parameter	Value	Cancer Model	Reference
Tumor Temperature Increase (PTT)
Temperature Increase	Up to 56.2°C	HT-29 Xenografts	[7]
Temperature Increase	~20°C (0.1 mg/ml ICG)	In vitro	[8]
Temperature Increase	Reached ~60°C	MCF-7 Xenografts	[9]

Parameter	Value (%ID/g)	Organ/Tissue	Mouse Model	Reference
Biodistribution
99mTc-labeled niosomes	3.61 ± 0.26 (1h)	Liver	Tumor-bearing BALB/c	[10]
4.96 ± 0.84 (1h)	Spleen	[10]
0.5 (approx.) (8h)	Tumor	[10]
Gold Nanostars (30 nm)	2.11 ± 0.64 (48h)	Tumor	Xenograft sarcoma	[11]
[59Fe]-SPIONs	~10 (24h)	Liver	Nude mice	[12]
~5 (24h)	Spleen	[12]

Parameter	Outcome	Treatment Details	Cancer Model	Reference
Tumor Regression
PTT with Ph790H	Efficiently inhibited tumor development	808 nm laser (1.0 W/cm²) for 5 min	HT-29 Xenografts	[7]
PTT with IR808-DOTA	Prominently inhibited tumor growth	808 nm laser (1.0 W/cm²) for 10 min	MCF-7 Xenografts	[9]
PTT/PDT with Cy7 conjugate	Complete tumor ablation	808 nm laser	Mouse xenograft	[6]

Experimental Protocols

Protocol 1: In Vivo Near-Infrared (NIR) Fluorescence Imaging of Tumors

This protocol describes the use of a Cy7.5-conjugated antibody for targeted imaging of tumors in a mouse model.

1. Materials:

• Tumor-bearing mice (e.g., subcutaneous xenograft model).

• Cy7.5-labeled targeting antibody (e.g., anti-HER2-Cy7.5).

• Sterile phosphate-buffered saline (PBS).

• Anesthesia (e.g., isoflurane).

• In vivo imaging system with NIR fluorescence capabilities.

2. Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) (e.g., 2-3% for induction, 1-2% for maintenance).

• Probe Administration: Dilute the Cy7.5-labeled antibody in sterile PBS to the desired concentration. Inject the probe intravenously (i.v.) via the tail vein. A typical dose is 1-5 mg/kg.

• Image Acquisition:

  • Acquire a baseline image before probe injection to assess autofluorescence.

  • Image the mice at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to determine the optimal imaging window.

  • Use appropriate filter sets for Cy7.5 (e.g., Excitation: ~750 nm, Emission: ~790 nm).

• Ex Vivo Imaging (Optional):

  • At the final time point, euthanize the mouse.

  • Perfuse with saline to remove blood from the organs.

  • Dissect the tumor and major organs (liver, spleen, kidneys, lungs, heart).

  • Image the excised organs to confirm the biodistribution of the probe.

Diagram: In Vivo Tumor Imaging Workflow

Caption: Workflow for in vivo tumor imaging using a Cy7.5-conjugated probe.

Protocol 2: In Vivo Photothermal Therapy (PTT)

This protocol outlines the procedure for PTT of tumors using Cy7.5-loaded nanoparticles in a mouse model.

1. Materials:

• Tumor-bearing mice.

• Cy7.5-loaded nanoparticles.

• NIR laser with a wavelength corresponding to the absorption maximum of Cy7.5 (e.g., 808 nm).

• Infrared (IR) thermal camera.

• Anesthesia (e.g., isoflurane).

2. Procedure:

• Animal and Nanoparticle Administration:

  • Anesthetize the mouse.

  • Administer the Cy7.5-loaded nanoparticles intravenously. The dose will depend on the nanoparticle formulation.

• Tumor Accumulation: Allow sufficient time for the nanoparticles to accumulate in the tumor (typically 24-48 hours, determined from imaging studies).

• Photothermal Treatment:

  • Anesthetize the mouse and position it so the tumor is accessible to the laser.

  • Irradiate the tumor with the NIR laser (e.g., 1-2 W/cm²) for a specified duration (e.g., 5-10 minutes).[1][9]

  • Monitor the temperature of the tumor and surrounding tissue using an IR thermal camera.

• Post-Treatment Monitoring:

  • Monitor the tumor size and the overall health of the mice over several days or weeks.

  • Tumor regression is a key indicator of treatment efficacy.

Diagram: Photothermal Therapy Workflow

Caption: Workflow for nanoparticle-assisted photothermal therapy.

Protocol 3: Conjugation of Cyanine7.5 Amine to an Antibody

This protocol describes a common method for conjugating Cy7.5 amine to an antibody using an NHS ester crosslinker.

1. Materials:

• Antibody solution (in amine-free buffer, e.g., PBS).

• Cyanine7.5 amine.

• NHS ester crosslinker (e.g., NHS-PEG-Maleimide).

• Reducing agent (e.g., TCEP).

• Desalting column.

• Reaction buffer (e.g., PBS, pH 7.4).

2. Procedure:

• Antibody Reduction (if targeting cysteines):

  • If conjugating to hinge-region disulfides, reduce the antibody with a mild reducing agent like TCEP.

  • Incubate the antibody with TCEP (e.g., 10-fold molar excess) for 30-60 minutes at room temperature.

  • Remove excess TCEP using a desalting column.

• Activation of Cy7.5 Amine (if not using a pre-activated dye):

  • React Cy7.5 amine with an excess of an NHS ester crosslinker to form Cy7.5-NHS ester. This step is often bypassed by using commercially available pre-activated Cy7.5 NHS ester.

• Conjugation Reaction:

  • Add the activated Cy7.5 dye (or Cy7.5-maleimide if targeting thiols) to the antibody solution at a specific molar ratio (e.g., 5:1 to 10:1 dye-to-antibody).

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification:

  • Remove unconjugated dye and byproducts by passing the reaction mixture through a desalting column or by dialysis.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at the protein's absorbance maximum (~280 nm) and the dye's absorbance maximum (~750 nm).

Diagram: Antibody Conjugation Workflow

Caption: Workflow for conjugating Cyanine7.5 amine to an antibody.

Signaling Pathways and Mechanisms

Photodynamic Therapy (PDT) Induced Apoptosis

The primary mechanism of cell killing in PDT is the induction of apoptosis triggered by ROS.

Diagram: PDT-Induced Apoptosis Pathway

Caption: Simplified signaling pathway of PDT-induced apoptosis.

Upon light activation, Cy7.5 transfers energy to molecular oxygen, generating highly reactive singlet oxygen and other ROS. These ROS can cause damage to various cellular organelles, with the mitochondria being a primary target. Mitochondrial damage leads to the release of cytochrome c into the cytoplasm, which then activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to programmed cell death or apoptosis.[13][14]

Conclusion

Cyanine7.5 amine is a versatile and powerful tool in cancer research, with broad applications in imaging, therapy, and drug delivery. Its favorable NIR optical properties and amenable chemistry for bioconjugation make it a cornerstone for the development of advanced theranostic agents. The protocols and data presented here provide a comprehensive guide for researchers looking to harness the potential of Cy7.5 amine in their oncology research and development efforts.

References

• 1. Near-Infrared Activated Cyanine Dyes As Agents for Photothermal Therapy and Diagnosis of Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. arxiv.org [arxiv.org]
• 4. Cyanine dyes in the mitochondria-targeting photodynamic and photothermal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Iodinated cyanine dye-based nanosystem for synergistic phototherapy and hypoxia-activated bioreductive therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyanine conjugates in cancer theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. A Chemical Strategy for the Preparation of Multimodified Peptide Imaging Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biodistribution Study of Niosomes in Tumor-Implanted BALB/C Mice Using Scintigraphic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Photodynamic therapy induces caspase-dependent apoptosis in rat CNV model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of Caspase 3 and Caspase 9 Mediated Apoptosis: A Multimodal Therapeutic Target in Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Fluorescence Signal with Cyanine7.5 Amine

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving common issues leading to low fluorescence signals during experiments involving Cyanine7.5 (Cy7.5) amine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am not detecting any fluorescence signal from my Cy7.5 amine conjugate. What are the possible reasons?

A low or absent fluorescence signal can stem from several factors, ranging from the labeling reaction to the instrumentation. A systematic approach to troubleshooting is crucial for identifying the root cause.[1]

Troubleshooting Steps:

• Verify Instrument Compatibility: Cyanine7.5 is a near-infrared (NIR) dye with excitation and emission maxima around 788 nm and 808 nm, respectively.[2][3] Ensure your fluorometer or imaging system is equipped with a NIR-sensitive photomultiplier tube (PMT) or detector capable of operating in this range.[4]

• Check Instrument Settings: Confirm that the excitation and emission wavelengths on your instrument are correctly set for Cy7.5 (e.g., Excitation: ~780-790 nm, Emission: ~800-820 nm).[4] Ensure slit widths are appropriately configured, typically ≤10 nm.[4]

• Assess Labeling Efficiency: A low degree of labeling will result in a weak signal. This can be caused by suboptimal reaction conditions.

• Investigate Environmental Factors: The fluorescence of cyanine (B1664457) dyes can be influenced by their local environment. Aggregation, quenching, and photobleaching are common culprits.

Q2: My labeling efficiency with Cy7.5 amine appears to be very low. How can I improve it?

Low labeling efficiency is a frequent issue in bioconjugation. The reaction between an amine-reactive dye and a biomolecule is sensitive to several experimental parameters.

A. Reaction Conditions:

The efficiency of the coupling reaction is highly dependent on the experimental conditions.

• pH: The reaction of an amine-reactive moiety (often an NHS ester that has been coupled to the molecule to be labeled by the Cy7.5 amine) with a primary amine is strongly pH-dependent. The optimal pH range is typically 7.2-8.5.[5] At a lower pH, the primary amines on the biomolecule are protonated and thus less available for reaction.[5] Conversely, at a higher pH, the rate of hydrolysis of the reactive group (e.g., NHS ester) increases, which competes with the labeling reaction.[5]

• Temperature and Incubation Time: Reactions are generally performed for 1 to 4 hours at room temperature or overnight at 4°C.[5][6] Lower temperatures can minimize hydrolysis of the reactive group but may require longer incubation times.[5]

• Concentration: Low concentrations of the biomolecule or the dye can lead to less efficient labeling due to the competing hydrolysis reaction.[5] It is recommended to use a protein concentration of at least 2 mg/mL.[7][8]

B. Buffer Selection:

The choice of buffer is critical for a successful labeling reaction.

• Amine-Containing Buffers: Buffers containing primary amines, such as Tris or glycine, are incompatible with NHS ester reactions as they compete with the target biomolecule for the dye.[5][9]

• Recommended Buffers: Use non-amine-containing buffers such as sodium bicarbonate or phosphate (B84403) buffer at the optimal pH.[6][8]

C. Reagent Quality and Storage:

• Dye Storage: Cy7.5 amine should be stored at -20°C in the dark and protected from moisture to prevent degradation.[10]

• Solvent Quality: If dissolving the dye in an organic solvent like DMF, ensure it is of high quality and free from amine contaminants.[6]

Parameter	Recommended Condition	Rationale
pH	7.2 - 8.5	Optimizes the availability of non-protonated primary amines for reaction.[5]
Buffer	Sodium Bicarbonate (0.1 M), Phosphate Buffer	Avoids competing primary amines present in buffers like Tris or glycine.[5][9]
Protein Concentration	> 2 mg/mL	Higher concentrations favor the labeling reaction over hydrolysis.[7][11]
Dye:Biomolecule Ratio	Optimize for each specific application (start with 10-15 fold molar excess of dye)	Over-labeling can cause quenching, while under-labeling results in a weak signal.[8]
Temperature	Room temperature (1-4 hours) or 4°C (overnight)	Balances reaction rate and reagent stability.[5][6]
Dye Storage	-20°C, in the dark, desiccated	Prevents degradation of the reactive dye.[2][10]

Q3: Could the fluorescence of my Cy7.5 conjugate be quenched?

Yes, fluorescence quenching is a significant cause of low signals. For Cy7.5, the primary quenching mechanisms are aggregation-induced quenching and photobleaching.

• Aggregation-Induced Quenching: Non-sulfonated Cy7.5 dyes have a tendency to aggregate in aqueous solutions, which leads to self-quenching and a dramatic reduction in the fluorescence signal.[4] This is a common issue when the dye is unconjugated or when the labeled biomolecule itself aggregates.[4] To mitigate this, consider using a sulfonated version of Cy7.5 which has improved water solubility, or ensure your conjugate is well-solubilized.[4][12]

• Photobleaching: Cyanine dyes can be susceptible to photobleaching (irreversible photodegradation) upon prolonged exposure to excitation light.[13][14] It is advisable to protect the dye and its conjugates from light as much as possible.[2][10]

• Environmental Quenchers: The proximity of the dye to certain amino acid residues (like tryptophan) on a protein can also cause quenching.[1]

Quenching Mechanism	Cause	Recommended Solution
Aggregation-Induced Quenching	Poor solubility of non-sulfonated Cy7.5 in aqueous buffers leading to dye stacking.	Use sulfonated Cy7.5 derivatives for better aqueous solubility.[4][12] Ensure the final conjugate is fully solubilized.[15] Optimize the dye-to-protein ratio to avoid over-labeling.[15]
Photobleaching	Irreversible damage to the fluorophore upon prolonged exposure to excitation light.	Minimize exposure of the dye and conjugate to light during experiments and storage.[2][10] Use photostabilizing agents if necessary.[16][17]
Environmental Quenching	Proximity to quenching amino acid residues on the labeled biomolecule.	This is an intrinsic property of the conjugate. If suspected, altering the labeling strategy to target different sites may help.

Experimental Protocols

General Protocol for Labeling a Protein with an Amine-Reactive Dye

This protocol provides a general guideline for labeling a protein with an amine-reactive Cy7.5 derivative (e.g., Cy7.5 NHS ester). Optimization may be required for specific proteins and applications.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4).

• Amine-reactive Cy7.5 (e.g., NHS ester).

• Anhydrous DMSO or DMF.

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3.[5]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.[5]

• Purification column (e.g., desalting column).

Procedure:

• Prepare the Protein Solution: Ensure the protein is in an appropriate amine-free buffer at a concentration of 2-10 mg/mL.[18] If necessary, perform a buffer exchange.

• Prepare the Dye Stock Solution: Immediately before use, dissolve the amine-reactive Cy7.5 in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[11]

• Labeling Reaction:

  • Slowly add the calculated amount of the dye stock solution to the protein solution while gently vortexing. A 10-15 fold molar excess of dye to protein is a common starting point.[8]

  • Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C, protected from light.[6]

• Quench the Reaction (Optional): Add the quenching buffer to a final concentration of 50-100 mM and incubate for 15-30 minutes to stop the reaction by consuming any unreacted dye.[7]

• Purify the Conjugate: Remove unconjugated dye and other reaction components using a desalting column or dialysis.

Visualizations

Caption: A troubleshooting workflow for low Cy7.5 fluorescence.

Caption: A typical workflow for Cy7.5 amine labeling of proteins.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. benchchem.com [benchchem.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. apexbt.com [apexbt.com]
• 11. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. Preventing Radiobleaching of Cyanine Fluorophores Enhances Stability of Nuclear/NIRF Multimodality Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Preventing Radiobleaching of Cyanine Fluorophores Enhances Stability of Nuclear/NIRF Multimodality Imaging Agents [thno.org]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

How to prevent aggregation of Cyanine7.5 amine conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the aggregation of Cyanine7.5 amine conjugates.

Frequently Asked Questions (FAQs)

Q1: What is Cyanine7.5 amine and what are its primary applications?

Cyanine7.5 amine is a near-infrared (NIR) fluorescent dye possessing a primary amine group.[1][2] This functional group allows for its covalent attachment to molecules containing activated carboxylic acids, such as N-hydroxysuccinimide (NHS) esters. Its fluorescence in the NIR spectrum makes it particularly valuable for in vivo imaging, where deep tissue penetration and minimal autofluorescence are critical.[3]

Q2: What causes the aggregation of Cyanine7.5 amine conjugates?

Aggregation of cyanine (B1664457) dyes, including Cyanine7.5, is a common phenomenon in aqueous solutions and is primarily driven by hydrophobic interactions and π-π stacking between the planar cyanine molecules.[4] This self-assembly can lead to the formation of H-aggregates (hypsochromic or blue-shifted absorption) or J-aggregates (bathochromic or red-shifted absorption).[5] Several factors can promote the aggregation of Cyanine7.5 amine conjugates:

• High Dye-to-Protein Ratios: Over-labeling a biomolecule increases the local concentration of the hydrophobic dye, promoting self-association.[3][4]

• Aqueous Buffers: Non-sulfonated cyanine dyes have limited solubility in water, which can lead to aggregation-induced fluorescence quenching.[6]

• High Salt Concentrations: Increased ionic strength can enhance the aggregation of cyanine dyes.

• pH: The pH of the solution can influence the aggregation state of the dye.[5][7]

• Hydrophobicity of the Conjugated Molecule: Attaching Cyanine7.5 to a hydrophobic biomolecule can further encourage aggregation.[4]

Q3: How can I detect aggregation of my Cyanine7.5 amine conjugate?

The primary method for detecting cyanine dye aggregation is through UV-Vis spectroscopy . A change in the absorption spectrum is a key indicator. Compared to the monomeric dye, which has a characteristic absorption maximum around 788 nm, the formation of aggregates will result in the appearance of a new absorption band or a shoulder on the main peak. A red-shifted peak indicates the formation of J-aggregates, while a blue-shifted peak suggests H-aggregates.[8][9] A significant decrease in fluorescence intensity is also a strong indicator of aggregation.[6]

Q4: My Cyanine7.5 amine conjugate shows no fluorescence. What is the likely cause?

A complete loss of fluorescence signal from a Cyanine7.5 amine conjugate in an aqueous buffer is often due to aggregation-induced quenching .[6] The close proximity of the dye molecules in an aggregate leads to non-radiative decay pathways, effectively quenching fluorescence. Other potential causes include incorrect instrument settings for NIR detection or degradation of the dye.

Troubleshooting Guide

Issue 1: Low or No Fluorescence Signal

Possible Cause	Recommended Solution
Aggregation-Induced Quenching	Confirm aggregation by UV-Vis spectroscopy. To mitigate, consider using a sulfonated version of the dye (sulfo-Cyanine7.5 amine) for improved water solubility.[10][11] Alternatively, incorporating additives like non-ionic surfactants (e.g., 0.05% Tween-20) or using organic co-solvents (e.g., up to 10% DMSO) in your buffer can help disrupt hydrophobic interactions.
Incorrect Instrument Settings	Ensure your fluorometer is equipped with a NIR-sensitive photomultiplier tube (PMT) and is set to the correct excitation (~788 nm) and emission (~808 nm) wavelengths for Cyanine7.5.[1][6]
High Dye Concentration	Dilute your sample. High concentrations can lead to quenching even without significant aggregation. Aim for an optical density of 0.1-0.3 at the absorption maximum for fluorescence measurements.[6]
Photobleaching	Protect your conjugate from light during storage and handling. Use anti-fade reagents if performing fluorescence microscopy.

Issue 2: Protein Precipitation During or After Conjugation

Possible Cause	Recommended Solution
High Dye-to-Protein Ratio	Reduce the molar excess of the activated Cyanine7.5 precursor used in the conjugation reaction. A starting point of a 10-15 fold molar excess is recommended, but this should be optimized for your specific protein.[3][4]
High Concentration of Organic Solvent	If using DMSO or DMF to dissolve the activated dye, ensure the final concentration in the reaction mixture does not exceed 10% (v/v) to prevent protein denaturation and precipitation.[3]
Incorrect Buffer pH	Ensure the pH of your reaction buffer is between 8.5 and 9.5 for efficient labeling of primary amines.[3] However, for the final conjugate, a neutral pH (7.2-7.4) is generally preferred for storage and to minimize pH-induced aggregation.[7]

Experimental Protocols

Protocol 1: Conjugation of Cyanine7.5 Amine to a Protein via EDC/NHS Chemistry

This protocol describes the activation of a protein's carboxyl groups for reaction with Cyanine7.5 amine.

Materials:

• Protein to be labeled (in amine-free buffer, e.g., MES or PBS)

• Cyanine7.5 amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide)

• Activation Buffer: 0.1 M MES, pH 6.0

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.5

• Anhydrous DMSO

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

Procedure:

• Protein Preparation: Dissolve the protein in Activation Buffer to a concentration of 2-10 mg/mL.

• Activator Preparation: Prepare a 10 mg/mL solution of EDC and a 10 mg/mL solution of NHS in anhydrous DMSO immediately before use.

• Protein Activation: Add a 50-fold molar excess of EDC and NHS to the protein solution. Incubate for 15-30 minutes at room temperature.

• Buffer Exchange: Immediately purify the activated protein from excess EDC/NHS using a size-exclusion column pre-equilibrated with Reaction Buffer.

• Dye Preparation: Dissolve Cyanine7.5 amine in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the Cyanine7.5 amine solution to the activated protein solution.

• Incubation: Incubate the reaction for 2 hours at room temperature, protected from light, with gentle stirring.

• Quenching (Optional): Add Quenching Buffer to a final concentration of 50 mM and incubate for 15 minutes.

• Purification: Purify the conjugate from unreacted dye using a size-exclusion column pre-equilibrated with your desired storage buffer (e.g., PBS, pH 7.4). The first colored fraction is the labeled protein.

Protocol 2: Detection of Aggregation using UV-Vis Spectroscopy

Materials:

• Cyanine7.5 amine conjugate solution

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Blank Measurement: Use the buffer in which the conjugate is dissolved as a blank.

• Sample Preparation: Dilute the conjugate solution in the same buffer to a concentration that gives a maximum absorbance between 0.5 and 1.0.

• Spectral Scan: Scan the absorbance of the sample from 600 nm to 900 nm.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax). For monomeric Cyanine7.5, this should be around 788 nm.

  • Look for the appearance of a second peak or a shoulder on the main peak.

    • A peak at a longer wavelength (e.g., >810 nm) indicates the presence of J-aggregates.

    • A peak at a shorter wavelength (e.g., <770 nm) indicates the presence of H-aggregates.

  • The ratio of the aggregate peak's absorbance to the monomer peak's absorbance can be used to semi-quantitatively assess the degree of aggregation.

Visualizations

Caption: Workflow for conjugating Cyanine7.5 amine to a protein.

References

• 1. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. imaging.org [imaging.org]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. A Cyanine-based Fluorescent Cassette with Aggregation-induced Emission for Sensitive Detection of pH Changes in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ajuronline.org [ajuronline.org]
• 9. ijsr.net [ijsr.net]
• 10. sulfo-Cyanine7.5 амин [ru.lumiprobe.com]
• 11. medchemexpress.com [medchemexpress.com]

Reducing background noise in Cyanine7.5 amine imaging

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Cyanine7.5 (Cy7.5) amine for fluorescence imaging. Our goal is to help you minimize background noise and achieve a high signal-to-noise ratio in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in Cy7.5 imaging?

A1: High background fluorescence in Cy7.5 imaging can originate from several sources:

• Tissue Autofluorescence: Endogenous fluorophores within biological tissues, such as collagen and elastin, can emit a natural fluorescence, although this is generally lower in the near-infrared (NIR) spectrum compared to the visible spectrum.[1]

• Unbound Fluorophore: Incomplete removal of unbound Cy7.5-conjugated probes during washing steps is a common cause of diffuse background signal.[1]

• Non-Specific Binding: The Cy7.5-conjugated probe may bind to unintended targets due to hydrophobic or charge-based interactions.[1]

• Diet-Induced Autofluorescence: In preclinical animal imaging, chlorophyll (B73375) from standard rodent chow can cause significant autofluorescence in the gastrointestinal tract.[1]

• Imaging System Noise: The imaging instrument itself, including detector noise and light leakage, can contribute to the background signal.[1]

Q2: How can I reduce autofluorescence from my biological sample?

A2: Minimizing autofluorescence is key to improving your signal-to-noise ratio. Consider the following strategies:

• Wavelength Selection: If your imaging system permits, shifting to longer excitation and emission wavelengths, such as those in the NIR-II window (1000-1700 nm), can significantly decrease autofluorescence.[1]

• Spectral Unmixing: For in vivo imaging, using a spectral imaging system can help differentiate the specific Cy7.5 signal from the broader autofluorescence spectrum.

• Specialized Diets: For preclinical animal studies, feeding the animals a chlorophyll-free or low-fluorescence diet for at least one week prior to imaging can dramatically reduce autofluorescence from the gut.[2]

Q3: Is the fluorescence of Cy7.5 sensitive to pH?

A3: The fluorescence intensity of cyanine (B1664457) dyes like Cy7.5 is generally considered to be stable over a wide pH range, typically from pH 4 to 10. This makes them robust reporters for a variety of biological applications. However, extreme pH values outside of this range can potentially affect the fluorescent signal.

Troubleshooting Guides

This section provides solutions to common problems encountered during Cy7.5 amine imaging experiments.

High Background Fluorescence

High background can obscure your specific signal, leading to poor image quality and difficulty in data interpretation.

Potential Cause	Recommended Solution
Unbound Antibody/Probe	Increase the number and duration of washing steps after antibody incubation. Adding a mild detergent like Tween-20 (0.05% to 0.1%) to the wash buffer can help reduce non-specific binding.[1]
Non-Specific Antibody Binding	Optimize the concentration of your Cy7.5-conjugated antibody by performing a titration. Use a high-quality blocking buffer, such as normal serum from the species in which the secondary antibody was raised or Bovine Serum Albumin (BSA), to block non-specific binding sites before applying the primary antibody.[1]
Antibody Concentration Too High	Perform an antibody titration to determine the optimal concentration that provides the best signal-to-noise ratio.[1][3]
Tissue Autofluorescence	For in vivo imaging, use a low-fluorescence diet. For tissue sections, you can try pre-treating the tissue with quenching agents or using spectral unmixing if your imaging system supports it.
Dye Aggregation	Use water-soluble formulations of Cy7.5 (e.g., sulfo-Cy7.5) to reduce aggregation in aqueous buffers.[] If using a non-sulfonated dye, ensure that the concentration is not excessively high.

Weak or No Signal

A faint or absent signal can be equally frustrating. Here are some common causes and their solutions.

Potential Cause	Recommended Solution
Low Antibody Concentration	The concentration of your primary or Cy7.5-conjugated secondary antibody may be too low. Perform a titration to find the optimal concentration.[3]
Poor Conjugation Efficiency	If you are preparing your own conjugate, ensure that the dye-to-protein ratio is optimized. A low degree of labeling will result in a weak signal. Also, confirm that the buffer used for conjugation is free of primary amines (e.g., Tris).
Photobleaching	Cyanine dyes can be susceptible to photobleaching. Minimize exposure to the excitation light. For microscopy, use an antifade mounting medium.[5]
Incorrect Filter Sets	Verify that the excitation and emission filters on your imaging system are appropriate for Cy7.5 (Excitation max ~750 nm, Emission max ~775 nm).
Target Antigen Expression is Low	Confirm the expression of your target antigen using an alternative method, such as western blotting or qPCR. Consider using a signal amplification strategy.

Data Presentation: Quantitative Comparisons

Optimizing your experimental parameters is crucial for achieving high-quality data. The following tables provide illustrative data to guide your optimization process.

Table 1: Effect of Blocking Agent on Signal-to-Background Ratio (SBR)

This table illustrates a hypothetical comparison of the signal-to-background ratio (SBR) when using either Bovine Serum Albumin (BSA) or Normal Goat Serum (NGS) as blocking agents in near-infrared immunofluorescence. In some studies, BSA has been shown to potentially reduce the SBR compared to no blocking or using serum from the secondary antibody host species.

Blocking Agent	Signal Intensity (a.u.)	Background Intensity (a.u.)	Signal-to-Background Ratio (SBR)
5% BSA in PBS	8500	1200	7.1
5% Normal Goat Serum in PBS	9200	800	11.5
No Blocking Agent	9000	1500	6.0

Table 2: Impact of Antibody Concentration on Signal-to-Noise Ratio (SNR)

This table demonstrates the importance of antibody titration. While increasing antibody concentration can increase signal intensity, it can also lead to higher background, thus reducing the signal-to-noise ratio (SNR). The optimal concentration provides the best balance between signal and background.

Antibody Concentration (µg/mL)	Signal Intensity (a.u.)	Background Intensity (a.u.)	Signal-to-Noise Ratio (SNR)
0.5	3500	300	11.7
1.0	6800	550	12.4
2.0 (Optimal)	9500	700	13.6
5.0	11000	1200	9.2
10.0	11500	1800	6.4

Experimental Protocols

Protocol 1: Cy7.5-amine Conjugation to an Antibody

This protocol describes the conjugation of a Cy7.5 amine dye to an antibody using an amine-reactive crosslinker like a succinimidyl ester (NHS ester).

Materials:

• Antibody (in amine-free buffer, e.g., PBS)

• Cy7.5 amine

• NHS-ester crosslinker (e.g., BS3)

• Anhydrous DMSO

• Reaction Buffer (e.g., 0.1 M sodium phosphate, pH 7.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Prepare the Antibody:

  • Ensure the antibody is at a concentration of 2-10 mg/mL in an amine-free buffer. If necessary, perform a buffer exchange using a desalting column.

• Prepare the Activated Dye:

  • Dissolve the Cy7.5 amine and the NHS-ester crosslinker in anhydrous DMSO to a concentration of 10 mg/mL immediately before use.

  • Mix the Cy7.5 amine and NHS-ester crosslinker at a 1:1 molar ratio and incubate for 15-30 minutes at room temperature to form the amine-reactive Cy7.5-NHS ester.

• Conjugation Reaction:

  • Add the activated Cy7.5-NHS ester solution to the antibody solution. The optimal molar ratio of dye to antibody should be determined empirically, but a starting point of 10:1 to 20:1 is common.

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Quench the Reaction:

  • Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction. Incubate for 15-30 minutes at room temperature.

• Purify the Conjugate:

  • Remove unconjugated dye by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~750 nm (for Cy7.5).

Protocol 2: Immunofluorescence Staining of Tissue Sections with Cy7.5

This protocol provides a general procedure for immunofluorescent staining of formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Materials:

• FFPE tissue sections on slides

• Xylene and graded ethanol (B145695) series

• Antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody

• Cy7.5-conjugated secondary antibody

• Antifade mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 5 minutes).

  • Rehydrate through a graded ethanol series: 100% (2 x 3 minutes), 95% (1 x 3 minutes), 70% (1 x 3 minutes).

  • Rinse with distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval by incubating slides in antigen retrieval buffer at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature.

• Permeabilization and Blocking:

  • Wash slides with Wash Buffer (3 x 5 minutes).

  • Incubate with Blocking Buffer for 1 hour at room temperature to block non-specific binding sites.

• Primary Antibody Incubation:

  • Dilute the primary antibody in Blocking Buffer to its optimal concentration.

  • Incubate the slides with the primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Wash slides with Wash Buffer (3 x 5 minutes).

  • Dilute the Cy7.5-conjugated secondary antibody in Blocking Buffer.

  • Incubate the slides with the secondary antibody for 1-2 hours at room temperature, protected from light.

• Washing and Mounting:

  • Wash slides with Wash Buffer (3 x 5 minutes), protected from light.

  • Mount the coverslip using an antifade mounting medium.

• Imaging:

  • Image the slides using a fluorescence microscope or imaging system equipped with appropriate filters for Cy7.5.

Visualizations

Diagram 1: Factors Contributing to Background Noise

Caption: Major contributors to high background noise in fluorescence imaging.

Diagram 2: Troubleshooting Workflow for High Background

Caption: A logical workflow for troubleshooting high background signal.

Diagram 3: Cy7.5-Amine to Antibody Conjugation Workflow

Caption: Step-by-step workflow for conjugating Cy7.5-amine to an antibody.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. umt.edu [umt.edu]
• 5. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - HK [thermofisher.com]

Technical Support Center: Improving the Photostability of Cyanine7.5 Amine

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to address challenges related to the photostability of Cyanine7.5 (Cy7.5) amine during fluorescence imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cyanine7.5 amine and why is photostability a concern?

Cyanine7.5 (Cy7.5) amine is a near-infrared (NIR) fluorescent dye widely used for labeling proteins, peptides, and nucleic acids for applications like in vivo imaging, fluorescence microscopy, and flow cytometry.[1][2][3] Its amine group allows for straightforward conjugation to molecules with activated carboxylic acids (like NHS esters).[1][2] However, like many cyanine (B1664457) dyes, Cy7.5 is susceptible to photobleaching—an irreversible light-induced degradation that leads to loss of fluorescence.[3][4] This is a significant concern as it can limit the duration of imaging experiments and compromise the signal-to-noise ratio, affecting data quality and reproducibility.

Q2: What causes Cy7.5 amine to photobleach?

The primary cause of photobleaching in cyanine dyes is photooxidation. The process generally follows these steps:

• Upon excitation with light, the dye molecule enters a high-energy singlet state.

• While most molecules relax back to the ground state by emitting a photon (fluorescence), a fraction can transition to a long-lived, reactive triplet state.[5]

• This triplet-state dye can react with molecular oxygen, generating highly reactive oxygen species (ROS), such as singlet oxygen and superoxide (B77818) radicals.[6][7][8]

• These ROS then attack the dye's polymethine chain, the core of its chromophore, leading to irreversible chemical degradation and loss of fluorescence.[4][6] Singlet oxygen is considered a primary culprit in this process.[6][7][8]

Q3: How can I improve the photostability of my Cy7.5 amine conjugate?

There are three main strategies to enhance the photostability of Cy7.5 amine:

• Environmental Control: Modifying the imaging buffer or mounting medium to include chemical agents that reduce photo-induced damage. This is the most common and accessible approach.

• Chemical Modification: Covalently linking photostabilizing molecules directly to the dye or the target biomolecule.

• Structural Modification: Using next-generation cyanine dyes with inherently more stable chemical structures.

Q4: Which antifading agents or solution additives are recommended for Cy7.5?

Antifading agents work primarily by scavenging reactive oxygen species. Common additives, often called triplet-state quenchers (TSQs), include:

• Trolox (a water-soluble Vitamin E analog): Effectively reduces ROS and is a popular choice for both fixed and live-cell imaging.[5]

• Cyclooctatetraene (COT): A highly effective triplet state quencher.[5][9]

• 4-Nitrobenzyl alcohol (NBA): Another potent TSQ that enhances fluorophore performance.[9]

• Commercial Antifade Mountants: Products like Vectashield, Slowfade, and Citifluor are formulated mounting media containing various antifading agents and are effective for fixed samples.[10] Vectashield has shown excellent performance for multiple fluorochromes.[10]

Caution: Some antifading agents, like p-Phenylenediamine (PPD), can react destructively with cyanine dyes and should be avoided.[11]

Q5: Can I covalently attach a stabilizer to my Cy7.5-labeled molecule?

Yes, this is a powerful strategy. Covalently linking a triplet-state quencher like COT, NBA, or Trolox directly to the Cy7.5 fluorophore or a nearby site on the target biomolecule can dramatically enhance photostability.[7][8][9] This intramolecular stabilization is often more effective than adding high concentrations of the same agents to the imaging buffer.[9] Studies on Cy5, a related dye, have shown that such conjugation significantly reduces ROS generation and photobleaching.[7][8]

Q6: Are there newer, more photostable alternatives to standard Cy7.5?

Yes, dye chemistry is an active area of research. Strategies to improve inherent photostability include:

• Steric Shielding: Introducing bulky chemical groups that physically protect the vulnerable polymethine chain from ROS attack. This has been shown to create exceptionally stable dyes that also exhibit reduced aggregation and faster clearance in vivo.[4]

• Conformational Restraint: Modifying the dye's structure to prevent photoisomerization, a non-fluorescent relaxation pathway, can improve brightness, though its effect on heptamethine cyanines like Cy7.5 is complex.[12]

• Polyfluorination: Replacing hydrogen atoms with fluorine on the dye's aromatic rings can increase the quantum yield and resistance to photobleaching.[13][14]

Troubleshooting Guide

Problem 1: My Cy7.5 signal disappears very quickly during imaging.

Possible Cause	Recommended Solution
High Laser Power	Reduce the laser intensity to the minimum level required for adequate signal detection. Use neutral density filters if necessary.
Long Exposure Times	Use the shortest possible exposure time that provides a good signal-to-noise ratio.
Oxygen-Rich Environment	For in vitro or fixed-cell imaging, use an oxygen-scavenging system (e.g., glucose oxidase/catalase) in your imaging buffer. For live-cell imaging, this is more challenging, but ensure the medium is not excessively aerated.
Absence of Antifade Agents	Add a triplet-state quencher like Trolox (0.5-2 mM) or COT (1-2 mM) to your imaging buffer.[5][9] For fixed samples, use a commercial antifade mounting medium like Vectashield.[10]
Inherent Instability of the Dye	If conditions are optimized and photobleaching is still severe, consider switching to a more photostable, structurally-modified NIR dye.[4]

Problem 2: The initial fluorescence of my Cy7.5 conjugate is very weak or absent.

Possible Cause	Recommended Solution
Poor Conjugation Efficiency	Verify the reactivity of your Cy7.5 amine and the target molecule. Ensure the pH of the reaction buffer is optimal for amine labeling (typically pH 7.5-8.5). Confirm the concentration and purity of your reagents.
Aggregation-Induced Quenching	Cyanine dyes can aggregate at high labeling ratios or in aqueous buffers, leading to self-quenching.[5] Use sulfonated versions of Cy7.5 for better water solubility or add organic co-solvents like DMSO or DMF during labeling.[] Reduce the dye-to-protein labeling ratio.
Incorrect Storage	Cy7.5 amine is light-sensitive and should be stored at -20°C in the dark and protected from prolonged light exposure.[2][16] Improper storage can lead to degradation before use.
Incompatible Buffer/Solvent	Ensure the dye is soluble in your final imaging buffer. Some non-sulfonated cyanine dyes have poor aqueous solubility.[][17] Test the fluorescence of the free dye in your buffer to rule out solvent-induced quenching.

Data Summary: Enhancing Cyanine Dye Photostability

The following tables summarize quantitative data from studies on improving the photostability of cyanine dyes, primarily focusing on Cy5 as a close analog to Cy7.5.

Table 1: Effect of Covalently Linked Triplet-State Quenchers (TSQs) on Cy5 Photostability

Conjugate	Mean Fluorescence Lifetime (τ_on) in seconds*	Fold Increase vs. Cy5	Reduction in Singlet Oxygen Generation Rate**
Cy5 (unprotected)	~4 s	1x	1x
Cy5 + 1 mM Trolox (in solution)	~20 s	~5x	Not Applicable
Cy5-Trolox (covalent)	~30 s	~7x	2.5-fold
Cy5 + 1 mM COT (in solution)	~48 s	~12x	Not Applicable
Cy5-COT (covalent)	>100 s	>25x	5-fold
Cy5-NBA (covalent)	>100 s	>25x	20-fold

*Data derived from single-molecule fluorescence measurements under ~0.2 kW cm⁻² illumination in the absence of oxygen scavengers.[9] **Data derived from bulk solution measurements.[8]

Table 2: Performance of Commercial Antifading Agents with Common Fluorophores

Mounting Medium	Fluorophore	Half-life (seconds)*
90% Glycerol (B35011) in PBS (Control)	Fluorescein	9 s
Tetramethyl Rhodamine	7 s
Vectashield	Fluorescein	96 s
Tetramethyl Rhodamine	330 s

*Half-life measured under continuous illumination in a digital microscopy setup. While not Cy7.5, this data demonstrates the significant improvement offered by commercial agents.[10]

Experimental Protocols

Protocol 1: Preparing an Antifade Imaging Buffer with Trolox

This protocol is suitable for live-cell or in vitro single-molecule imaging.

Materials:

• Imaging Buffer (e.g., PBS, HBSS, or specific cell imaging buffer)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)

• NaOH (for pH adjustment)

• Oxygen-scavenging system (optional, for anaerobic conditions):

  • Glucose Oxidase

  • Catalase

  • D-Glucose

Procedure:

• Prepare a 100 mM stock solution of Trolox in DMSO. Store in small aliquots at -20°C.

• On the day of the experiment, dilute the Trolox stock solution into your imaging buffer to a final concentration of 0.5-2 mM.

• Vortex thoroughly to ensure the Trolox is fully dissolved.

• Optional (for anaerobic imaging): Add glucose (final concentration ~0.5-1%), glucose oxidase (final concentration ~0.5 mg/mL), and catalase (final concentration ~0.1 mg/mL) to the buffer.

• Adjust the pH of the final buffer to the desired physiological range (e.g., 7.4) using NaOH.

• Replace the standard medium on your sample with the freshly prepared antifade imaging buffer just before starting image acquisition.

Protocol 2: Covalent Labeling of a Protein with Cy7.5 Amine

This protocol describes the labeling of a protein's lysine (B10760008) residues using an NHS-ester crosslinker, followed by conjugation to Cy7.5 amine. This is a two-step approach if starting with a native protein. A more direct approach uses Cy7.5 NHS ester to label the protein's amines.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, pH 7.4). Buffer must be amine-free (no Tris or glycine).

• Cy7.5 amine, dissolved in anhydrous DMSO to make a 10 mM stock solution.

• An amine-reactive crosslinker (e.g., BS3 for a water-soluble option).

• Desalting column (e.g., Sephadex G-25) for purification.[18]

Procedure:

• Activation (if needed): If your target molecule does not have a reactive group for the amine, you may need to introduce one. For a protein, you can use an amine-to-sulfhydryl crosslinker if you plan to use a maleimide-functionalized dye, or directly use a Cy7.5 NHS ester. For this example, we assume direct labeling of a molecule with an activated carboxyl group.

• Conjugation Reaction: a. Dissolve the molecule to be labeled (containing an activated ester like an NHS ester) in an amine-free buffer (e.g., PBS, pH 7.2-8.0). b. Add the Cy7.5 amine DMSO stock solution to the protein solution. A typical starting point is a 5- to 10-fold molar excess of dye to protein. c. Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification: a. Prepare a desalting column (e.g., Sephadex G-25) according to the manufacturer's instructions.[18] b. Load the reaction mixture onto the column. c. Elute the conjugate with PBS (pH 7.4). The first colored fraction to elute will be the labeled protein, as it is larger and moves faster through the column. The second colored fraction will be the unconjugated free dye. d. Collect the fractions containing the purified Cy7.5-labeled protein.

• Characterization: a. Measure the absorbance of the conjugate at 280 nm (for protein) and ~788 nm (for Cy7.5). b. Calculate the protein concentration and the degree of labeling (DOL).

• Storage: Store the purified conjugate at 4°C or -20°C, protected from light. Add a cryoprotectant like glycerol if freezing.

Visualizations

Caption: The photobleaching pathway of cyanine dyes involves excitation to a singlet state, unwanted crossing to a reactive triplet state, and subsequent generation of damaging reactive oxygen species (ROS).

Caption: An experimental workflow highlighting key stages where interventions can be made to improve the photostability of Cy7.5 amine conjugates.

Caption: A logical diagram categorizing the primary strategies for enhancing the photostability of Cy7.5 amine in fluorescence experiments.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 4. azolifesciences.com [azolifesciences.com]
• 5. researchgate.net [researchgate.net]
• 6. A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01574K [pubs.rsc.org]
• 7. The contribution of reactive oxygen species to the photobleaching of organic fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Contribution of Reactive Oxygen Species to the Photobleaching of Organic Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 12. Impact of Cyanine Conformational Restraint in the Near-Infrared Range - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Improved photostability and fluorescence properties through polyfluorination of a cyanine dye. | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 16. lumiprobe.com [lumiprobe.com]
• 17. apexbt.com [apexbt.com]
• 18. medchemexpress.com [medchemexpress.com]

Optimizing the dye-to-protein ratio for Cyanine7.5 amine labeling

Welcome to the technical support center for Cyanine7.5 amine labeling. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their dye-to-protein conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal dye-to-protein molar ratio for Cyanine7.5 amine labeling?

A1: The ideal molar ratio of Cyanine7.5 NHS ester to your protein is a critical parameter that requires empirical determination for each specific protein. A common starting point is a 10:1 to 20:1 molar excess of dye to protein.[1][2][3] It is highly recommended to perform a titration with different molar ratios (e.g., 5:1, 10:1, 15:1, 20:1) to find the optimal degree of labeling (DOL) for your application.[1][2]

Q2: Which buffer should I use for the labeling reaction?

A2: It is crucial to use an amine-free buffer with a pH between 8.3 and 8.5 for optimal labeling efficiency.[4][5][6] Commonly used buffers include 0.1 M sodium bicarbonate or phosphate-buffered saline (PBS). Buffers containing primary amines, such as Tris or glycine, are incompatible as they will compete with the protein for reaction with the NHS ester, leading to significantly reduced labeling efficiency.[2][7]

Q3: What is the recommended protein concentration for labeling?

A3: For efficient labeling, a protein concentration of 2-10 mg/mL is recommended.[1][2][6][7] Labeling efficiency can be significantly reduced at protein concentrations below 2 mg/mL.[2][6]

Q4: How should I prepare and store the Cyanine7.5 NHS ester?

A4: Cyanine7.5 NHS ester should be dissolved in anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) immediately before use to create a stock solution (e.g., 10 mg/mL or 10 mM).[4][6][7] It is important to use a high-quality, amine-free grade of DMF.[5] NHS esters are sensitive to moisture and should be stored desiccated at -20°C in the dark.[8]

Q5: How can I determine the degree of labeling (DOL)?

A5: The DOL, or the dye-to-protein ratio, can be determined spectrophotometrically. This involves measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the maximum absorbance wavelength for Cyanine7.5 (approximately 750 nm).[2] The contribution of the dye's absorbance at 280 nm must be accounted for in the calculation.[9][10]

The formula for calculating the DOL is: DOL = (A_max × ε_protein) / ((A_280 - (A_max × CF)) × ε_dye) Where:

• A_max = Absorbance of the conjugate at the λmax of Cy7.5

• A_280 = Absorbance of the conjugate at 280 nm

• ε_protein = Molar extinction coefficient of the protein at 280 nm

• ε_dye = Molar extinction coefficient of Cy7.5 at its λmax

• CF = Correction factor (A_280 of the free dye / A_max of the free dye)[2]

Q6: How do I remove unconjugated Cyanine7.5 dye after the labeling reaction?

A6: Unconjugated dye must be completely removed to ensure accurate determination of the DOL and for optimal performance in downstream applications. The most common methods for purification are size-exclusion chromatography (e.g., a desalting column like Sephadex G-25) and dialysis.[6][9][11]

Troubleshooting Guide

This guide addresses common issues encountered during Cyanine7.5 amine labeling.

Low Labeling Efficiency

Potential Cause	Recommended Solution
Incorrect Buffer pH	Ensure the reaction buffer pH is between 8.3 and 8.5.[4][5] Verify the pH of your buffer with a calibrated pH meter.
Presence of Amines in Buffer	Use an amine-free buffer such as PBS or sodium bicarbonate. If your protein is in a buffer containing Tris or glycine, perform a buffer exchange via dialysis or a desalting column before labeling.[2][7]
Low Protein Concentration	Concentrate your protein to 2-10 mg/mL for optimal labeling.[1][2][6][7]
Hydrolyzed/Inactive NHS Ester	Prepare the Cyanine7.5 NHS ester solution in anhydrous DMSO or DMF immediately before use.[7] Ensure the dye has been stored properly (desiccated at -20°C, protected from light).
Insufficient Molar Excess of Dye	Increase the molar ratio of dye to protein. Perform a titration to find the optimal ratio for your specific protein.[1][2]
Inaccessible Amine Groups	The primary amines on the protein surface may be sterically hindered. While difficult to address, denaturation and refolding (if feasible for your protein) could expose more reactive sites.

Protein Precipitation During or After Labeling

Potential Cause	Recommended Solution
High Degree of Labeling (Over-labeling)	Excessive labeling with hydrophobic cyanine (B1664457) dyes can lead to aggregation and precipitation.[12] Reduce the molar ratio of dye to protein in the reaction.[1]
High Concentration of Organic Solvent	Ensure the volume of DMSO or DMF added to the reaction mixture does not exceed 10% of the total reaction volume.[1]
Protein Instability	The protein itself may be unstable under the reaction conditions. Consider performing the labeling reaction at a lower temperature (e.g., 4°C) for a longer duration.[7]

Low or No Fluorescence Signal from Labeled Protein

Potential Cause	Recommended Solution
Fluorescence Quenching	Over-labeling can cause self-quenching, where dye molecules in close proximity absorb the emission of neighboring dyes, leading to a decrease in the overall fluorescence signal.[11][13] Determine the DOL and optimize the dye-to-protein ratio to a lower level.
Incorrect Instrument Settings	Ensure your fluorometer or imaging system is set to the correct excitation and emission wavelengths for Cyanine7.5 (approximately 750 nm excitation and 773 nm emission).[2][14] Check if your instrument has a near-infrared (NIR)-sensitive detector.[14]
Aggregation-Induced Quenching	In aqueous solutions, non-sulfonated cyanine dyes can aggregate, leading to fluorescence quenching.[14] This can be mitigated by conjugating the dye to a larger molecule like a protein. If the issue persists, consider using a sulfonated version of the dye for improved water solubility.

Experimental Protocols

General Protocol for Protein Labeling with Cyanine7.5 NHS Ester

This protocol provides a general guideline. Optimization is often required for specific proteins.

1. Protein Preparation:

• Ensure the protein is in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5 or PBS, pH 7.4-8.5).
• If necessary, perform a buffer exchange using a desalting column or dialysis.
• Adjust the protein concentration to 2-10 mg/mL.[1][6][7]

2. Prepare Cyanine7.5 NHS Ester Stock Solution:

• Immediately before use, bring the vial of Cyanine7.5 NHS ester to room temperature.
• Dissolve the dye in anhydrous DMSO or DMF to a concentration of 10 mg/mL or 10 mM.[6][7]

3. Labeling Reaction:

• Add the calculated amount of Cyanine7.5 stock solution to the protein solution while gently vortexing. A starting molar excess of 10:1 to 20:1 dye-to-protein is recommended.[1][2]
• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[1] Gentle rotation during incubation can improve efficiency.

4. Purification of the Conjugate:

• Remove the unreacted dye by passing the reaction mixture through a size-exclusion desalting column (e.g., Sephadex G-25) equilibrated with your desired storage buffer (e.g., PBS).[6]
• Collect the faster-eluting, colored fractions, which contain the labeled protein. The free dye will elute later.
• Alternatively, purify the conjugate by extensive dialysis against an appropriate buffer.

5. Characterization:

• Measure the absorbance of the purified conjugate at 280 nm and ~750 nm.
• Calculate the protein concentration and the degree of labeling (DOL) as described in the FAQ section.

Visualizations

Caption: Experimental workflow for Cyanine7.5 amine labeling of proteins.

Caption: Troubleshooting flowchart for low labeling efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. interchim.fr [interchim.fr]
• 5. lumiprobe.com [lumiprobe.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 10. spectra.arizona.edu [spectra.arizona.edu]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 14. help.lumiprobe.com [help.lumiprobe.com]

Solving solubility issues with non-sulfonated Cyanine7.5 amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with non-sulfonated Cyanine7.5 amine. Here, you will find information on solving solubility issues, detailed experimental protocols, and guidance on data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is non-sulfonated Cyanine7.5 amine, and what are its primary applications?

Non-sulfonated Cyanine7.5 amine is a near-infrared (NIR) fluorescent dye.[1] It contains a primary amine group that can be used for covalent conjugation to molecules with activated carboxylic acids. Its fluorescence in the NIR spectrum makes it ideal for applications requiring deep tissue penetration and low background autofluorescence, such as in vivo imaging, fluorescence microscopy, and flow cytometry.[2][3]

Q2: I'm having trouble dissolving my non-sulfonated Cyanine7.5 amine. What solvents should I use?

Non-sulfonated cyanine (B1664457) dyes inherently have low solubility in aqueous solutions.[4] For effective dissolution, it is necessary to first dissolve the dye in an organic co-solvent before adding it to an aqueous buffer.[4]

• Recommended Solvents: High-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF) are the preferred solvents.[5] Alcohols can also be used.[6][7]

• Procedure: Prepare a stock solution of the dye in the organic solvent first. This stock solution can then be added to your aqueous reaction mixture. It is crucial to ensure that the final concentration of the organic solvent in your aqueous solution is low enough (typically 5-20%) to avoid negative effects on your biomolecules.[4]

Q3: My fluorescent signal is weak or absent after labeling. What could be the issue?

Several factors can contribute to a weak or absent fluorescent signal:

• Poor Solubility and Aggregation: If the dye is not fully dissolved, it can form aggregates. Aggregation can lead to fluorescence quenching, where the dye molecules interact with each other and dissipate energy as heat rather than light.

• Inefficient Conjugation: The reaction conditions for labeling your molecule of interest may not be optimal. This can result in a low degree of labeling (DOL).

• Photobleaching: Although cyanine dyes are relatively photostable, prolonged exposure to light can cause them to degrade.

Troubleshooting Guide

Issue 1: Dye Precipitation in Aqueous Buffer

• Cause: The hydrophobic nature of the non-sulfonated dye causes it to crash out of solution when introduced to a purely aqueous environment.

• Solution:

  • Use a Co-solvent: Always dissolve the Cyanine7.5 amine in DMSO or DMF to create a concentrated stock solution before adding it to your aqueous buffer.

  • Control the Co-solvent Percentage: When adding the dye stock solution to your reaction, ensure the final percentage of the organic solvent is kept to a minimum (ideally under 20%) to maintain the stability of your biomolecules.[4]

  • Stirring: Add the dye stock solution dropwise to the aqueous buffer under constant and gentle stirring to facilitate mixing and prevent localized high concentrations of the dye.

Issue 2: Low or No Fluorescent Signal

• Cause A: Aggregation-Caused Quenching.

  • Troubleshooting:

    • Confirm Dissolution: Ensure your stock solution is free of visible particulates. If necessary, briefly sonicate the stock solution.

    • Optimize Co-solvent Concentration: Experiment with slightly higher percentages of the organic co-solvent in your final reaction mixture, while monitoring the stability of your target molecule.

• Cause B: Inefficient Labeling.

  • Troubleshooting:

    • Verify Reaction Chemistry: Ensure you are using the correct conjugation chemistry. For Cyanine7.5 amine, you will need to activate the carboxyl groups on your target molecule (e.g., protein, nanoparticle). The most common method is using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) in combination with N-hydroxysuccinimide (NHS) or its water-soluble analog, sulfo-NHS.[8]

    • Optimize pH: The activation of carboxyl groups with EDC/NHS is most efficient at a slightly acidic pH (4.5-6.0). The subsequent reaction with the amine-functionalized dye is more efficient at a slightly basic pH (7.2-8.5).[2][9] A two-step protocol is often recommended.

    • Molar Ratios: Optimize the molar ratio of dye to your target molecule. A higher ratio can increase the degree of labeling, but excessive labeling can lead to precipitation and fluorescence quenching.

Quantitative Data

Solvent	Estimated Solubility of a similar Sulfonated Cy7 Dye	Qualitative Solubility of Non-Sulfonated Cy7.5 Amine
DMSO	~10 mg/mL	Good
DMF	~10 mg/mL	Good
Ethanol	~5 mg/mL	Good
Water	Low	Low
PBS (pH 7.2)	~1 mg/mL	Very Low

Data for the sulfonated Cy7 dye is sourced from[10]. Qualitative data is from[6][7].

Experimental Protocols

Protocol 1: Preparation of a Cyanine7.5 Amine Stock Solution

• Materials:

  • Non-sulfonated Cyanine7.5 amine

  • Anhydrous DMSO or DMF

• Procedure:

  • Allow the vial of Cyanine7.5 amine to equilibrate to room temperature before opening to prevent moisture condensation.

  • Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve a desired stock concentration (e.g., 1-10 mg/mL).

  • Vortex the solution until the dye is completely dissolved. If necessary, sonicate for a few minutes.

  • Store the stock solution at -20°C, protected from light and moisture.

Protocol 2: Two-Step EDC/NHS Conjugation of Cyanine7.5 Amine to a Carboxylated Molecule (e.g., Protein or Nanoparticle)

This protocol is a general guideline and may require optimization for your specific application.

Step 1: Activation of Carboxyl Groups

• Materials:

  • Your carboxylated molecule in an amine-free buffer (e.g., MES buffer, pH 4.7-6.0)

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

  • Sulfo-NHS (N-Hydroxysulfosuccinimide)

  • Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Procedure:

  • Dissolve your carboxylated molecule in the Activation Buffer.

  • Prepare fresh solutions of EDC and Sulfo-NHS in the Activation Buffer.

  • Add the EDC and Sulfo-NHS solutions to your molecule solution. A common starting point is a 2-5 fold molar excess of EDC and Sulfo-NHS over the number of carboxyl groups.

  • Incubate the reaction for 15-30 minutes at room temperature.

Step 2: Conjugation with Cyanine7.5 Amine

• Materials:

  • Activated molecule from Step 1

  • Cyanine7.5 amine stock solution (in DMSO or DMF)

  • Coupling Buffer (e.g., PBS, pH 7.2-8.5)

  • Quenching Solution (e.g., 1 M Tris-HCl, pH 8.5)

• Procedure:

  • Optional but recommended: Remove excess EDC and Sulfo-NHS from the activated molecule using a desalting column or dialysis, exchanging the buffer to the Coupling Buffer.

  • Add the Cyanine7.5 amine stock solution to the activated molecule solution. The molar ratio of dye to the molecule will need to be optimized, but a starting point of 10-20 fold molar excess of the dye is common.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

  • Quench the reaction by adding the Quenching Solution to a final concentration of 10-50 mM and incubate for 15-30 minutes.

  • Purify the conjugate to remove unreacted dye using size-exclusion chromatography, dialysis, or other appropriate methods.

Visualizations

Caption: Workflow for EDC/NHS conjugation of Cyanine7.5 amine.

Caption: Cellular uptake and signaling pathway for a Cy7.5-labeled nanoparticle.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 6. Near infrared fluorescent nanoparticles based on hyaluronic acid: self-assembly, optical properties, and cell interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]

How to handle non-specific binding of Cyanine7.5 amine conjugates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of non-specific binding of Cyanine7.5 (Cy7.5) amine conjugates.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding of Cy7.5 amine conjugates and why is it a problem?

Q2: What are the primary causes of high background fluorescence with Cy7.5 amine conjugates?

A: High background fluorescence can arise from several factors:

• Hydrophobicity of the Dye: Cyanine (B1664457) dyes, including Cy7.5, can be hydrophobic, which is a strong predictor of their tendency to bind non-specifically to surfaces and cellular components.[3][4][5][6]

• Excessive Conjugate Concentration: Using a higher concentration of the fluorescent conjugate than necessary increases the likelihood of non-specific interactions.[1][2][7][8]

• Inadequate Blocking: Failure to effectively block non-specific binding sites on cells or tissues allows the conjugate to adhere to unintended locations.[1][2][9]

• Insufficient Washing: Inadequate washing steps may not effectively remove all unbound or loosely bound conjugates, contributing to the background signal.[1]

• Autofluorescence: Some cells and tissues naturally emit light when excited, which can be mistaken for a signal from the Cy7.5 conjugate.[10][11] The far-red emission of Cy7.5 generally helps to minimize this issue, but it can still be a factor, especially with certain tissues containing endogenous fluorophores like lipofuscin or red blood cells.[11]

• Conjugate Aggregation: Lipophilic probes can form aggregates that may bind non-specifically to various cellular structures.[1]

Q3: How can I distinguish between autofluorescence and non-specific binding of my Cy7.5 conjugate?

A: A systematic approach with proper controls is essential. The most critical control is an unstained sample (cells or tissue treated with all reagents except the fluorescent conjugate).[10][11][12] If the unstained sample exhibits a high background signal when viewed with the Cy7.5 filter set, the problem is likely autofluorescence.[12] If the unstained sample is dark but your stained sample shows high background, the issue is more likely due to non-specific binding of your Cy7.5 conjugate.[12]

Q4: Are there specialized blocking buffers for cyanine dyes?

A: Yes, several commercial buffers are specifically formulated to reduce the non-specific binding of cyanine dyes, particularly to monocytes and macrophages in applications like flow cytometry.[13][14] Examples include Cyanine TruStain™ and BD Pharmingen™ MonoBlock™ Leukocyte Staining Buffer.[13][14] These reagents are designed to block the dye-mediated non-specific binding without affecting specific antibody binding.[13][14]

Troubleshooting Guides

Guide 1: Systematic Approach to Troubleshooting High Background

This guide provides a logical workflow to identify and resolve the source of high background fluorescence.

Caption: Troubleshooting workflow for high background fluorescence.

Guide 2: Experimental Protocols

An excessive concentration of the conjugate is a frequent cause of non-specific binding. Titrating to find the optimal concentration is a critical step.[2][7][8]

Objective: To determine the conjugate concentration that provides the best signal-to-noise ratio.

Methodology:

• Prepare a Dilution Series: Create a series of dilutions of your Cy7.5 amine conjugate. A good starting point is a five-point series, for example, 1:100, 1:250, 1:500, 1:1000, and 1:2000 from your stock solution.[11]

• Sample Preparation: Prepare multiple identical samples (e.g., cells on coverslips or tissue sections).

• Standard Protocol: Perform all pre-incubation steps (e.g., fixation, permeabilization, and blocking) as you normally would.

• Incubation: Incubate each sample with a different conjugate dilution for your standard incubation time and temperature.

• Washing: Wash all samples thoroughly using a standardized washing protocol (see Protocol 3).

• Imaging: Mount and image all samples using the exact same microscope settings (e.g., laser power, exposure time, gain).

• Analysis: Compare the images to identify the dilution that yields the strongest specific signal with the lowest background.

Effective blocking saturates non-specific binding sites, preventing the conjugate from adhering to them.[1][9]

Objective: To reduce non-specific binding by optimizing the blocking agent and incubation time.

Methodology:

• Select Blocking Agents: Common blocking agents include:

  • Bovine Serum Albumin (BSA): Typically used at 1-5% in a buffer like PBS.

  • Normal Serum: Use serum from the species in which the secondary antibody was raised (if applicable) at 5-10%.[12]

  • Commercial Blocking Buffers: Consider specialized buffers for cyanine dyes if working with immune cells.[13][14]

• Test Conditions:

  • Prepare your samples as usual up to the blocking step.

  • Incubate different samples with different blocking agents.

  • Vary the blocking incubation time, for example, 30 minutes, 60 minutes, and 90 minutes at room temperature.

• Staining and Imaging: Proceed with your standard staining protocol using the optimized conjugate concentration from Protocol 1.

• Evaluation: Compare the background levels across the different blocking conditions to determine the most effective strategy.

Thorough washing is crucial for removing unbound and loosely bound conjugates.

Objective: To minimize background by implementing a stringent washing protocol.

Methodology:

• Post-Incubation Wash: Immediately after incubating with the Cy7.5 conjugate, perform a series of washes.

• Recommended Procedure:

  • Wash the samples three times with a buffered saline solution like PBS.[1]

  • For each wash, incubate for 5 minutes on a shaker or rocker to ensure gentle agitation.[3]

  • Use a sufficient volume of wash buffer to completely cover the sample.

• Detergent (Optional): The addition of a mild non-ionic detergent like Tween-20 (0.05-0.1%) to the wash buffer can help reduce hydrophobic interactions, but be aware that it may also reduce specific antibody binding in some cases.[3] It is recommended to test this empirically.

If autofluorescence is identified as the source of high background, the following steps can be taken.

Objective: To quench or reduce the endogenous fluorescence of the sample.

Methodology:

• Sodium Borohydride (B1222165) Treatment: This is effective for aldehyde-induced autofluorescence from fixatives like paraformaldehyde.[10][12]

  • After fixation and washing, prepare a fresh 0.1% solution of sodium borohydride in PBS.

  • Incubate samples for 10-15 minutes at room temperature.[12]

  • Wash thoroughly three times with PBS.

• Photobleaching: Exposing the sample to a light source can "bleach" the autofluorescent molecules before staining.[15]

  • Before applying the fluorescent conjugate, expose the sample to the excitation light from your microscope or a dedicated LED array until the background fluorescence is significantly reduced.[15]

• Commercial Quenching Reagents: Reagents like Sudan Black B can be used to quench autofluorescence, particularly from lipofuscin.[10][11]

Quantitative Data on Non-Specific Binding

The following table summarizes quantitative data from studies on the factors influencing non-specific binding.

Factor Investigated	Key Finding	Reference
Dye Hydrophobicity	A strong correlation (R² = 0.75) was observed between the dye's hydrophobicity (logD) and its propensity for non-specific binding, as measured by conjugate mobility.[4][6]	Zanetti-Domingues et al. (2013)
Ligand Hydrophobicity	Non-specific binding of tubulin and actin to affinity resins was quantitatively correlated to the hydrophobicity (CLOGP value) of the immobilized ligands.[16]	A quantitative analysis and chemical approach for the reduction of nonspecific binding proteins on affinity resins.
Surface Chemistry (QDs)	Hydroxyl-coated quantum dots showed a 140-fold reduction in non-specific binding compared to carboxylated dots, and a 10-20-fold reduction compared to PEG- or protein-coated dots.	Minimizing Nonspecific Cellular Binding of Quantum Dots with Hydroxyl-Derivatized Surface Coatings.

Visualizing Key Relationships

Caption: Factors contributing to non-specific binding and its consequences.

References

• 1. 蛍光イメージングにおけるバックグラウンド | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. What washing conditions do you recommend for immunofluorescent (IF) experiments? | Cell Signaling Technology [cellsignal.com]
• 4. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 6. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 7. biotium.com [biotium.com]
• 8. Principles of Advanced Flow Cytometry: A Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Minimizing Background Staining | Flow Cytometry Core Laboratory [cyto.med.ucla.edu]
• 10. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Dye-mediated Binding | McGovern Medical School [med.uth.edu]
• 15. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A quantitative analysis and chemical approach for the reduction of nonspecific binding proteins on affinity resins - PubMed [pubmed.ncbi.nlm.nih.gov]

Effect of buffer composition on Cyanine7.5 amine stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of Cyanine7.5 (Cy7.5) amine in various experimental conditions. This guide is intended for researchers, scientists, and drug development professionals utilizing Cy7.5 amine for fluorescent labeling and imaging applications.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the handling and use of Cyanine7.5 amine, with a focus on buffer composition and its impact on dye stability and conjugation efficiency.

Q1: I am observing a weak or no fluorescent signal from my Cy7.5-labeled conjugate. What are the possible causes?

A1: A weak or absent fluorescent signal can stem from several factors related to the stability and handling of Cy7.5 amine and the labeling process. Here are the primary aspects to investigate:

• Buffer Incompatibility: The composition of your reaction buffer is critical. Amine-containing buffers, such as Tris or glycine, will compete with your target molecule for reaction with amine-reactive dyes, leading to significantly reduced labeling efficiency.[1]

  • Recommendation: Always use amine-free buffers like phosphate-buffered saline (PBS), borate (B1201080) buffer, or carbonate-bicarbonate buffer for conjugation reactions.[1]

• Incorrect pH: The pH of the reaction buffer influences both the reactivity of the primary amine on your target molecule and the stability of the reactive moiety on the dye conjugate (if using an amine-reactive form like an NHS ester). While Cy7.5 itself is reported to be pH-insensitive over a wide range (pH 3-10), the labeling reaction has an optimal pH. For NHS ester reactions, a pH range of 7.2-8.5 is recommended.[1][2]

• Dye Degradation: Cyanine (B1664457) dyes, including Cy7.5, are susceptible to photodegradation, especially upon prolonged exposure to light.[3] Additionally, they can be sensitive to certain chemical environments.

  • Recommendation: Protect the dye from light at all times by using amber vials and minimizing exposure during experiments. Prepare fresh solutions of the dye before use and store stock solutions at -20°C in the dark.[4]

• Hydrolysis of Reactive Moiety: If you are using an amine-reactive form of Cy7.5, such as an NHS ester, it is susceptible to hydrolysis in aqueous buffers. The rate of hydrolysis increases with pH.[5]

  • Recommendation: Perform the conjugation reaction promptly after dissolving the amine-reactive dye. For reactions that require longer incubation times, consider performing them at 4°C to reduce the rate of hydrolysis.[1]

Q2: My fluorescence readings are inconsistent between experiments. What could be causing this variability?

A2: Inconsistent fluorescence can be due to a variety of factors, often related to subtle differences in experimental conditions:

• Buffer Preparation: Minor variations in buffer pH can affect the efficiency of conjugation reactions.

  • Recommendation: Use a freshly calibrated pH meter to ensure the accuracy of your buffer preparation.

• Photobleaching: The degree of photobleaching can vary depending on the duration and intensity of light exposure during sample preparation and analysis.

  • Recommendation: Standardize your experimental workflow to ensure consistent light exposure for all samples. Use of antifade reagents in mounting media for microscopy can also be beneficial.

• Storage of Labeled Conjugates: The stability of the Cy7.5-conjugate can be influenced by storage conditions.

  • Recommendation: Store labeled conjugates at 4°C in the dark for short-term storage or at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

Q3: Can I use additives in my buffer during conjugation or storage?

A3: The use of additives should be carefully considered as they can impact the stability of the dye and the efficiency of the conjugation reaction.

• Avoid Nucleophilic Additives: Additives containing primary amines (e.g., sodium azide (B81097) as a preservative in high concentrations) can interfere with amine-reactive conjugations.[5]

• Antioxidants: For long-term storage, the addition of antioxidants may help to reduce photooxidation, a primary degradation pathway for cyanine dyes.[6] However, the compatibility of any additive with your specific application should be validated.

Data on Buffer Composition and Cyanine7.5 Amine Stability

While specific quantitative data on the degradation rate of Cyanine7.5 amine in various buffers is not extensively published, the following table summarizes qualitative stability information based on the known chemistry of cyanine dyes and amine-reactive moieties.

Buffer Type	pH Range	Suitability for Conjugation (Amine-Reactive)	General Stability of Cyanine Dye	Key Considerations
Phosphate-Buffered Saline (PBS)	7.2 - 7.4	Excellent	Good	Commonly used and generally safe for cyanine dyes.
Carbonate-Bicarbonate	9.2 - 10.6	Good (for some applications)	Moderate	Higher pH can increase the rate of hydrolysis of NHS esters.
Borate	8.0 - 9.0	Excellent	Good	Provides good buffering capacity in the optimal pH range for NHS ester reactions.
Tris (Tris-HCl)	7.0 - 9.0	Not Recommended	Good	Contains primary amines that compete in the conjugation reaction.[1]
Glycine-HCl	2.2 - 3.6	Not Recommended	Potentially Reduced	Contains primary amines. Extreme low pH may affect dye stability.
HEPES	6.8 - 8.2	Good	Good	A non-amine biological buffer suitable for conjugation.

Experimental Protocols

Protocol for Assessing the Stability of Cyanine7.5 Amine in Different Buffers

This protocol outlines a method to evaluate the stability of Cyanine7.5 amine in various buffer compositions over time using UV-Vis spectrophotometry.

Materials:

• Cyanine7.5 amine

• DMSO (anhydrous)

• A selection of buffers to be tested (e.g., PBS, Carbonate, Borate at various pH values)

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Microcentrifuge tubes

Procedure:

• Prepare a Stock Solution of Cyanine7.5 Amine:

  • Dissolve a known amount of Cyanine7.5 amine in anhydrous DMSO to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Prepare Test Solutions:

  • For each buffer to be tested, dilute the Cy7.5 amine stock solution to a final concentration with a known absorbance in the linear range of the spectrophotometer (e.g., an initial absorbance of ~1.0 at the dye's λmax). Prepare a sufficient volume for all time points.

• Initial Absorbance Measurement (T=0):

  • Immediately after preparing the test solutions, measure the full absorbance spectrum (e.g., from 600 nm to 850 nm) for each solution. Record the absorbance maximum (λmax) and the absorbance value at this wavelength.

• Incubation:

  • Store the test solutions under controlled conditions. To perform an accelerated stability study, incubate the solutions at an elevated temperature (e.g., 37°C or 50°C).[7][8] Protect the solutions from light at all times.

• Time-Point Measurements:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24, 48, and 72 hours), take an aliquot of each test solution and measure the absorbance spectrum as in step 3.

• Data Analysis:

  • For each buffer, plot the absorbance at λmax as a function of time. A decrease in absorbance indicates degradation of the dye.

  • The degradation rate can be calculated from the slope of this plot.

Visualizations

Caption: Workflow for conjugating Cyanine7.5 amine to a target molecule.

Caption: A decision tree for troubleshooting low fluorescence signals.

Caption: Simplified signaling pathway of cyanine dye photodegradation.

References

• 1. benchchem.com [benchchem.com]
• 2. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 3. benchchem.com [benchchem.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. criver.com [criver.com]
• 8. biopharminternational.com [biopharminternational.com]

Cyanine7.5 Amine Technical Support Center: Troubleshooting Fluorescence Quenching

Welcome to the technical support center for Cyanine7.5 (Cy7.5) amine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the common issue of fluorescence quenching and how to mitigate it in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is fluorescence quenching and why is it a problem for Cyanine7.5 amine?

A1: Fluorescence quenching is any process that decreases the fluorescence intensity of a fluorophore like Cyanine7.5 amine. This is a significant issue as it can lead to reduced signal-to-noise ratios, inaccurate quantification, and in severe cases, a complete loss of signal in imaging and labeling experiments.

Q2: What are the primary causes of Cyanine7.5 amine fluorescence quenching?

A2: The fluorescence of Cy7.5 amine can be quenched by several factors, including:

• Aggregation-Caused Quenching (ACQ): At high concentrations, Cy7.5 amine molecules can aggregate, leading to self-quenching. This is a common issue, particularly in aqueous solutions where the hydrophobic nature of the dye promotes the formation of non-fluorescent H-aggregates.

• Environmental Factors: The fluorescence of cyanine (B1664457) dyes is sensitive to the local environment. Factors such as solvent polarity, pH, and the presence of certain ions can significantly impact fluorescence intensity.

• Photobleaching: Prolonged exposure to excitation light can cause irreversible photochemical destruction of the dye molecule, leading to a permanent loss of fluorescence.

• Interaction with Quenchers: Certain molecules, such as oxygen, iodide ions, and some transition metals, can act as collisional quenchers, deactivating the excited state of the dye without the emission of light.

Q3: How does the solvent environment affect the fluorescence of Cyanine7.5 amine?

A3: The fluorescence quantum yield and lifetime of cyanine dyes are highly dependent on the solvent. Generally, their fluorescence is brighter in organic solvents like DMSO, DMF, and alcohols compared to water. In aqueous solutions, the non-sulfonated Cy7.5 amine has a higher tendency to aggregate and quench. The use of organic co-solvents can help to disrupt these aggregates and enhance fluorescence.[]

Q4: Is the fluorescence of Cyanine7.5 amine sensitive to pH?

A4: Cyanine dyes are generally considered to be relatively pH-insensitive in the physiological range (pH 3-10).[2] However, extreme pH values can affect the structure of the dye and its fluorescence properties. It is always recommended to perform experiments in a well-buffered solution.

Troubleshooting Guides

This section provides a step-by-step approach to diagnosing and resolving common issues related to the quenching of Cyanine7.5 amine fluorescence.

Issue 1: No or very weak fluorescence signal from the free dye in solution.

Potential Cause	Troubleshooting Steps	Expected Outcome
Incorrect Instrument Settings	Verify the excitation and emission wavelengths are set correctly for Cy7.5 (Ex: ~788 nm, Em: ~808 nm). Ensure the detector is sensitive in the near-infrared (NIR) range.	A detectable fluorescence signal.
Aggregation in Aqueous Solution	Dissolve the dye in an organic solvent like DMSO, DMF, or ethanol (B145695) first. For measurements in aqueous buffers, ensure the final concentration of the organic solvent is sufficient to maintain solubility and prevent aggregation. Use a sulfonated version of Cy7.5 for improved water solubility.[]	Increased fluorescence intensity.
High Dye Concentration	Prepare a dilution series of the dye to find the optimal concentration range where fluorescence intensity is linearly proportional to concentration. Start with a solution with an optical density of 0.1-0.3 at the absorption maximum.[3]	A linear relationship between concentration and fluorescence, indicating the absence of significant self-quenching.
Degradation of the Dye	Store the dye protected from light at -20°C.[4] Avoid repeated freeze-thaw cycles. Prepare fresh stock solutions in anhydrous DMSO or DMF.	Consistent fluorescence intensity from freshly prepared solutions.

Issue 2: Loss of fluorescence after conjugating Cyanine7.5 amine to a biomolecule.

Potential Cause	Troubleshooting Steps	Expected Outcome
Aggregation of the Conjugate	Purify the conjugate using size-exclusion chromatography to remove any aggregates formed during the labeling reaction.	A purified conjugate with restored fluorescence.
High Degree of Labeling (DOL)	Optimize the dye-to-protein molar ratio during conjugation. A high DOL can lead to self-quenching on the surface of the biomolecule. Start with a lower molar ratio and perform a titration to find the optimal DOL.	A brighter conjugate with an optimal balance between labeling and quenching.
Inappropriate Buffer Conditions during Conjugation	Ensure the conjugation buffer is free of primary amines (e.g., Tris) and has a pH between 8.5 and 9.5 for efficient labeling to primary amines.	Efficient conjugation without introducing quenching agents.
Precipitation of the Conjugate	Ensure the final concentration of the organic solvent (e.g., DMSO) used to dissolve the dye is low (typically <10% v/v) in the final reaction mixture to prevent protein precipitation.	A soluble and fluorescent conjugate.

Quantitative Data

Property	Value	Notes
Excitation Maximum (λex)	~788 nm	[4][5][6]
Emission Maximum (λem)	~808 nm	[4][5][6]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[4][6]
Fluorescence Quantum Yield (Φ)	0.10	This is a commonly cited value, but it is highly solvent-dependent.[4][5][7]
Fluorescence Lifetime (τ)	< 1 nanosecond	This is a general value for Cy7 dyes and can vary with the environment.[8]

Note: The fluorescence quantum yield and lifetime of Cyanine7.5 amine are sensitive to the solvent and local environment. For quantitative studies, it is recommended to experimentally determine these parameters under your specific experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for Conjugating Cyanine7.5 amine to Proteins

This protocol describes a general method for labeling proteins with Cyanine7.5 amine using a carboxyl-to-amine reaction, often facilitated by activating agents like EDC and NHS.

Materials:

• Cyanine7.5 amine

• Protein to be labeled in an amine-free buffer (e.g., PBS or MES buffer)

• Activation reagents: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide)

• Anhydrous DMSO or DMF

• Reaction buffer (e.g., MES buffer, pH 6.0 for activation; PBS, pH 7.4 for conjugation)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.

  • Ensure the buffer is free from any primary amines.

• Activation of Carboxylic Acids (if labeling a molecule with a carboxyl group):

  • This step is for labeling a molecule that has a carboxylic acid that will react with the amine on the Cy7.5. If your target molecule already has a reactive group for amines (like an NHS ester), you can skip this.

  • Dissolve EDC and NHS in anhydrous DMSO or the reaction buffer.

  • Add the EDC/NHS solution to the carboxyl-containing molecule and incubate for 15-30 minutes at room temperature.

• Dye Preparation:

  • Dissolve Cyanine7.5 amine in anhydrous DMSO or DMF to prepare a stock solution (e.g., 10 mg/mL).

• Conjugation Reaction:

  • Add the Cyanine7.5 amine stock solution to the activated molecule or your target molecule with a reactive group. The molar ratio of dye to protein should be optimized, but a starting point of 10:1 to 20:1 is common.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Quenching the Reaction (Optional):

  • Add the quenching solution to stop the reaction. Incubate for 15 minutes.

• Purification:

  • Separate the labeled protein from the unreacted dye and other reagents using a size-exclusion chromatography column. The first colored band to elute is typically the labeled protein.

Protocol 2: Preventing Photobleaching During Microscopy

Strategies:

• Use Antifade Reagents: Mount the sample in a commercial antifade mounting medium.

• Minimize Excitation Light Exposure:

  • Use the lowest possible laser power or illumination intensity that provides an adequate signal.

  • Reduce the exposure time per frame.

  • Use a shutter to block the light path when not acquiring images.

• Choose the Right Imaging Conditions:

  • Use a high-numerical-aperture objective to collect more emitted light.

  • Use sensitive detectors to minimize the required excitation intensity.

• Control the Chemical Environment:

  • De-gas solutions to remove dissolved oxygen, which contributes to photobleaching.

Visual Guides

Caption: Major pathways for de-excitation of Cyanine7.5 amine, including fluorescence and common quenching mechanisms.

Caption: A typical experimental workflow for the conjugation of Cyanine7.5 amine to a protein.

References

• 2. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 3. help.lumiprobe.com [help.lumiprobe.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]
• 6. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. benchchem.com [benchchem.com]

Impact of repeated freeze-thaw cycles on Cyanine7.5 amine

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the impact of repeated freeze-thaw cycles on Cyanine7.5 (Cy7.5) amine. This resource is intended for researchers, scientists, and drug development professionals utilizing Cy7.5 amine in their experiments.

Troubleshooting Guides

Issue 1: Decreased or No Fluorescent Signal After Reconstituting Freeze-Thawed Cy7.5 Amine

Possible Causes:

• Degradation due to Freeze-Thaw Cycles: Repeated freezing and thawing can lead to the formation of ice crystals that may physically damage the dye molecule. This can also concentrate solutes, leading to pH shifts and increased salt concentrations that can degrade the dye.

• Aggregation: At high concentrations or in aqueous buffers, cyanine (B1664457) dyes have a tendency to form non-fluorescent aggregates. Freeze-thaw cycles can promote this aggregation.

• Photobleaching: Exposure to light, especially during the thawing and handling process, can cause irreversible photodegradation of the dye.[1]

• Oxidation: Cyanine dyes are susceptible to oxidation, which can be accelerated by exposure to air (oxygen) during handling.[1][2] The polymethine chain of cyanine dyes is particularly vulnerable to oxidative cleavage.

• Hydrolysis: If the dye is dissolved in an aqueous buffer, hydrolysis of the amine group or other parts of the molecule can occur over time, affecting its reactivity and fluorescence.

• Incorrect Storage: Storing the dye in an inappropriate solvent or at a temperature other than the recommended -20°C can lead to degradation.[3][4][5]

Troubleshooting Steps:

• Verify Stock Solution Integrity:

  • Measure the absorbance and emission spectra of your Cy7.5 amine solution. Compare the spectra to the manufacturer's specifications (Typical Abs/Em max: ~788 nm / ~808 nm).[5][6][7] A significant shift in the absorbance maximum or a decrease in the extinction coefficient may indicate degradation or aggregation.

  • If possible, run a quick quality control test, such as a thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC), to check for the presence of degradation products.

• Optimize Aliquoting and Storage:

  • Upon receiving and reconstituting Cy7.5 amine, immediately aliquot it into small, single-use volumes. This will minimize the number of freeze-thaw cycles for the entire stock.

  • Store aliquots at -20°C or lower in a dark, dry environment.[3][4][5] Desiccate to protect from moisture.[8][9]

• Proper Handling Technique:

  • When thawing an aliquot, do so slowly on ice and protect it from light.

  • Once thawed, use the aliquot immediately for your experiment. Avoid keeping it at room temperature for extended periods.

  • Minimize the exposure of the dye solution to ambient light by working in a dimly lit area or using amber-colored tubes.

• Solvent Consideration:

  • Cyanine7.5 amine is soluble in organic solvents like DMSO and DMF.[4][5][7] These are generally preferred for long-term storage as they are less prone to freezing-induced damage compared to aqueous buffers.

  • If you must use an aqueous buffer, consider adding cryoprotectants like glycerol (B35011) to reduce the formation of damaging ice crystals. However, be aware that this may affect downstream applications.

Issue 2: Inconsistent Experimental Results with Different Aliquots of Cy7.5 Amine

Possible Causes:

• Variable Degradation: Different aliquots may have undergone a different number of freeze-thaw cycles or have been exposed to light for varying durations, leading to inconsistent levels of degradation.

• Concentration Inaccuracy: If the dye has aggregated, the concentration of the active, monomeric form will be lower than expected, leading to variability in labeling efficiency.

• Pipetting Errors: Inconsistent pipetting when making aliquots or preparing dilutions can lead to concentration differences.

Troubleshooting Steps:

• Standardize Aliquoting and Handling:

  • Implement a strict protocol for aliquoting and handling to ensure all aliquots are treated identically.

  • Clearly label each aliquot with the date of preparation and the number of times it has been thawed. It is highly recommended to use each aliquot only once.

• Quantify Dye Concentration Before Use:

  • For critical experiments, it is advisable to measure the absorbance of the thawed aliquot to confirm its concentration before use. Use the Beer-Lambert law (A = εcl) with the manufacturer's provided extinction coefficient.

• Vortex and Centrifuge:

  • Before taking a sample from a thawed aliquot, gently vortex it to ensure homogeneity.

  • If you suspect aggregation, centrifuge the tube at high speed for a few minutes and carefully collect the supernatant, which will contain the soluble dye. Note that this will likely reduce the effective concentration.

Frequently Asked Questions (FAQs)

Q1: How many times can I safely freeze-thaw my Cyanine7.5 amine solution?

A1: It is strongly recommended to avoid repeated freeze-thaw cycles. Ideally, you should aliquot your stock solution into single-use volumes. If you must re-freeze an aliquot, it is best to limit it to no more than 2-3 cycles. However, for sensitive applications, it is always best to use a fresh aliquot.

Q2: What is the best solvent for storing Cyanine7.5 amine?

A2: Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) are recommended for long-term storage at -20°C.[4][5][7] These solvents are less susceptible to the damaging effects of freezing compared to aqueous buffers.

Q3: My Cy7.5 amine powder is dark green. Is this normal?

A3: Yes, Cyanine7.5 amine is typically a dark green powder in its solid form.[3][7]

Q4: Can I store my Cy7.5 amine solution at 4°C for a short period?

A4: For short-term storage (days to a week), 4°C in the dark is acceptable.[4] However, for longer-term storage, -20°C is mandatory to prevent degradation.[3][4][5]

Q5: What are the visible signs of Cyanine7.5 amine degradation?

A5: A color change in the solution (e.g., from a clear, dark blue/green to a lighter or different color) can indicate degradation. A decrease in the absorbance at the maximum wavelength (~788 nm) and the appearance of new peaks at shorter wavelengths in the absorbance spectrum are also signs of degradation. A significant loss of fluorescence intensity is the most direct indicator.

Q6: Does the pH of my buffer affect the stability of Cy7.5 amine during freeze-thaw cycles?

A6: Yes, pH can significantly impact the stability of cyanine dyes. Extreme pH values can accelerate hydrolysis and degradation. It is best to maintain a neutral or slightly basic pH (around 7.0-8.5) for labeling reactions. During freezing, the pH of a buffer can shift as its components selectively precipitate, which can lead to dye degradation.

Experimental Protocols

Protocol 1: Aliquoting and Storing Cyanine7.5 Amine

• Materials:

  • Cyanine7.5 amine (lyophilized powder)

  • Anhydrous DMSO or DMF

  • Low-retention, amber-colored microcentrifuge tubes

  • Calibrated micropipettes

• Procedure:

  • Allow the vial of lyophilized Cy7.5 amine to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare the desired stock solution concentration by adding the appropriate volume of anhydrous DMSO or DMF. For example, to prepare a 10 mM stock solution from 1 mg of Cy7.5 amine (MW ~820 g/mol ), add 122 µL of solvent.

  • Gently vortex the solution until the dye is completely dissolved.

  • Immediately dispense the stock solution into single-use aliquots (e.g., 5-10 µL) in amber-colored microcentrifuge tubes.

  • Store the aliquots at -20°C in a light-proof container with a desiccant.

Protocol 2: Quality Control of Thawed Cyanine7.5 Amine by UV-Vis Spectroscopy

• Materials:

  • Thawed aliquot of Cy7.5 amine stock solution

  • Appropriate solvent (e.g., DMSO or ethanol) for dilution

  • UV-Vis spectrophotometer

  • Quartz cuvettes

• Procedure:

  • Prepare a dilute solution of the Cy7.5 amine in the chosen solvent. The final absorbance at the maximum wavelength should be between 0.2 and 0.8 for accurate measurement.

  • Measure the absorbance spectrum from approximately 600 nm to 850 nm.

  • Identify the wavelength of maximum absorbance (λmax). This should be around 788 nm.

  • Compare the measured λmax and the overall spectral shape to the manufacturer's specifications. Any significant blue-shift in the λmax or the appearance of a shoulder peak at a shorter wavelength may indicate aggregation or degradation.

  • (Optional) Calculate the concentration using the Beer-Lambert equation (c = A / (ε * l)), where A is the absorbance at λmax, ε is the molar extinction coefficient (approximately 223,000 M⁻¹cm⁻¹), and l is the path length of the cuvette (typically 1 cm).[5][7]

Data Presentation

Table 1: Recommended Storage and Handling Conditions for Cyanine7.5 Amine

Parameter	Recommendation	Rationale
Storage Temperature	-20°C or below[3][4][5]	Minimizes chemical degradation and microbial growth.
Storage Solvent	Anhydrous DMSO or DMF[4][5][7]	Prevents hydrolysis and reduces damage from ice crystal formation.
Light Exposure	Store in the dark; use amber tubes[3][8][9]	Prevents photobleaching.[1]
Freeze-Thaw Cycles	Avoid; use single-use aliquots	Each cycle can contribute to degradation and aggregation.
Moisture	Store with a desiccant[8][9]	Prevents hydrolysis.

Table 2: Troubleshooting Summary for Reduced Cy7.5 Amine Performance

Symptom	Potential Cause	Suggested Action
Low/No Fluorescence	Degradation, Aggregation, Photobleaching	Perform UV-Vis QC check. Use a fresh, single-use aliquot. Handle with minimal light exposure.
Inconsistent Results	Variable Aliquot Quality	Standardize aliquoting and handling protocols. Quantify dye concentration before each use.
Shift in Absorbance Peak	Aggregation or Degradation	Centrifuge to remove aggregates. Use a fresh aliquot.

Visualizations

Caption: Logical flow showing the impact of ideal handling versus repeated freeze-thaw cycles on Cy7.5 amine.

Caption: A step-by-step workflow for troubleshooting poor Cy7.5 amine performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lumiprobe.com [lumiprobe.com]
• 4. medkoo.com [medkoo.com]
• 5. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]
• 6. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 7. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. lumiprobe.com [lumiprobe.com]

Technical Support Center: Purification of Cyanine7.5 Amine Conjugates

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals on how to effectively remove unconjugated Cyanine7.5 (Cy7.5) amine from a labeled sample.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to remove unconjugated Cyanine7.5 amine after a labeling reaction?

It is critical to remove any free, unconjugated dye for several reasons. The presence of excess dye can lead to high background fluorescence, resulting in a low signal-to-noise ratio in imaging or assay experiments. Furthermore, unconjugated dye can bind non-specifically to other molecules or surfaces, potentially causing false-positive signals and interfering with the accurate quantification and localization of your target molecule.

Q2: What are the most common methods to separate my Cy7.5-labeled conjugate from the free dye?

The most common and effective methods rely on the size difference between the large, labeled macromolecule (e.g., an antibody or protein) and the small, free Cy7.5 amine dye. The primary techniques are:

• Size Exclusion Chromatography (SEC): Also known as gel filtration, this method separates molecules based on their size as they pass through a column packed with a porous resin.[1]

• Dialysis: This technique uses a semipermeable membrane to separate molecules based on their ability to diffuse through the membrane's pores.[2]

• Tangential Flow Filtration (TFF): Also called cross-flow filtration, this method separates molecules by passing the sample solution parallel to a filter membrane.[3][4]

Q3: How do I choose the best purification method for my experiment?

The choice of method depends on factors such as sample volume, required purity, processing time, and available equipment.

• Size Exclusion Chromatography (SEC) is ideal for achieving high purity and can be used for both small and large sample volumes. It is often used as a final polishing step.[5] Pre-packed desalting columns offer a convenient and rapid option for smaller sample volumes.[6]

• Dialysis is a simple and gentle method suitable for larger sample volumes but is typically a slower process, often requiring several hours or overnight incubation and multiple buffer changes.[2][7]

• Tangential Flow Filtration (TFF) is highly efficient for processing large volumes and can be used to both purify and concentrate the sample simultaneously.[8][9] It is a rapid method well-suited for process development and manufacturing scales.[10]

Q4: During Size Exclusion Chromatography, I see two colored bands. Which one is my labeled protein?

In SEC, larger molecules cannot enter the pores of the chromatography resin and therefore travel a shorter path, eluting from the column first.[5] The smaller, unconjugated Cy7.5 dye molecules will enter the pores, extending their path and causing them to elute later. Therefore, the first colored band to elute from the column is your purified, high-molecular-weight conjugate.

Q5: My sample recovery is low after dialysis. What could be the cause?

Low recovery after dialysis can be due to the protein or conjugate non-specifically binding to the dialysis membrane or tubing.[7] Ensure you are using a high-quality membrane made from a material with low protein binding properties, such as regenerated cellulose. Additionally, confirm that the Molecular Weight Cut-Off (MWCO) of the membrane is significantly smaller than your conjugate to prevent its loss through the pores.

Comparison of Purification Methods

Feature	Size Exclusion Chromatography (SEC)	Dialysis	Tangential Flow Filtration (TFF)
Principle	Separation based on hydrodynamic radius as molecules pass through a porous resin.[11]	Diffusion across a semipermeable membrane based on a concentration gradient.[2]	Size-based separation where the solution flows parallel to a filter membrane.[8]
Primary Use	High-resolution purification, desalting, buffer exchange.	Removal of small molecules (salts, dyes), buffer exchange.[2]	Concentration, diafiltration (desalting/buffer exchange), fractionation.[4]
Speed	Fast (minutes to an hour for desalting columns).	Slow (hours to overnight).[7]	Very Fast (can process large volumes quickly).
Sample Volume	Scalable from <1 mL to liters.	Typically >1 mL.	Ideal for larger volumes (>10 mL to thousands of liters).
Pros	High purity, reproducible, can also remove aggregates.	Simple setup, gentle on samples, low cost.	Fast, scalable, combines purification and concentration.[9]
Cons	Can lead to sample dilution (though less than dialysis).	Slow, potential for sample loss due to binding, results in significant sample dilution.[12]	Requires specialized equipment (pump, filter cassettes), potential for membrane fouling.

Recommended Resins for Size Exclusion Chromatography

For removing small molecules like unconjugated dyes from larger proteins, group separation or desalting resins are recommended.[13]

Resin Type	Separation Range (Globular Proteins)	Typical Application
Sephadex™ G-10	< 700 Da	Separation of peptides (Mr > 700) from smaller molecules (Mr < 100).[13]
Sephadex™ G-25	1,000 - 5,000 Da	Excellent for removing salts and other small contaminants from molecules with Mr > 5,000.[13]
Sephadex™ G-50	1,000 - 30,000 Da	Suitable for separating molecules with Mr > 30,000 from small molecules like unconjugated dyes.[13]

Experimental Protocols & Workflows

Method 1: Size Exclusion Chromatography (using a pre-packed desalting column)

This protocol is designed for the rapid removal of unconjugated Cy7.5 amine from protein or antibody samples.

Methodology:

• Column Selection: Choose a desalting column with an exclusion limit significantly lower than the molecular weight of your conjugate. For antibodies (~150 kDa), a column that excludes molecules >5 kDa (like one packed with Sephadex™ G-25) is appropriate.[13]

• Equilibration: Remove the column's storage solution and equilibrate it by passing 3-5 column volumes of your desired final buffer (e.g., PBS) through it at the manufacturer's recommended flow rate.

• Sample Preparation: Ensure your sample is free of any precipitates by centrifugation or filtration. The sample volume should not exceed 30% of the total column volume for optimal group separation.[13]

• Sample Loading: Load the entire sample volume onto the top of the column bed. Allow it to enter the packed bed completely.

• Elution: Add your equilibration buffer to the top of the column and begin collecting fractions. The larger, labeled conjugate will elute first in the void volume, while the smaller, free dye will be retained and elute later.[5]

• Fraction Analysis: Monitor the fractions visually (the conjugate-containing fractions will be colored) and/or by measuring absorbance at 280 nm (for protein) and ~788 nm (for Cy7.5). Pool the fractions containing the purified conjugate.

Fig 1. Workflow for purification using Size Exclusion Chromatography (SEC).

Method 2: Dialysis

This protocol is suitable for purifying larger volumes where speed is not the primary concern.

Methodology:

• Membrane Selection: Choose a dialysis tubing or cassette with a Molecular Weight Cut-Off (MWCO) that is at least 10-20 times smaller than your conjugate but large enough to allow free passage of the unconjugated dye. For an IgG antibody (~150 kDa), a 12-14 kDa MWCO membrane is recommended.[7]

• Membrane Preparation: Prepare the dialysis membrane according to the manufacturer's instructions. This may involve rinsing with water to remove preservatives.

• Sample Loading: Load your sample into the dialysis tubing or cassette, leaving some headspace to allow for potential volume increases. Securely close both ends with clamps.

• Dialysis Setup: Place the sealed tubing/cassette into a beaker containing a large volume of dialysis buffer (e.g., PBS), typically 100-200 times the sample volume.

• Incubation: Place the beaker on a magnetic stir plate and stir gently at 4°C.[7] Dialyze for at least 2-4 hours.

• Buffer Exchange: Discard the dialysis buffer, which now contains the free dye that has diffused out of the sample. Replace it with an equal volume of fresh, cold buffer.

• Repeat: Repeat the buffer exchange at least two more times. For maximum purity, the final exchange can be performed overnight.[2]

• Sample Recovery: Carefully remove the tubing/cassette from the buffer and recover your purified sample.

Fig 2. Workflow for purification using Dialysis.

Method 3: Tangential Flow Filtration (TFF)

This protocol describes a diafiltration process using TFF to remove unconjugated dye.

Methodology:

• System Setup: Assemble the TFF system with the appropriate pump, tubing, and a TFF filter cassette. Select a membrane with an MWCO that is 3 to 6 times smaller than the molecular weight of your conjugate.

• Membrane Conditioning: Flush the system and membrane with water and then with the diafiltration buffer to remove any storage agents and ensure membrane integrity.

• Sample Concentration (Optional): If your sample is dilute, you can first concentrate it by recirculating the sample (retentate) while removing the filtrate (permeate) until the desired volume is reached.

• Diafiltration: Begin the diafiltration process by adding your chosen buffer to the sample reservoir at the same rate that permeate is being removed. This washes out the smaller, unconjugated Cy7.5 molecules into the permeate while retaining the larger conjugate in the retentate loop.[4][9]

• Buffer Exchange Volume: Continue the process until at least 5-7 diavolumes have been exchanged to ensure thorough removal of the free dye. A "diavolume" is the volume of the sample being processed.

• Final Concentration & Recovery: Once diafiltration is complete, stop adding buffer and concentrate the sample to the desired final volume.

• Sample Recovery: Recover the purified, concentrated product from the retentate side of the system.

References

• 1. microbenotes.com [microbenotes.com]
• 2. Dialysis (chemistry) - Wikipedia [en.wikipedia.org]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. What is Tangential Flow Filtration (TFF) and Where is it Used? » TBL Plastics [tblplastics.com]
• 5. bio-rad.com [bio-rad.com]
• 6. researchgate.net [researchgate.net]
• 7. Azide Removal by Dialysis Protocol | Rockland [rockland.com]
• 8. repligen.com [repligen.com]
• 9. rocker.com.tw [rocker.com.tw]
• 10. Tangential Flow Filtration (TFF) – Clarification to Final Processing | Sartorius [sartorius.com]
• 11. contractlaboratory.com [contractlaboratory.com]
• 12. researchgate.net [researchgate.net]
• 13. cytivalifesciences.com [cytivalifesciences.com]

Factors affecting the conjugation efficiency of Cyanine7.5 amine

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Cyanine7.5 (Cy7.5) amine conjugation. Our aim is to help you overcome common challenges and optimize your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during the conjugation of Cy7.5 amine to molecules containing carboxylic acid groups using EDC/NHS chemistry.

Problem: Low or No Fluorescence Signal After Conjugation

If you observe a weak or absent fluorescent signal from your Cy7.5-conjugated molecule, consider the following potential causes and solutions.

Possible Cause	Recommended Solution	References
Inefficient Carboxylic Acid Activation	Ensure that the EDC and NHS/sulfo-NHS reagents are fresh and have been stored properly, protected from moisture. Use an appropriate molar excess of EDC and NHS over the carboxylated molecule. The activation step is most efficient at a pH between 4.5 and 6.0 in an amine-free buffer like MES.[1]
Hydrolysis of NHS Ester	The activated NHS ester is susceptible to hydrolysis. Prepare EDC and NHS solutions immediately before use and proceed to the amine coupling step promptly after the activation.[2]
Incorrect Reaction pH for Amine Coupling	The reaction between the NHS-activated carboxyl group and the primary amine of Cy7.5 is most efficient at a pH of 7.2-8.5. After the initial activation step, adjust the pH of the reaction mixture accordingly using a suitable amine-free buffer such as PBS or borate (B1201080) buffer.[1][3]
Dye Aggregation	Cyanine (B1664457) dyes, including Cy7.5, have a tendency to aggregate in aqueous solutions, which can lead to fluorescence quenching. To mitigate this, consider working at lower dye concentrations or using a sulfonated version of Cy7.5 amine (sulfo-Cy7.5 amine), which has improved water solubility.[4] Including detergents like Tween-20 in your buffers can also help prevent aggregation.
Suboptimal Molar Ratio	An inappropriate molar ratio of Cy7.5 amine to your target molecule can result in under-labeling. Perform titration experiments with varying molar ratios (e.g., 5:1, 10:1, 15:1 of dye to molecule) to determine the optimal ratio for your specific application.
Instrument Settings	Verify that the excitation and emission wavelengths on your fluorometer are correctly set for Cy7.5 (typically around 788 nm for excitation and 808 nm for emission). Also, ensure your instrument is equipped with a near-infrared (NIR)-sensitive detector.[4]
Photobleaching	Protect the Cy7.5 amine and the conjugated product from light throughout the experiment and during storage to prevent photobleaching.[5]

Problem: Precipitation of the Conjugate During or After the Reaction

Precipitation of your biomolecule after conjugation with the hydrophobic Cy7.5 dye can be a significant issue.

Possible Cause	Recommended Solution	References
High Degree of Labeling (DOL)	Over-labeling with the hydrophobic Cy7.5 dye can decrease the solubility of the conjugate, leading to precipitation. Optimize the dye-to-molecule molar ratio to achieve a lower DOL.
High Concentration of Organic Solvent	If Cy7.5 amine is dissolved in an organic solvent like DMSO or DMF, ensure that the final concentration of the organic solvent in the reaction mixture is low (typically less than 10% v/v) to avoid denaturing and precipitating proteins or other biomolecules.
Inappropriate Buffer Conditions	Ensure the buffer composition and pH are suitable for maintaining the solubility of your target molecule throughout the conjugation process.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemistry behind conjugating Cyanine7.5 amine to my molecule of interest?

Cyanine7.5 amine possesses a primary amine group that can be covalently linked to a carboxylic acid group on your target molecule. This is typically achieved using a two-step reaction involving 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, sulfo-NHS.[2] First, EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate then reacts with NHS to form a more stable amine-reactive NHS ester. Finally, the primary amine of Cy7.5 attacks the NHS ester, forming a stable amide bond and releasing NHS.

Q2: Which buffers should I use for the conjugation reaction?

For the initial activation of the carboxylic acid with EDC/NHS, an amine-free and carboxyl-free buffer with a pH between 4.5 and 6.0 is recommended. 2-(N-morpholino)ethanesulfonic acid (MES) buffer is a common choice.[1] For the subsequent coupling of the activated molecule to Cy7.5 amine, a buffer with a pH of 7.2-8.5 is optimal. Phosphate-buffered saline (PBS) or borate buffer are suitable options.[1][3] It is critical to avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the Cy7.5 amine for reaction with the NHS-activated molecule.[6]

Q3: What are the recommended molar ratios of EDC, NHS, and Cyanine7.5 amine?

The optimal molar ratios can vary depending on the specific molecules being conjugated. However, a common starting point is a molar excess of EDC and NHS relative to the carboxylic acid groups on your target molecule. For the subsequent coupling step, a molar excess of Cyanine7.5 amine over the target molecule is typically used to drive the reaction to completion.

Reactant	Recommended Molar Ratio (relative to target molecule)	References
EDC	2-10 fold molar excess	[7]
NHS/sulfo-NHS	2-5 fold molar excess	[1]
Cyanine7.5 Amine	5-20 fold molar excess

It is highly recommended to perform optimization experiments to determine the ideal ratios for your specific system to balance conjugation efficiency with the risk of side reactions or precipitation.

Q4: How can I purify my Cyanine7.5-conjugated molecule?

After the conjugation reaction, it is essential to remove unreacted Cy7.5 amine and byproducts. The appropriate purification method depends on the size and properties of your target molecule.

• Size Exclusion Chromatography (SEC): This is a common method for separating the larger conjugated molecule from the smaller, unconjugated dye.[8]

• Dialysis: For larger biomolecules like proteins, dialysis can be an effective method to remove small molecule impurities.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique can be used for the purification of smaller molecules and peptides.

Q5: My Cy7.5 amine solution is not fluorescent in water. Is there a problem with the dye?

Non-sulfonated cyanine dyes, like the standard Cy7.5 amine, are prone to aggregation in aqueous solutions, which leads to fluorescence quenching.[4] This is expected behavior. The fluorescence signal should be apparent when the dye is conjugated to a molecule that prevents aggregation or when dissolved in an organic solvent like DMSO or ethanol.[4] If you require a water-soluble dye, consider using sulfo-Cy7.5 amine.[9][10]

Experimental Protocols & Visualizations

Protocol: Two-Step EDC/NHS Conjugation of Cyanine7.5 Amine to a Carboxylated Molecule

This protocol provides a general workflow. Optimization of reactant concentrations, reaction times, and buffer conditions may be necessary for your specific application.

A generalized workflow for the two-step EDC/NHS conjugation of Cyanine7.5 amine.

Signaling Pathway: EDC/NHS Conjugation Chemistry

The following diagram illustrates the chemical transformations involved in the EDC/NHS-mediated conjugation of Cyanine7.5 amine to a carboxylic acid.

The chemical pathway of EDC/NHS-mediated amide bond formation.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biotium.com [biotium.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. lumiprobe.com [lumiprobe.com]
• 10. researchgate.net [researchgate.net]

Instrument settings for optimal detection of Cyanine7.5 amine

This guide provides researchers, scientists, and drug development professionals with essential information for the optimal use and troubleshooting of Cyanine7.5 amine in fluorescence-based applications.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What are the optimal instrument settings for detecting Cyanine7.5 amine?

A1: For optimal detection, you should configure your instrument's excitation and emission settings to match the spectral properties of Cyanine7.5. The recommended starting point is an excitation maximum of approximately 788 nm and an emission maximum of around 808 nm.[1][2][3][4] For fluorometers, it is also recommended to set the slits to 10 nm or less.[5]

Q2: I am not detecting any fluorescent signal. What are the possible causes?

A2: Several factors could lead to a lack of signal:

• Incorrect Instrument Settings: Ensure your fluorometer or imaging system is set to the correct excitation and emission wavelengths for Cyanine7.5 (Ex: ~788 nm, Em: ~808 nm).[1][2][5]

• Instrument Compatibility: Some instruments, particularly older fluorometers, may lack the required near-infrared (NIR) sensitive photomultiplier tubes (PMTs) to operate effectively in this wavelength range.[5] Check your instrument's specifications to confirm its compatibility with NIR dyes.

• Dye Aggregation: Cyanine7.5 amine, especially the non-sulfonated form, is prone to aggregation in aqueous solutions, which can quench fluorescence.[5] If you observe this, try dissolving the dye or the conjugate in an organic solvent like ethanol (B145695), DMSO, or DMF, where it should produce a good signal.[2][4][5] For applications requiring aqueous buffers, consider using a sulfonated version of the dye (sulfo-Cyanine7.5 amine) which has improved water solubility.[6]

• High Concentration: Paradoxically, a concentration that is too high can also lead to signal quenching due to aggregation.[5] To test for this, prepare a dilute solution in ethanol with an optical density between 0.1 and 0.3 at ~790 nm.[5]

Q3: My fluorescent signal is weak or fades quickly. What can I do?

A3: Weak or fading signals are often due to photobleaching or low quantum yield.

• Photobleaching: This is the degradation of the fluorophore by light exposure. To minimize this, reduce the exposure time and excitation light intensity.[7] When not actively imaging, protect your sample from light.

• Low Quantum Yield: Cyanine7.5 has a relatively low quantum yield of approximately 0.10.[1][4] While this is an intrinsic property of the dye, ensuring optimal labeling and buffer conditions can help maximize the signal.

• pH Insensitivity: Cyanine7.5 is pH-insensitive over a wide range (pH 3-10), so pH is not a likely cause of low signal within typical biological conditions.[8]

Q4: How should I store and handle Cyanine7.5 amine?

A4: Proper storage is crucial for maintaining the dye's integrity.

• Long-term Storage: Store the solid dye at -20°C in the dark.[1][2][4][9] It can be stored for up to 24 months under these conditions.[1][10]

• Shipping and Short-term: The dye is stable at room temperature for up to three weeks, which is sufficient for shipping.[1][9][11]

• In Solution: If you dissolve the dye in an organic solvent like DMSO or DMF, it can be stored at -20°C for 1-2 months.[12]

• Light Exposure: Always protect the dye and its conjugates from prolonged exposure to light.[1][2][10][11]

Q5: What solvents are suitable for dissolving Cyanine7.5 amine?

A5: Cyanine7.5 amine has good solubility in organic solvents such as DMSO, DMF, and alcohols.[2][4][9] Non-sulfonated versions have poor solubility in water.[5] If your application requires an aqueous environment, using the sulfonated form is recommended.[6]

Instrument Settings and Spectral Properties

The following table summarizes the key spectral and physical properties of Cyanine7.5 amine for easy reference when setting up instrumentation.

Property	Value	Reference
Excitation Maximum (λex)	~788 nm	[1][2][3][4]
Emission Maximum (λem)	~808 nm	[1][2][3][4]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[1][2][4]
Fluorescence Quantum Yield (Φ)	~0.10	[1][4]
Recommended Solvents	DMSO, DMF, Alcohols	[2][4]
Storage Conditions	-20°C, in the dark	[1][2][4][9]

Experimental Protocols

Protocol: Labeling an Antibody with Cyanine7.5 Amine

This protocol provides a general procedure for conjugating Cyanine7.5 amine to an antibody. The free amine group on the dye can be coupled with activated carboxylic acid derivatives, such as N-hydroxysuccinimide (NHS) esters, on the target molecule. This protocol assumes the antibody has been activated to present a reactive group (e.g., an NHS ester) for coupling with the dye's amine group.

Materials:

• Cyanine7.5 amine

• Antibody with an amine-reactive group (e.g., NHS ester)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.3-8.5[12]

• Purification column (e.g., gel filtration, size-exclusion chromatography)

Procedure:

• Prepare the Dye Stock Solution:

  • Allow the vial of Cyanine7.5 amine to warm to room temperature before opening.

  • Dissolve the dye in a small amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL).

• Prepare the Antibody Solution:

  • Dissolve the antibody in the reaction buffer to a concentration of 2-10 mg/mL.[12][13]

  • Ensure the buffer is free of primary amines (e.g., Tris), as they will compete with the dye for the reactive sites.[14]

• Conjugation Reaction:

  • Slowly add the calculated amount of the Cyanine7.5 amine stock solution to the antibody solution while gently stirring. A typical starting point is a 10-20 fold molar excess of dye to protein. This ratio should be optimized for your specific antibody.

  • Incubate the reaction for at least 4 hours at room temperature or overnight on ice, protected from light.[12]

• Purification of the Conjugate:

  • Separate the labeled antibody from the unreacted, free dye using a gel filtration column (e.g., Sephadex G-25) or another suitable chromatography method.[12] The first colored fraction to elute will be the antibody-dye conjugate.

• Characterization (Optional but Recommended):

  • Determine the degree of labeling (DOL) by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and ~788 nm (for Cyanine7.5).

Visual Guides

Experimental Workflow: Antibody Labeling

Caption: Workflow for labeling an antibody with Cyanine7.5 amine.

Troubleshooting Logic

Caption: Troubleshooting flowchart for no or low fluorescence signal.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cyanine 7.5 amine (A270174) | Antibodies.com [antibodies.com]
• 3. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 4. Cyanine7.5 amine, 2104005-17-4 | BroadPharm [broadpharm.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 9. medkoo.com [medkoo.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. interchim.fr [interchim.fr]
• 13. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Cyanine7.5 Amine and Alexa Fluor 790 for In Vivo Imaging

For researchers, scientists, and drug development professionals embarking on in vivo imaging studies, the selection of the appropriate near-infrared (NIR) fluorophore is a critical decision that profoundly impacts experimental outcomes. This guide provides an objective comparison of two widely used NIR dyes, Cyanine7.5 (Cy7.5) amine and Alexa Fluor 790, offering supporting data and detailed experimental protocols to inform your choice.

In the realm of in vivo fluorescence imaging, the NIR window (roughly 700-900 nm) is prized for its ability to minimize tissue autofluorescence and enhance photon penetration, enabling deeper and clearer visualization of biological processes. Both Cy7.5 and Alexa Fluor 790 operate within this optimal window, making them prime candidates for tracking cells, antibodies, nanoparticles, and other biomolecules in living organisms. This guide will delve into a detailed comparison of their performance characteristics to aid in the selection of the most suitable dye for your specific research needs.

Quantitative Data Summary

A critical aspect of fluorophore selection lies in their intrinsic photophysical properties. The following table summarizes the key quantitative data for Cyanine7.5 amine and Alexa Fluor 790.

Property	Cyanine7.5 amine	Alexa Fluor 790	Reference
Maximum Excitation (λex)	~788 nm	~784 nm	[1]
Maximum Emission (λem)	~808 nm	~814 nm	[1]
Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)	~223,000	~260,000
Quantum Yield (Φ)	~0.10	Not specified for amine, but Alexa Fluor family is known for high quantum yields	[2]
Brightness (ε x Φ)	~22,300	Not directly calculable for amine, but generally high for Alexa Fluor family

Note: The exact photophysical properties can vary slightly depending on the solvent, pH, and conjugation state.

Performance Comparison

Beyond the fundamental photophysical properties, the practical performance of these dyes in an in vivo setting is paramount. This involves considering their photostability, brightness in a biological environment, and in vivo stability.

Photostability: A crucial factor for longitudinal studies that require repeated imaging sessions is the fluorophore's resistance to photobleaching. Studies comparing the broader families of Cyanine (B1664457) and Alexa Fluor dyes have consistently demonstrated that Alexa Fluor dyes are significantly more photostable than their cyanine counterparts[3][4]. This increased photostability allows for longer exposure times and more robust signal detection over time.

Brightness: While the theoretical brightness can be estimated from the molar extinction coefficient and quantum yield, the effective brightness in an in vivo context can be influenced by factors such as self-quenching upon conjugation to biomolecules. Alexa Fluor dyes are reported to exhibit less self-quenching compared to cyanine dyes, which can result in brighter conjugates, especially at higher degrees of labeling[5]. Comparative studies have shown that protein conjugates of Alexa Fluor dyes are often significantly more fluorescent than those of Cy dyes[5].

In Vivo Stability and Biodistribution: The in vivo stability and clearance profile of a fluorescent probe are critical for accurate interpretation of imaging data. The choice of fluorophore can influence the biodistribution of the labeled molecule. For instance, free Cy7 dye has been observed to accumulate in the kidneys and is rapidly cleared, while conjugated forms may show different distribution patterns[6][7]. Some studies have noted that the choice of fluorophore can impact the biodistribution of labeled antibodies, with one study observing higher liver retention of an Alexa Fluor 750-labeled antibody compared to its Alexa Fluor 680-labeled counterpart. The specific biodistribution will ultimately depend on the nature of the molecule to which the dye is conjugated.

Experimental Protocols

To provide a practical framework for utilizing these dyes, detailed methodologies for antibody conjugation and in vivo imaging are outlined below.

Antibody Conjugation Protocol

This protocol describes the conjugation of Cyanine7.5 amine or Alexa Fluor 790 NHS ester to an antibody.

Materials:

• Antibody of interest (purified, in an amine-free buffer e.g., PBS)

• Cyanine7.5 amine or Alexa Fluor 790 NHS ester

• Anhydrous Dimethylsulfoxide (DMSO)

• 1 M Sodium Bicarbonate (pH 8.3)

• Purification column (e.g., Sephadex G-25)

• Phosphate Buffered Saline (PBS)

Procedure:

• Antibody Preparation: Dialyze the antibody against PBS to remove any amine-containing buffers or stabilizers. Adjust the antibody concentration to 1-2 mg/mL.

• Dye Preparation: Immediately before use, dissolve the Cyanine7.5 amine or Alexa Fluor 790 NHS ester in a small amount of anhydrous DMSO to create a stock solution (e.g., 10 mg/mL).

• Reaction Setup: Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to ~8.3.

• Conjugation: Slowly add a calculated molar excess of the reactive dye to the antibody solution while gently vortexing. The optimal dye-to-antibody ratio should be determined empirically but a starting point of 10-20 molar excess is common.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Separate the labeled antibody from the unreacted dye using a purification column equilibrated with PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the dye's maximum absorption wavelength.

In Vivo Imaging Protocol

This protocol provides a general workflow for in vivo imaging of a fluorescently labeled antibody in a tumor xenograft mouse model.

Materials:

• Tumor-bearing mice (e.g., nude mice with subcutaneous tumors)

• Fluorescently labeled antibody (prepared as above)

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system with appropriate excitation and emission filters

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane.

• Injection: Inject the fluorescently labeled antibody (typically 10-100 µg in 100-200 µL of sterile PBS) intravenously via the tail vein.

• Imaging: Place the anesthetized mouse in the imaging chamber. Acquire images at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the labeled antibody. Use the appropriate excitation and emission filters for the selected dye.

• Data Analysis: Quantify the fluorescence intensity in the region of interest (ROI), such as the tumor and other organs, to assess the probe's targeting efficiency and clearance profile.

• Ex Vivo Analysis (Optional): After the final in vivo imaging session, euthanize the animal and excise the tumor and major organs for ex vivo imaging to confirm the in vivo signal distribution with higher resolution.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps in antibody conjugation and in vivo imaging.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody | Semantic Scholar [semanticscholar.org]
• 4. chem.uci.edu [chem.uci.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Cyanine7.5 Amine vs. Indocyanine Green (ICG) for Near-Infrared Fluorescence Imaging

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of in vivo imaging and diagnostics, the selection of an appropriate near-infrared (NIR) fluorescent probe is paramount to achieving high-quality, reproducible data. This guide provides a comprehensive, data-driven comparison of two prominent NIR dyes: Cyanine7.5 (Cy7.5) amine and Indocyanine Green (ICG). This objective analysis is intended to assist researchers in making informed decisions for their specific applications, ranging from preclinical animal imaging to the development of targeted diagnostic agents.

Executive Summary

Cyanine7.5 amine and Indocyanine Green are both well-established fluorescent dyes operating in the NIR spectrum, which allows for deeper tissue penetration and reduced autofluorescence compared to visible light fluorophores. While ICG is an FDA-approved dye with a long history of clinical use, Cy7.5 derivatives often exhibit superior photophysical properties, making them attractive alternatives for demanding research applications. This guide will delve into a detailed comparison of their performance metrics, supported by experimental data and protocols.

Data Presentation: Quantitative Comparison

The following tables summarize the key photophysical and physicochemical properties of Cyanine7.5 amine and Indocyanine Green.

Property	Cyanine7.5 amine	Indocyanine Green (ICG)	Reference
Molecular Weight	~820 g/mol	~775 g/mol	[1][2]
Excitation Max (λex)	~788 nm	~780 nm (in plasma)	[3][4]
Emission Max (λem)	~808 nm	~810-830 nm (in plasma/blood)	[3][5]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	~180,000 - 250,000 cm⁻¹M⁻¹	[6]
Fluorescence Quantum Yield (Φ)	~0.10 - 0.12	~0.01 - 0.04 (in aqueous solution)	[6][7]
Solubility	Good in DMSO, DMF, alcohols	Soluble in water and methanol	[6][8]

Note: Spectral properties of ICG are highly dependent on the solvent and its concentration due to aggregation tendencies.

Performance Comparison

Fluorescence Quantum Yield

Cyanine7.5 amine and its derivatives consistently demonstrate a significantly higher fluorescence quantum yield compared to ICG in aqueous environments.[9][10] A higher quantum yield translates to a brighter fluorescent signal, which is a critical advantage for in vivo imaging, enabling the detection of targets with low expression levels and improving the signal-to-noise ratio.

Photostability

While quantitative head-to-head photostability data is limited, cyanine (B1664457) dyes like Cy7.5 are generally reported to have better photostability than ICG. ICG is known to be susceptible to photobleaching, especially under intense laser irradiation, which can limit its use in applications requiring long-term or repeated imaging.[11][12] The encapsulation of ICG in nanoparticles has been shown to improve its photostability.[12]

Biocompatibility and Toxicity

ICG is an FDA-approved dye with a well-established safety profile for clinical use. Cyanine7.5 amine and its conjugates are widely used in preclinical research and are generally considered to have good biocompatibility, though specific toxicity profiles can depend on the overall conjugate. For both dyes, it is crucial to assess the biocompatibility of the final conjugated product in the specific biological system of interest.

Experimental Protocols

Protocol 1: Labeling of a Monoclonal Antibody with Cyanine7.5 Amine

This protocol describes the covalent conjugation of Cyanine7.5 amine to a monoclonal antibody (mAb) using a two-step carbodiimide (B86325) crosslinking chemistry.

Materials:

• Cyanine7.5 amine

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., MES, HEPES)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.5

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• Prepare Solutions:

  • Dissolve Cyanine7.5 amine in anhydrous DMSO to a concentration of 10 mg/mL.

  • Prepare fresh solutions of EDC (2 mg/mL) and sulfo-NHS (5 mg/mL) in Activation Buffer immediately before use.

  • Adjust the concentration of the mAb to 2-5 mg/mL in Coupling Buffer.

• Activate the Antibody's Carboxyl Groups:

  • Add a 10-fold molar excess of EDC and a 25-fold molar excess of sulfo-NHS to the mAb solution.

  • Incubate for 15-30 minutes at room temperature with gentle mixing.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the Cyanine7.5 amine solution to the activated antibody solution.

  • Incubate for 2 hours at room temperature in the dark with gentle stirring.

• Quench the Reaction:

  • Add the Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for 15 minutes at room temperature.

• Purification of the Conjugate:

  • Separate the labeled antibody from unreacted dye and byproducts using a size-exclusion chromatography column pre-equilibrated with Coupling Buffer.

  • Collect the first colored fraction, which contains the Cy7.5-mAb conjugate.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~788 nm (for Cy7.5).

Protocol 2: In Vivo Fluorescence Imaging of a Tumor-Bearing Mouse with ICG

This protocol provides a general workflow for non-targeted tumor imaging in a mouse model using ICG, leveraging the enhanced permeability and retention (EPR) effect.

Materials:

• Indocyanine Green (ICG) for injection

• Sterile 5% dextrose solution or sterile water for injection

• Tumor-bearing mouse model (e.g., subcutaneous xenograft)

• In vivo fluorescence imaging system with appropriate excitation and emission filters for ICG

• Anesthesia (e.g., isoflurane)

Procedure:

• Animal Preparation:

  • Anesthetize the tumor-bearing mouse using a calibrated vaporizer with isoflurane.

  • Maintain the mouse's body temperature using a warming pad.

• ICG Preparation:

  • Reconstitute the lyophilized ICG powder with sterile 5% dextrose solution or sterile water for injection to a final concentration of 1-5 mg/mL immediately before use.

• Baseline Imaging:

  • Acquire a pre-injection (baseline) fluorescence image of the mouse to determine the level of autofluorescence.

• ICG Administration:

  • Inject the ICG solution intravenously (i.v.) via the tail vein. A typical dose is 1-5 mg/kg body weight.[3]

• Post-Injection Imaging:

  • Acquire fluorescence images at multiple time points post-injection (e.g., 5 min, 30 min, 1 hr, 4 hr, 24 hr) to monitor the biodistribution and tumor accumulation of ICG.[1]

  • Use an excitation filter around 780 nm and an emission filter around 830 nm.

• Image Analysis:

  • Quantify the fluorescence intensity in the tumor region and other organs of interest using the imaging system's software.

  • Calculate the tumor-to-background ratio to assess the targeting efficiency.

Visualization of Experimental Workflows

Caption: Workflow for covalent labeling of an antibody with Cyanine7.5 amine.

Caption: General workflow for in vivo fluorescence imaging with ICG.

Conclusion

The choice between Cyanine7.5 amine and Indocyanine Green is highly dependent on the specific requirements of the research application. ICG remains a valuable tool, particularly in clinical settings, due to its FDA approval and established safety record. However, for preclinical research that demands high sensitivity and photostability, Cyanine7.5 amine and its derivatives offer significant advantages due to their superior quantum yield and greater resistance to photobleaching. Researchers should carefully consider the trade-offs between these two dyes to select the optimal probe for their imaging studies.

References

• 1. portal.cytodocs.com [portal.cytodocs.com]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. Near-Infrared-II Cyanine/Polymethine Dyes, Current State and Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A simple method for quantitating confocal fluorescent images - PMC [pmc.ncbi.nlm.nih.gov]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. oceannanotech.com [oceannanotech.com]
• 7. DOT Language | Graphviz [graphviz.org]
• 8. benchchem.com [benchchem.com]
• 9. fortislife.com [fortislife.com]
• 10. benchchem.com [benchchem.com]
• 11. Comparative assessment of fluorescent proteins for in vivo imaging in an animal model system - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Navigating the Near-Infrared: A Guide to Alternatives for 800 nm Imaging

For researchers, scientists, and drug development professionals venturing into the realm of in vivo imaging, the selection of the appropriate fluorescent probe is a critical determinant of experimental success. In the 800 nm near-infrared (NIR) window, which offers deep tissue penetration and reduced autofluorescence, Cyanine7.5 (Cy7.5) amine has been a widely used tool. However, a growing landscape of alternative amine-reactive dyes presents opportunities for enhanced performance in terms of brightness, photostability, and signal-to-noise ratio. This guide provides an objective comparison of prominent alternatives to Cy7.5 amine, supported by available experimental data and detailed protocols to inform your selection process.

The ideal NIR dye for in vivo imaging should possess a combination of key characteristics: high molar extinction coefficient for efficient light absorption, high quantum yield for bright fluorescence emission, excellent photostability to withstand prolonged exposure to excitation light, and good aqueous solubility and biocompatibility. This guide focuses on three leading commercially available alternatives to Cyanine7.5 amine for the 800 nm imaging channel: IRDye® 800CW NHS Ester , Alexa Fluor™ 790 NHS Ester , and DyLight™ 800 NHS Ester .

Performance Comparison: A Quantitative Overview

To facilitate a direct comparison, the following table summarizes the key photophysical and performance characteristics of Cyanine7.5 and its alternatives. It is important to note that these values are compiled from various sources and may have been determined under different experimental conditions. Therefore, they should be used as a guide for relative performance.

Feature	Cyanine7.5	IRDye® 800CW	Alexa Fluor™ 790	DyLight™ 800
Excitation Max (nm)	~750 - 790	~774	~784	~770
Emission Max (nm)	~776 - 810	~789	~814	~794
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~250,000	~240,000	~260,000	Not readily available
Quantum Yield	~0.10 - 0.20[1]	~0.09 - 0.12[2]	Not readily available	Not readily available
Reactive Group	Amine (for conjugation via EDC/NHS, etc.)	NHS Ester	NHS Ester	NHS Ester
Relative Photostability	Moderate	High[3]	High[3]	High
Tendency for Aggregation	Higher[3]	Lower[3]	Lower[3]	Not readily available

Note: The exact spectral characteristics can vary depending on the conjugation partner and the solvent environment.

Key Experimental Protocols

Antibody Conjugation with NHS Ester Dyes

This protocol outlines the general procedure for labeling antibodies with amine-reactive NHS ester dyes such as IRDye® 800CW, Alexa Fluor™ 790, and DyLight™ 800.

Materials:

• Antibody (0.5-3.0 mg/mL in PBS, free of preservatives and carrier proteins)[4][5]

• Amine-reactive NHS ester dye

• Anhydrous Dimethylsulfoxide (DMSO)

• Conjugation Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., desalting spin column or size-exclusion chromatography)

Procedure:

• Antibody Preparation: If necessary, exchange the antibody buffer to the conjugation buffer using a desalting column or dialysis. Ensure the final antibody concentration is at least 2 mg/mL for optimal results.[6]

• Dye Preparation: Immediately before use, dissolve the NHS ester dye in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction: Add a 5- to 20-fold molar excess of the dissolved dye to the antibody solution. The optimal dye-to-antibody ratio should be empirically determined. Incubate the reaction for 1 hour at room temperature, protected from light.[6]

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature.

• Purification: Remove unconjugated dye and byproducts by passing the reaction mixture through a desalting or size-exclusion chromatography column equilibrated with your desired storage buffer (e.g., PBS).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorbance maximum of the dye. The recommended DOL for in vivo imaging is typically between 1.5 and 3.[4][5]

In Vivo Fluorescence Imaging in a Mouse Tumor Model

This protocol provides a general workflow for in vivo imaging of a tumor-bearing mouse using a fluorescently labeled antibody.

Materials:

• Tumor-bearing mouse model (e.g., subcutaneous xenograft in an athymic nude mouse)[6][7]

• Fluorescently labeled antibody

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system equipped for NIR fluorescence detection

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane. To minimize light scattering from fur, use hairless mice or remove the hair from the imaging area.[4][5]

• Injection: Administer the fluorescently labeled antibody via intravenous (tail vein) injection. A typical starting dose is around 25-50 µg of the conjugate in a volume of 100 µL of sterile PBS.[4][6]

• Imaging: Place the anesthetized mouse in the imaging chamber. Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to determine the optimal time for tumor accumulation and clearance from non-target tissues.[6] The imaging system's software can be used to define regions of interest (ROIs) over the tumor and a background area to quantify the signal intensity.

• Data Analysis: Calculate the signal-to-noise ratio (SNR) by dividing the mean fluorescence intensity of the tumor ROI by the standard deviation of the background ROI. A higher SNR indicates better tumor delineation.

Visualizing the Workflow and Concepts

To better illustrate the processes described, the following diagrams are provided.

Caption: Workflow for conjugating an amine-reactive NHS ester dye to an antibody.

Caption: General workflow for in vivo fluorescence imaging in a mouse tumor model.

Discussion and Recommendations

The choice of an alternative to Cyanine7.5 amine will ultimately depend on the specific requirements of the imaging application.

• For applications demanding the highest brightness, Alexa Fluor™ 790, with its high molar extinction coefficient, is a strong candidate.

• For studies requiring exceptional photostability and reduced aggregation, both IRDye® 800CW and Alexa Fluor™ 790 are reported to outperform Cy7.5.[3] Lower aggregation is particularly important for maintaining a linear relationship between fluorescence intensity and probe concentration, which is crucial for quantitative studies.

• IRDye® 800CW has been extensively validated in a wide range of in vivo imaging applications and is a well-established alternative.

It is highly recommended that researchers empirically test a few selected dyes in their specific experimental setup to determine the optimal probe for their needs. Factors such as the specific antibody being used, the tumor model, and the imaging instrumentation can all influence the final imaging outcome. By carefully considering the quantitative data and following robust experimental protocols, researchers can confidently select the best alternative to Cyanine7.5 amine for their 800 nm in vivo imaging studies, leading to more reliable and impactful results.

References

• 1. Near-Infrared-II (NIR-II) Bioimaging via Off-Peak NIR-I Fluorescence Emission [thno.org]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. Small Animal In vivo Imaging FAQs | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Small Animal In vivo Imaging FAQs | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. jove.com [jove.com]
• 7. In Vivo Fluorescence Reflectance Imaging with Subcutaneous Mouse Tumor Models | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to the Photostability of Cyanine7.5 Amine and Other Near-Infrared (NIR) Dyes

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of in vivo and in vitro imaging, the selection of a robust near-infrared (NIR) fluorescent dye is paramount to generating reliable and reproducible data. Among the key performance indicators, photostability—a fluorophore's resistance to photodegradation upon light exposure—stands out as a critical factor for successful imaging experiments, particularly those requiring long or repeated exposure times. This guide provides an objective comparison of the photostability of Cyanine7.5 (Cy7.5) amine and other commonly used NIR dyes, including Indocyanine Green (ICG), Alexa Fluor 790, and IRDye 800CW. The information presented is supported by available experimental data and detailed methodologies to aid researchers in making informed decisions for their specific applications.

Quantitative Comparison of NIR Dye Photostability

The following table summarizes the available data on the photostability of selected NIR dyes. It is important to note that direct quantitative comparisons can be challenging due to variations in experimental conditions across different studies. The "Relative Photostability" is a qualitative assessment based on available literature.

Dye	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Relative Photostability
Cyanine7.5 amine	~788	~808	~0.10	High[1]
Indocyanine Green (ICG)	~780	~810	Low (~0.01 in water)	Low[2][3]
Alexa Fluor 790	~782	~805	High	High[4]
IRDye 800CW	~774	~789	High (~0.24 in PBS)	High[5]

Note: The exact spectral and photophysical properties can vary depending on the solvent, conjugation partner, and experimental conditions.

Experimental Protocols

Accurate assessment of photostability requires standardized and well-documented experimental protocols. Below is a detailed methodology for a typical photostability comparison experiment.

Objective:

To quantify and compare the rate of photobleaching of different NIR dyes under controlled illumination.

Materials:

• NIR fluorescent dyes (Cyanine7.5 amine, ICG, Alexa Fluor 790, IRDye 800CW)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) for initial stock solutions

• Phosphate-buffered saline (PBS), pH 7.4

• Quartz cuvettes or 96-well black-walled, clear-bottom plates

• Spectrofluorometer or a fluorescence microscope equipped with a suitable NIR laser/light source and detector

• Light source with a stable output and a narrow bandpass filter centered around the excitation maximum of the dyes

• Photodiode power meter

Methodology:

• Sample Preparation:

  • Prepare stock solutions of each dye in anhydrous DMSO at a concentration of 1 mM.

  • Dilute the stock solutions in PBS (pH 7.4) to a final concentration of 1 µM. Ensure the final DMSO concentration is below 0.1% to minimize solvent effects.

  • Transfer the dye solutions to quartz cuvettes or the wells of a 96-well plate.

• Instrumentation Setup:

  • Set the excitation wavelength on the spectrofluorometer or microscope to the absorption maximum of the dye being tested.

  • Set the emission detection to the emission maximum of the dye.

  • Use a photodiode power meter to measure and equalize the light intensity at the sample plane for each dye to ensure a fair comparison.

• Photobleaching Experiment:

  • Continuously illuminate the sample with the excitation light.

  • Record the fluorescence intensity at regular time intervals (e.g., every 30 seconds) for a total duration sufficient to observe significant photobleaching (e.g., 30-60 minutes).

  • Include a dark control for each dye (a sample kept in the dark and measured at the beginning and end of the experiment) to account for any chemical degradation not induced by light.

• Data Analysis:

  • Normalize the fluorescence intensity at each time point to the initial fluorescence intensity (t=0).

  • Plot the normalized fluorescence intensity as a function of illumination time.

  • The rate of fluorescence decay is indicative of the dye's photostability. A slower decay rate signifies higher photostability.

  • To quantify photostability, the data can be fitted to an exponential decay model to calculate the photobleaching half-life (t₁/₂), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for comparing the photostability of NIR dyes.

Caption: Experimental workflow for NIR dye photostability comparison.

Discussion of Results

Based on available data and qualitative assessments from various sources, a general trend in the photostability of these NIR dyes can be established.

• Cyanine7.5 (Cy7.5) amine is often marketed as having high photostability, making it a suitable candidate for demanding imaging applications.[1] Its chemical structure is designed to resist photobleaching, allowing for longer and more consistent signal detection during extended imaging sessions.

• Indocyanine Green (ICG) is an FDA-approved dye widely used in clinical applications. However, its major drawback is its poor photostability and concentration-dependent aggregation, which can lead to fluorescence quenching and rapid signal decay upon illumination.[2][3]

• Alexa Fluor 790 is a member of the Alexa Fluor family of dyes, which are renowned for their exceptional brightness and photostability.[4] Studies have consistently shown that Alexa Fluor dyes are significantly more resistant to photobleaching compared to traditional cyanine (B1664457) dyes.

• IRDye 800CW is another highly photostable NIR dye that is frequently used for in vivo imaging. Its chemical structure is optimized for brightness and resistance to photodegradation, making it a robust choice for quantitative applications.[5]

Logical Relationships in Photostability

The photostability of a fluorescent dye is influenced by several interconnected factors. The following diagram illustrates these relationships.

Caption: Factors influencing the photostability of fluorescent dyes.

Conclusion

The choice of an NIR dye significantly impacts the quality and reliability of fluorescence imaging data. While Cyanine7.5 amine offers high photostability suitable for many research applications, for experiments demanding the utmost in quantitative accuracy and prolonged imaging, Alexa Fluor 790 and IRDye 800CW may represent superior alternatives due to their well-documented and exceptional resistance to photobleaching. ICG, despite its clinical approval, is generally less photostable and should be used with caution in applications requiring quantitative fluorescence measurements over time. Researchers should carefully consider the specific requirements of their experimental design, including the duration of light exposure and the need for quantitative analysis, when selecting the most appropriate NIR dye. The provided experimental protocol offers a framework for conducting in-house comparisons to validate the performance of these dyes under specific experimental conditions.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. Photostability and thermal stability of indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability and degradation of indocyanine green in plasma, aqueous solution and whole blood - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. The Alexa Fluor Dye Series—Note 1.1 | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. licorbio.com [licorbio.com]

A Comparative Analysis of Cyanine7.5 and DyLight 800 Near-Infrared Fluorophores

For researchers, scientists, and drug development professionals working in near-infrared (NIR) fluorescence applications, the choice of a suitable fluorophore is critical for achieving optimal experimental outcomes. Among the available options, Cyanine7.5 (Cy7.5) and DyLight 800 have emerged as prominent choices for applications such as in vivo imaging, immunofluorescence, and Western blotting.[1][][3][4] This guide provides an objective comparison of these two dyes, focusing on their quantum yield and other pertinent photophysical properties, supported by available data and detailed experimental methodologies.

Quantitative Comparison of Photophysical Properties

The brightness of a fluorescent dye is a key determinant of its performance, directly impacting the signal-to-noise ratio and detection sensitivity. Brightness is a function of two primary parameters: the molar extinction coefficient (ε), which indicates the efficiency of light absorption at a specific wavelength, and the fluorescence quantum yield (Φ), which represents the efficiency of converting absorbed photons into emitted fluorescence.

While both Cyanine7.5 and DyLight 800 are recognized for their high quantum yields, obtaining a precise, publicly available quantum yield value for DyLight 800 is challenging.[3][5] Manufacturers often describe it as having a "high quantum yield" without specifying a numerical value.[3][5] In contrast, some data is available for Cyanine7.5, with reported quantum yields generally in the range of 0.1 to 0.2, and a specific value of approximately 0.28 cited for Cy7.[][3] Some modified versions of Cyanine7.5 are reported to have a 20% higher quantum yield than the parent structure.[6][7]

Below is a summary of the available photophysical data for Cyanine7.5 and DyLight 800.

Parameter	Cyanine7.5	DyLight 800
Molar Extinction Coefficient (ε)	~223,000 - 250,000 M⁻¹cm⁻¹	~270,000 M⁻¹cm⁻¹[3][5]
Quantum Yield (Φ)	~0.1 - 0.28[][3]	High (specific value not publicly available)[3][5]
Excitation Maximum (λex)	~750 - 788 nm[1][3]	~770 - 777 nm[3][5]
Emission Maximum (λem)	~773 - 808 nm[1][3]	~794 nm[3][5]

Experimental Protocols

For researchers who wish to directly compare the quantum yields of Cyanine7.5 and DyLight 800 or other NIR dyes, the relative quantum yield measurement is a common and accessible method. This procedure involves comparing the fluorescence intensity of the test sample to a standard with a known quantum yield under identical experimental conditions.

Experimental Protocol for Relative Quantum Yield Determination

Objective: To determine the relative fluorescence quantum yield of a test dye (e.g., Cyanine7.5 or DyLight 800) by comparison with a reference standard.

Materials:

• Test fluorescent dye (e.g., Cyanine7.5)

• Reference fluorescent dye with a known quantum yield in the same spectral region (e.g., IR-26)

• High-purity spectroscopic grade solvent (e.g., Dimethyl Sulfoxide (DMSO) or Phosphate-Buffered Saline (PBS))

• Spectrophotometer

• Fluorometer

• Cuvettes (quartz for fluorescence measurements)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of both the test dye and the reference standard in the chosen solvent at a concentration of approximately 1 mM.

• Preparation of Dilutions:

  • From the stock solutions, prepare a series of at least five dilutions for both the test dye and the reference standard. The concentrations should be chosen to yield absorbance values between 0.02 and 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurements:

  • Using the spectrophotometer, measure the absorbance spectra for each dilution of the test dye and the reference standard.

  • Record the absorbance at the chosen excitation wavelength for each solution.

• Fluorescence Measurements:

  • Using the fluorometer, measure the fluorescence emission spectrum for each dilution of the test dye and the reference standard. The excitation wavelength must be the same for all measurements.

  • Integrate the area under the emission curve for each spectrum to obtain the integrated fluorescence intensity.

• Data Analysis:

  • For both the test dye and the reference standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Perform a linear regression for each data set to obtain the slope of the line.

• Quantum Yield Calculation:

  • Calculate the quantum yield of the test dye (Φ_test) using the following equation:

    Φ_test = Φ_std * (Slope_test / Slope_std) * (n_test / n_std)²

    Where:

    • Φ_std is the known quantum yield of the reference standard.

    • Slope_test is the slope from the linear regression of the test dye data.

    • Slope_std is the slope from the linear regression of the reference standard data.

    • n_test is the refractive index of the solvent used for the test dye.

    • n_std is the refractive index of the solvent used for the reference standard.

Application Workflow: Indirect Immunofluorescence

Both Cyanine7.5 and DyLight 800 are frequently conjugated to secondary antibodies for use in indirect immunofluorescence assays to detect specific target antigens. The following diagram illustrates a typical workflow for this application.

Caption: Workflow for Indirect Immunofluorescence using NIR-conjugated secondary antibodies.

Conclusion

Both Cyanine7.5 and DyLight 800 are powerful tools for near-infrared fluorescence-based applications. While DyLight 800 boasts a higher molar extinction coefficient, the lack of a precise, publicly available quantum yield makes a direct brightness comparison with Cyanine7.5 challenging. For applications where maximizing signal is paramount, an empirical evaluation using the provided experimental protocol to determine the relative quantum yield under specific experimental conditions is recommended. The choice between these two dyes may ultimately depend on the specific application, instrumentation, and the empirical performance observed in the researcher's own experimental setup.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. benchchem.com [benchchem.com]
• 4. tebubio.com [tebubio.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]

A Comparative Guide to Validating the Purity of Cyanine7.5 Amine Conjugates by HPLC

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing fields of bioconjugation and in-vivo imaging, the purity of fluorescently labeled molecules is paramount for reliable and reproducible results. Cyanine7.5 (Cy7.5), a near-infrared (NIR) fluorescent dye, is widely utilized for labeling biomolecules such as peptides, antibodies, and oligonucleotides. The presence of impurities, such as unconjugated dye or other reaction byproducts, can significantly impact the accuracy of downstream applications. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other common analytical techniques for validating the purity of Cyanine7.5 amine conjugates, supported by experimental protocols and data interpretation.

Comparison of Purity Validation Methods

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for assessing the purity of fluorescent dye conjugates due to its high resolution, sensitivity, and quantitative accuracy. However, other methods can be employed as complementary or screening tools. The following table summarizes the key aspects of different validation techniques.

Method	Principle	Purity Data (%)	Advantages	Disadvantages
RP-HPLC	Separation based on hydrophobicity.	>95% (typical for commercial products)[1][2][3][4]	High resolution and sensitivity, quantitative, well-established.	Requires specialized equipment, can be time-consuming.
LC-MS	Separation by HPLC followed by mass detection.	Confirms identity and purity simultaneously.	Provides molecular weight information, highly specific for impurity identification.	Higher cost and complexity compared to HPLC with UV-Vis detection.
TLC	Separation on a solid phase by a mobile solvent.	Semi-quantitative, visual estimation.	Simple, rapid, and inexpensive screening tool.	Lower resolution and sensitivity, not truly quantitative.
UV-Vis Spectroscopy	Measures absorbance of light at specific wavelengths.	Indirectly assesses purity via spectral characteristics.	Rapid and simple, good for concentration determination.	Insensitive to impurities with similar absorption spectra, not a separative technique.

Experimental Protocols

Reverse-Phase HPLC (RP-HPLC) Protocol for Cyanine7.5 Amine Conjugate Purity Analysis

This protocol provides a general framework for the purity analysis of a Cyanine7.5 amine conjugate, such as a labeled peptide. Optimization may be required based on the specific properties of the conjugate.

1. Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, and a UV-Vis or fluorescence detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Sample: Cyanine7.5 amine conjugate dissolved in an appropriate solvent (e.g., water/acetonitrile mixture).

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 788 nm (absorbance maximum of Cyanine7.5)[1]

• Injection Volume: 10-20 µL

• Column Temperature: 30-40 °C

• Gradient:

  Time (min)	% Mobile Phase B
  0	10
  25	90
  30	90
  31	10

  | 35 | 10 |

3. Data Analysis:

• The purity of the conjugate is determined by calculating the peak area of the main conjugate peak as a percentage of the total peak area in the chromatogram.

• Unconjugated Cyanine7.5 amine is more hydrophobic and will typically have a longer retention time than the polar, unconjugated peptide or biomolecule. The conjugate will have a retention time that is influenced by both the dye and the biomolecule.

Workflow for Purity Validation

The following diagram illustrates a typical workflow for the synthesis and purity validation of a Cyanine7.5 amine conjugate.

Workflow for Cyanine7.5 Amine Conjugate Purity Validation.

Discussion of Alternative Methods

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique combines the separation capabilities of HPLC with the mass detection of mass spectrometry. It is invaluable for confirming the identity of the conjugate and for identifying any impurities by their mass-to-charge ratio. For Cyanine7.5 amine conjugates, LC-MS can definitively distinguish between the unconjugated biomolecule, the free dye, and the final conjugate.

• Thin-Layer Chromatography (TLC): TLC offers a rapid and cost-effective method for a qualitative assessment of purity. By spotting the reaction mixture, the purified conjugate, and standards of the starting materials on a TLC plate, a visual separation of the components can be achieved. While not suitable for precise quantification, it is an excellent tool for monitoring the progress of a conjugation reaction and for preliminary purity checks.

• UV-Vis Spectroscopy: While essential for determining the concentration of the dye and the degree of labeling, UV-Vis spectroscopy is not a primary method for purity validation. Impurities that have a similar absorption spectrum to the conjugate will not be detected. However, a significant deviation from the expected absorption maximum of Cyanine7.5 (~788 nm) could indicate the presence of degradation products or other chromophoric impurities.

Conclusion

References

• 1. Determination of peptides by high-performance liquid chromatography with laser-induced fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. cellmosaic.com [cellmosaic.com]

A Researcher's Guide to Quality Control in Cyanine7.5 Amine Labeling Reactions

For researchers, scientists, and drug development professionals, the success of bioconjugation with near-infrared (NIR) dyes like Cyanine7.5 (Cy7.5) hinges on rigorous quality control. This guide provides a comprehensive comparison of quality control measures for Cy7.5 amine labeling reactions, offering insights into alternative dyes, detailed experimental protocols, and quantitative performance data to ensure the generation of reliable and reproducible results.

The covalent labeling of biomolecules, such as antibodies and proteins, with fluorescent dyes is a cornerstone of modern biological research and diagnostics. Cyanine7.5, a near-infrared fluorescent dye, is widely used for in vivo imaging, flow cytometry, and other fluorescence-based assays due to its deep tissue penetration and minimal autofluorescence. However, the success of these applications is critically dependent on the quality of the dye-protein conjugate. Inadequate quality control can lead to inconsistent results, misleading data, and a waste of valuable resources.

This guide outlines the essential quality control steps for Cy7.5 amine labeling reactions and provides a comparative analysis with two common alternatives: IRDye 800CW and Alexa Fluor 790.

Key Quality Control Parameters

Effective quality control for dye-labeling reactions encompasses three primary areas:

• Degree of Labeling (DOL): This is the average number of dye molecules conjugated to a single protein molecule. An optimal DOL is crucial for a strong signal without inducing fluorescence quenching or altering the protein's biological function.[1][2]

• Purity and Aggregation: This involves assessing the presence of unconjugated free dye and the formation of protein aggregates, both of which can interfere with downstream applications.

• Functional Integrity: This confirms that the labeled biomolecule retains its intended biological activity, such as antigen binding for an antibody.

Comparative Analysis of NIR Dyes

While Cy7.5 is a popular choice, several alternatives exist, each with its own set of characteristics. IRDye 800CW and Alexa Fluor 790 are two prominent competitors in the same spectral region. The choice of dye can significantly impact the performance and quality of the final conjugate.

Feature	Cyanine7.5	IRDye 800CW	Alexa Fluor 790
Excitation Max (nm)	~750[3]	~774-783[3]	~782-784[4][5]
Emission Max (nm)	~773-776[3]	~789-802[3]	~805-814[4][5]
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~199,000 - 250,000[3]	~240,000[3]	~260,000[4][5]
Quantum Yield (Φ)	~0.30[3]	~0.08 - 0.12[3]	~0.12
Relative Photostability	Lower[4]	High[3]	Higher[4]
Tendency for Aggregation	Higher[4]	Lower[4]	Lower[4]
Water Solubility	Lower (organic co-solvent may be needed)[3]	High[6]	High[5]

Note: The exact spectral characteristics can vary depending on the conjugation partner and the solvent environment.

Studies have indicated that Alexa Fluor and IRDye 800CW dyes exhibit a reduced tendency to form aggregates compared to Cy7, leading to more robust and reliable fluorescence signals, especially at higher degrees of labeling.[4] Furthermore, protein conjugates of Cy dyes often show blue-shifted shoulder peaks in their absorption spectra, which is indicative of dye aggregation and can lead to fluorescence quenching.[4]

Experimental Protocols

Rigorous and consistent experimental protocols are the bedrock of reliable quality control. The following sections provide detailed methodologies for the key quality control assays.

Determination of Degree of Labeling (DOL) by Spectrophotometry

This method relies on measuring the absorbance of the purified conjugate at two wavelengths: the maximum absorbance of the protein (typically 280 nm) and the maximum absorbance of the dye.

Protocol:

• Purify the Conjugate: It is critical to remove all unconjugated dye from the protein conjugate. This can be achieved through size-exclusion chromatography (e.g., a desalting column) or extensive dialysis. The presence of free dye will lead to an overestimation of the DOL.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up according to the manufacturer's instructions.

• Blank Measurement: Use the purification buffer to blank the spectrophotometer.

• Absorbance Measurement: Measure the absorbance of the purified conjugate at 280 nm (A280) and the maximum absorbance wavelength for the specific dye (Amax). For Cy7.5, this is typically around 750 nm.[2]

• Calculation:

  • Corrected Protein Absorbance (A_protein): The dye also absorbs light at 280 nm, so its contribution must be subtracted. A_protein = A280 - (Amax * CF) Where CF is the correction factor for the dye at 280 nm (A280 of the dye / Amax of the dye).

  • Molar Concentration of Protein: [Protein] = A_protein / ε_protein Where ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • Molar Concentration of Dye: [Dye] = Amax / ε_dye Where ε_dye is the molar extinction coefficient of the dye at its Amax.

  • Degree of Labeling (DOL): DOL = [Dye] / [Protein][2]

Purity and Aggregation Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique to assess the purity of the conjugate and to detect the presence of free dye and protein aggregates. Two common modes are used: Reversed-Phase HPLC (RP-HPLC) and Size-Exclusion Chromatography (SEC).

RP-HPLC separates molecules based on their hydrophobicity. The dye-protein conjugate will be more hydrophobic than the unlabeled protein, resulting in a longer retention time.

Protocol:

• Column: A C4 or C18 reversed-phase column suitable for protein separations.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[7]

• Mobile Phase B: 0.1% TFA in acetonitrile.[7]

• Gradient: A linear gradient from a low percentage of mobile phase B to a high percentage over a set time (e.g., 5% to 95% B over 30 minutes). The exact gradient will need to be optimized for the specific conjugate.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Detection: UV-Vis detector at 280 nm (for protein) and the Amax of the dye (e.g., ~750 nm for Cy7.5).

• Analysis: The chromatogram will show peaks corresponding to the unlabeled protein, the labeled conjugate (often a broader peak due to heterogeneity in labeling), and any free dye. The purity can be estimated by the relative area of the conjugate peak.

SEC separates molecules based on their size. Aggregates will elute earlier than the monomeric conjugate.

Protocol:

• Column: A silica-based SEC column with a pore size appropriate for the size of the protein conjugate (e.g., 300 Å for monoclonal antibodies).[8]

• Mobile Phase: A phosphate (B84403) buffer with a physiological pH and salt concentration (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8-7.4) is commonly used to maintain the native structure of the protein and minimize interactions with the column.[1][8]

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Detection: UV-Vis detector at 280 nm and the Amax of the dye.

• Analysis: The chromatogram will show a main peak for the monomeric conjugate and potentially earlier eluting peaks corresponding to dimers, trimers, and higher-order aggregates. The percentage of aggregation can be calculated from the peak areas.

Functional Integrity Assessment by Enzyme-Linked Immunosorbent Assay (ELISA)

For labeled antibodies, it is crucial to confirm that the conjugation process has not compromised their antigen-binding affinity. A cell-based fluorescent ELISA is a suitable method for this.[9]

Protocol:

• Plate Coating: Coat a 96-well plate with the target antigen and incubate overnight at 4°C.

• Blocking: Block the plate with a suitable blocking buffer (e.g., 5% BSA in PBS) to prevent non-specific binding.

• Antibody Incubation: Add serial dilutions of both the labeled and unlabeled (as a control) antibody to the wells and incubate.

• Washing: Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Detection (for unlabeled control): For the unlabeled antibody, add an enzyme-conjugated secondary antibody, followed by a substrate to generate a signal.

• Detection (for labeled antibody): For the fluorescently labeled antibody, the signal can be read directly using a fluorescence plate reader at the appropriate excitation and emission wavelengths.

• Analysis: Compare the binding curves of the labeled and unlabeled antibodies. A significant shift in the EC50 value for the labeled antibody indicates a loss of binding affinity. The effect of the degree of labeling on antibody affinity can also be assessed by comparing conjugates with different DOLs.[10][11]

Visualization of Workflows

To further clarify the experimental processes, the following diagrams illustrate the key workflows.

References

• 1. lcms.cz [lcms.cz]
• 2. Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. Alexa Fluor 790 NHS Ester (Succinimidyl Ester) | LabX.com [labx.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Development and Validation of a Cell-Based Fluorescent Method for Measuring Antibody Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ELISAに関する概要 | Thermo Fisher Scientific - JP [thermofisher.com]

A Head-to-Head Comparison: Sulfonated vs. Non-Sulfonated Cy7.5 Dyes for Advanced Research Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent dye is a critical decision that directly influences the quality, reliability, and reproducibility of experimental data. Among the near-infrared (NIR) fluorophores, Cy7.5 has emerged as a valuable tool for a multitude of applications, including in vivo imaging, due to its emission profile within the NIR window which allows for deeper tissue penetration and reduced autofluorescence. A key consideration when choosing a Cy7.5 dye is the presence or absence of sulfonate groups, a modification that significantly alters its physicochemical properties and, consequently, its performance in various experimental settings.

This guide provides an objective, data-driven comparison of sulfonated and non-sulfonated Cy7.5 dyes. We will delve into their key performance characteristics, provide detailed experimental protocols for their evaluation, and present visual workflows to aid in experimental design.

Key Performance Characteristics: A Quantitative Comparison

The addition of sulfonate groups to the cyanine (B1664457) dye structure primarily enhances its water solubility. While the core spectral properties remain largely similar, this fundamental difference in solubility has cascading effects on other performance metrics such as quantum yield and aggregation tendency. The following table summarizes the key quantitative data for N-hydroxysuccinimide (NHS) ester derivatives of both sulfonated and non-sulfonated Cy7.5, which are commonly used for labeling primary amines on biomolecules.

Property	Non-Sulfonated Cy7.5 NHS Ester	Sulfonated Cy7.5 NHS Ester	Key Differences & Considerations
Structure	Lacks sulfonate groups, resulting in a more hydrophobic molecule.	Contains sulfonate groups, significantly increasing its hydrophilicity.[1]	The presence of sulfonate groups improves performance in aqueous environments.[2]
Water Solubility	Low; requires an organic co-solvent such as DMSO or DMF for initial dissolution before addition to aqueous reaction mixtures.[3]	High; readily dissolves in aqueous buffers, simplifying labeling procedures and eliminating the need for organic co-solvents.[1]	Sulfonation is advantageous for labeling sensitive proteins that may be denatured by organic solvents.[4]
Excitation Maximum (λex)	~788 nm[5][6]	~778-788 nm[1][2]	The excitation maxima are virtually identical, allowing for the use of the same laser lines and filter sets.
Emission Maximum (λem)	~808 nm[5][6]	~797-808 nm[1][2]	Similar to the excitation maxima, the emission spectra are nearly superimposable.
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹[5]	~222,000 M⁻¹cm⁻¹[1]	Both forms of the dye exhibit a very high molar extinction coefficient, indicating a high probability of absorbing light at their excitation maximum.
Fluorescence Quantum Yield (Φ)	~0.1[5]	~0.21[1]	Sulfonation can lead to a significant improvement in the fluorescence quantum yield, resulting in a brighter signal.
Aggregation	More prone to aggregation in aqueous solutions, which can lead to fluorescence quenching.[4]	Less prone to aggregation due to electrostatic repulsion between the negatively charged sulfonate groups.[4]	Reduced aggregation leads to more reliable and reproducible labeling and minimizes loss of fluorescence signal.

Experimental Protocols

To provide a framework for the objective comparison of sulfonated and non-sulfonated Cy7.5 dyes, detailed methodologies for key experiments are outlined below.

Protocol 1: Antibody Conjugation with Cy7.5 NHS Ester

This protocol describes the labeling of a monoclonal antibody with either sulfonated or non-sulfonated Cy7.5 NHS ester.

Materials:

• Monoclonal antibody (in an amine-free buffer, e.g., PBS)

• Sulfonated or Non-sulfonated Cy7.5 NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) (for non-sulfonated dye)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Purification column (e.g., Sephadex G-25)

• Stir plate and stir bars

Procedure:

• Prepare the Antibody Solution: Dissolve the antibody in the reaction buffer at a concentration of 2-10 mg/mL.

• Prepare the Dye Stock Solution:

  • Non-sulfonated Cy7.5 NHS ester: Dissolve the dye in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

  • Sulfonated Cy7.5 NHS ester: The dye can be dissolved directly in the reaction buffer or water.

• Conjugation Reaction:

  • Slowly add the dye stock solution to the antibody solution while gently stirring. A typical molar ratio of dye to antibody is 10:1 to 20:1, but this should be optimized for the specific antibody and desired degree of labeling.

  • Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification:

  • Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

  • Collect the fractions containing the labeled antibody.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorption maximum of the Cy7.5 dye (~788 nm).

Protocol 2: Comparative Photostability Assessment

This protocol outlines a method to compare the photostability of sulfonated and non-sulfonated Cy7.5-labeled antibodies.

Materials:

• Sulfonated and non-sulfonated Cy7.5-labeled antibodies (prepared as in Protocol 1)

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorescence microscope with a suitable laser line for Cy7.5 excitation and a sensitive detector

• Image analysis software (e.g., Fiji/ImageJ)

Procedure:

• Sample Preparation: Prepare microscope slides with immobilized labeled antibodies at the same concentration for both sulfonated and non-sulfonated conjugates.

• Image Acquisition:

  • Acquire an initial image of the fluorescently labeled antibodies using a defined laser power and exposure time.

  • Continuously expose the sample to the excitation laser for a set period (e.g., 5-10 minutes).

  • Acquire images at regular intervals (e.g., every 30 seconds) during the continuous exposure.

• Data Analysis:

  • Using image analysis software, measure the mean fluorescence intensity of the labeled antibodies in each image over the time course.

  • Normalize the fluorescence intensity of each time point to the initial intensity (t=0).

  • Plot the normalized fluorescence intensity as a function of time for both sulfonated and non-sulfonated Cy7.5 conjugates. The dye with a slower decay in fluorescence intensity is considered more photostable.

Protocol 3: Relative Quantum Yield Determination

This protocol describes a comparative method to estimate the relative fluorescence quantum yield of sulfonated versus non-sulfonated Cy7.5 dyes.

Materials:

• Sulfonated and non-sulfonated Cy7.5 dyes

• A reference dye with a known quantum yield in the same spectral region (e.g., another well-characterized NIR dye)

• Spectrograde solvent (e.g., ethanol (B145695) or PBS)

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Prepare Dye Solutions: Prepare a series of dilutions for both the sulfonated, non-sulfonated Cy7.5 dyes, and the reference dye in the chosen solvent. The absorbance of these solutions at the excitation wavelength should be in the linear range (typically < 0.1) to avoid inner filter effects.

• Measure Absorbance: Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

• Measure Fluorescence Emission:

  • Excite each solution at the same wavelength used for the absorbance measurement.

  • Record the fluorescence emission spectrum for each solution.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each sample.

  • Plot the integrated fluorescence intensity versus the absorbance for each dye. The slope of this line is proportional to the quantum yield.

  • Calculate the relative quantum yield of the unknown dyes (Φ_x) using the following equation, where Φ_r is the quantum yield of the reference dye, Grad_x and Grad_r are the gradients of the plots for the unknown and reference dyes, and n_x and n_r are the refractive indices of the respective solvents (if different):

  Φ_x = Φ_r * (Grad_x / Grad_r) * (n_x² / n_r²)

Visualizing Workflows and Concepts

To further clarify the experimental processes and the fundamental differences between these dyes, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: A generalized workflow for labeling antibodies with sulfonated and non-sulfonated Cy7.5 NHS esters.

References

• 1. Sulfo-Cy7.5 NHS ester, 2736437-44-6 | BroadPharm [broadpharm.com]
• 2. sulfo-Cyanine7.5 | AxisPharm [axispharm.com]
• 3. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cy7.5 NHS ester, 2708152-94-5 | BroadPharm [broadpharm.com]
• 6. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]

A Comparative Guide to Cyanine7.5 Amine for Near-Infrared Imaging

In the rapidly advancing field of in vivo and in vitro imaging, the selection of an appropriate fluorescent probe is paramount to achieving high-quality, reproducible results. For researchers and drug development professionals working in the near-infrared (NIR) window (700-900 nm), which offers advantages of deep tissue penetration and minimal autofluorescence, Cyanine7.5 (Cy7.5) amine has emerged as a valuable tool.[1][2] This guide provides an objective comparison of Cyanine7.5 amine with two other commonly used NIR fluorophores, Indocyanine Green (ICG) and IRDye 800CW, supported by their photophysical and performance characteristics.

Photophysical Properties: A Head-to-Head Comparison

The intrinsic photophysical properties of a fluorophore dictate its performance in any imaging system. Key parameters include the maximum excitation and emission wavelengths (λex/λem), molar extinction coefficient (ε), and fluorescence quantum yield (Φ). The molar extinction coefficient is a measure of how strongly the dye absorbs light at a specific wavelength, while the quantum yield represents the efficiency of converting absorbed light into emitted fluorescence.

Property	Cyanine7.5 amine	Indocyanine Green (ICG)	IRDye 800CW
Excitation Maximum (λex)	~788 nm[1]	~800 nm[3]	~774 nm[4]
Emission Maximum (λem)	~808 nm[1]	~820 nm[3]	~789 nm[4]
**Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) **	~223,000	Not specified in search results	~240,000
Quantum Yield (Φ)	~0.10	Lower than Cy7.5	Not specified in search results
Reactive Group	Primary Amine	N/A (used as a free dye)	NHS Ester (amine-reactive)[5]
Solubility	Good in DMSO, DMF, alcohols	Difficult to dissolve in saline[6]	High water solubility[4]

Note: The exact photophysical properties can vary slightly depending on the solvent and conjugation state.

Performance in Imaging Systems

The superior performance of a NIR dye in an imaging system is determined by its brightness, photostability, and in vivo pharmacokinetics. While direct head-to-head quantitative data for all three dyes in a single study is limited, a comparative analysis can be drawn from available literature.

Cyanine7.5 Amine: This dye is known for its high quantum yield and photostability, which translates to bright and consistent signals during imaging.[1] Its amine functionality allows for straightforward conjugation to various biomolecules, such as proteins and peptides, enabling targeted imaging applications.[7]

Indocyanine Green (ICG): As a clinically approved imaging agent, ICG is widely used for applications like angiography.[8] However, it exhibits a very short plasma half-life, which can limit the imaging time window.[8] Studies have shown that ICG can display weak tumor contrast under certain conditions compared to more hydrophilic cyanine (B1664457) dye derivatives.[8]

IRDye 800CW: This dye is characterized by its excellent water solubility and high molar extinction coefficient, making it a robust choice for a variety of NIR imaging applications, including Western blotting and in vivo imaging.[4][5] Its NHS ester reactive group allows for efficient labeling of primary and secondary amines on biomolecules.[5] In vivo studies have demonstrated that unconjugated IRDye 800CW clears from the body in under 24 hours with no evident toxicity in rat models.[6]

Experimental Protocols

To provide a framework for comparative studies, a detailed methodology for a key in vivo imaging experiment is outlined below.

Protocol: Comparative In Vivo Tumor Imaging in a Murine Model

1. Animal Model:

• Nude mice (athymic nu/nu) are subcutaneously inoculated with a relevant tumor cell line (e.g., MDA-MB-231 for breast cancer).

• Tumors are allowed to grow to a suitable size (e.g., 100-200 mm³) before imaging.

2. Probe Preparation:

• For Cyanine7.5 amine and IRDye 800CW, the dyes are conjugated to a tumor-targeting ligand (e.g., an antibody or peptide) following standard bioconjugation protocols.

• The dye-to-protein ratio is determined to ensure optimal labeling without compromising the function of the targeting molecule.

• ICG is prepared as a solution in a suitable vehicle (e.g., saline or 5% dextrose solution).

3. In Vivo Imaging Procedure:

• Mice are anesthetized using isoflurane (B1672236) (2% in oxygen).

• The fluorescent probe is administered intravenously (IV) via the tail vein at a predetermined dose.

• Whole-body fluorescence images are acquired at multiple time points post-injection (e.g., 1, 4, 8, 24, and 48 hours) using an in vivo imaging system (e.g., IVIS Spectrum).

• Appropriate excitation and emission filters for each dye are used.

4. Data Analysis:

• Regions of interest (ROIs) are drawn around the tumor and a contralateral non-tumor-bearing area (e.g., muscle) to quantify the fluorescence intensity.

• The tumor-to-background ratio (TBR) is calculated at each time point by dividing the average radiant efficiency of the tumor ROI by that of the background ROI.

• Ex vivo imaging of excised organs and tumors can be performed at the end of the study to confirm the in vivo findings and assess biodistribution.

Visualizing Experimental Workflows and Logical Relationships

To better understand the experimental process and the factors influencing imaging outcomes, the following diagrams are provided.

In Vivo Imaging Experimental Workflow

Factors Influencing Imaging Performance

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. licorbio.com [licorbio.com]
• 3. academic.oup.com [academic.oup.com]
• 4. ld.ru [ld.ru]
• 5. shop.licorbio.com [shop.licorbio.com]
• 6. researchgate.net [researchgate.net]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Cyanine dyes as contrast agents for near-infrared imaging in vivo: acute tolerance, pharmacokinetics, and fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Benchmarking Cyanine7.5 Amine Against Commercially Available Cy7.5 Dyes

For researchers, scientists, and drug development professionals, the selection of a near-infrared (NIR) fluorescent dye is a critical decision that can significantly impact the quality and reliability of experimental data. Cyanine7.5 (Cy7.5) dyes are a popular choice for applications requiring deep tissue penetration and low background autofluorescence, such as in vivo imaging. This guide provides a framework for objectively comparing the performance of Cyanine7.5 amine against other commercially available Cy7.5 dye derivatives.

Data Presentation: A Comparative Overview of Cy7.5 Dyes

The following table summarizes the key photophysical properties of Cyanine7.5 amine and its commonly used amine-reactive counterpart, Cyanine7.5 NHS ester. Data has been compiled from various commercial sources and should be used as a reference. For rigorous comparison, it is recommended to perform in-house measurements under identical experimental conditions.

Property	Cyanine7.5 Amine	Cyanine7.5 NHS Ester	Other Commercial Cy7.5 Dyes (Typical)
Excitation Maximum (λex)	~788 nm[1][2]	~788 nm[3]	780 - 790 nm
Emission Maximum (λem)	~808 nm[1][2]	~808 nm[3]	805 - 815 nm
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹[1][2]	~223,000 - 250,000 cm⁻¹M⁻¹[3][4]	199,000 - 270,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	~0.10[1]	Varies by supplier; can be up to 20% higher than parent Cy7.5[5]	0.05 - 0.30
Reactive Group	Primary Amine (-NH₂)[1]	N-hydroxysuccinimidyl ester (-NHS)	Varies (e.g., Maleimide, Azide, Alkyne)
Target for Conjugation	Activated Carboxylic Acids	Primary Amines (e.g., Lysine residues)	Varies (e.g., Thiols, Click Chemistry partners)

Experimental Protocols for Benchmarking

To generate robust, comparative data, it is essential to follow standardized protocols. The following methodologies outline key experiments for benchmarking the performance of different Cy7.5 dyes.

Determination of Molar Extinction Coefficient

The molar extinction coefficient is a measure of how strongly a chemical species absorbs light at a given wavelength.

Methodology:

• Preparation of Stock Solution: Accurately weigh a small amount of the dye and dissolve it in a known volume of a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to create a concentrated stock solution.

• Serial Dilutions: Prepare a series of dilutions of the stock solution in the desired experimental solvent (e.g., phosphate-buffered saline - PBS or ethanol).

• Spectrophotometer Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the dye's maximum absorption wavelength (λmax). Use the same solvent as a blank for baseline correction.

• Beer-Lambert Law Calculation: Plot the absorbance values against the corresponding molar concentrations. The molar extinction coefficient (ε) can be calculated from the slope of the resulting linear regression, according to the Beer-Lambert law (A = εcl), where A is absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Determination of Relative Fluorescence Quantum Yield

The fluorescence quantum yield is the ratio of photons emitted to photons absorbed, representing the efficiency of the fluorescence process.

Methodology (Relative Method):

• Selection of a Standard: Choose a well-characterized fluorescent standard with a known quantum yield and spectral properties similar to the Cy7.5 dye being tested (e.g., IR-125 in ethanol, Φ = 0.132).

• Preparation of Solutions: Prepare a series of dilute solutions of both the sample dye and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Absorbance and Fluorescence Measurement:

  • Measure the absorbance of each solution at the chosen excitation wavelength.

  • Using a spectrofluorometer, record the fluorescence emission spectrum for each solution, ensuring identical instrument settings (e.g., excitation and emission slit widths) for both the sample and the standard.

• Calculation: The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  Where:

  • Φ_std is the quantum yield of the standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Assessment of Photostability

Photostability refers to a dye's resistance to photochemical degradation upon exposure to light.

Methodology:

• Sample Preparation: Prepare a solution of the dye at a standardized concentration in a suitable solvent or buffer. For microscopy-based assessments, the dye can be conjugated to a biomolecule and immobilized on a glass slide.

• Continuous Illumination: Expose the sample to continuous excitation light of a defined and constant intensity using a spectrofluorometer or a fluorescence microscope.

• Data Acquisition: Record the fluorescence intensity at regular time intervals until it has significantly decreased (e.g., to less than 20% of the initial intensity).

• Data Analysis:

  • Normalize the fluorescence intensity at each time point to the initial intensity (I/I₀).

  • Plot the normalized intensity against time.

  • The photobleaching half-life (t½), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value, can be determined from this plot. A longer t½ indicates higher photostability.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and potential applications, the following diagrams have been generated using Graphviz.

References

• 1. Review of Clinically Assessed Molecular Fluorophores for Intraoperative Image Guided Surgery [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. spiedigitallibrary.org [spiedigitallibrary.org]
• 4. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 5. lumiprobe.com [lumiprobe.com]

A Comparative Analysis of Signal-to-Noise Ratio for Near-Infrared Fluorophores in Biomedical Imaging

For researchers, scientists, and drug development professionals, selecting the optimal near-infrared (NIR) fluorophore is critical for achieving high-quality imaging data. The signal-to-noise ratio (SNR) is a key determinant of sensitivity and accuracy in fluorescence imaging, directly impacting the ability to distinguish true signals from background noise. This guide provides a comparative analysis of the SNR for various classes of NIR fluorophores, supported by experimental data, to aid in the selection of the most suitable probe for your research needs.

The NIR window (700-1700 nm) offers significant advantages for in vivo imaging, including deeper tissue penetration and reduced autofluorescence compared to the visible spectrum.[1][2] However, the performance of different NIR fluorophores can vary substantially. This guide focuses on a comparative analysis of commonly used and emerging NIR fluorophores, including traditional organic dyes like Indocyanine Green (ICG) and IRDye® 800CW, zwitterionic fluorophores such as ZW800-1, and inorganic quantum dots.

Comparative Performance of NIR Fluorophores

The signal-to-noise ratio, often expressed as signal-to-background ratio (SBR) or tumor-to-background ratio (TBR) in preclinical cancer imaging, is a critical metric for evaluating fluorophore performance. A higher SNR allows for the detection of weaker signals and more precise quantification.

Fluorophore Class	Specific Fluorophore	Reported Signal-to-Noise/Background Ratio (SNR/SBR/TBR)	Key Characteristics
Cyanine Dyes (NIR-I)	Indocyanine Green (ICG)	TBR: ~2.7 (in vivo, tumor model)[1]	FDA-approved, rapid clearance, prone to aggregation and nonspecific binding.[2]
IRDye® 800CW	TBR: ~5.1 (in vivo, tumor model)[1]	Higher SNR and sensitivity compared to ICG.[3][4]
Zwitterionic Dyes (NIR-I)	ZW800-1	TBR: ~17.2 (in vivo, tumor model, 4h post-injection)[1]	Ultralow nonspecific tissue uptake, rapid renal excretion, leading to high SBR.[1][2][5]
NIR-II Fluorophores	CH1055-PEG	High signal-to-background ratio in deep tissue imaging.[6][7]	Emission in the NIR-II window for reduced scattering and autofluorescence.
Inorganic Nanocrystals	Quantum Dots (e.g., CdSe/ZnS)	10-20 times brighter than organic dyes, leading to higher SNR.[8]	High photostability, broad absorption spectra, and narrow emission peaks; potential toxicity concerns.[8][9][10][11]

Experimental Protocols for SNR/SBR Determination

Accurate and reproducible measurement of SNR and SBR is essential for the objective comparison of fluorophores. The following are generalized protocols for in vitro and in vivo assessments.

In Vitro Signal-to-Noise Ratio (SNR) Measurement

This protocol is suitable for comparing the intrinsic brightness and background levels of fluorophores in a controlled environment.

• Sample Preparation: Prepare serial dilutions of the NIR fluorophores in a suitable buffer (e.g., PBS) in a 96-well plate. Include wells with buffer only to serve as a background control.

• Image Acquisition:

  • Use a fluorescence imaging system equipped with appropriate excitation and emission filters for the specific fluorophores.

  • Set acquisition parameters (e.g., exposure time, gain) to be identical for all wells to ensure a fair comparison. The settings should be chosen to avoid saturation of the detector with the highest concentration of the fluorophore.

• Data Analysis:

  • Define a region of interest (ROI) within the center of each well.

  • Measure the mean fluorescence intensity (Signal) within the ROI for each fluorophore concentration.

  • Measure the mean fluorescence intensity of the buffer-only wells (Background).

  • Calculate the standard deviation of the intensity within the background ROI (Noise).

  • The SNR is calculated using the formula: SNR = (Signal - Background) / Noise .

In Vivo Tumor-to-Background Ratio (TBR) Measurement in Animal Models

This protocol is designed to assess the performance of targeted or passively accumulating fluorophores in a biologically relevant context.

• Animal Model: Utilize tumor-bearing mice (e.g., subcutaneous xenografts).

• Probe Administration: Inject the NIR fluorophore conjugate intravenously (e.g., via tail vein). The dose should be optimized for each probe.

• In Vivo Imaging:

  • At various time points post-injection (e.g., 4h, 24h), anesthetize the mice and perform whole-body fluorescence imaging using an in vivo imaging system (e.g., IVIS, Pearl Trilogy).

  • Use consistent imaging parameters (excitation/emission filters, exposure time, field of view) for all animals and time points.

• Data Analysis:

  • Draw ROIs over the tumor tissue (Signal) and an adjacent, non-tumorous area (e.g., muscle) to represent the background (Background).

  • Measure the average fluorescence intensity within each ROI.

  • The TBR is calculated as the ratio of the fluorescence intensity of the tumor to the background: TBR = Signal (Tumor) / Signal (Background) .[12]

Visualization of Experimental Workflow and Signaling Pathways

To further elucidate the application and evaluation of these fluorophores, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow for in vivo imaging and common signaling pathways targeted by NIR probes.

In Vivo Imaging Workflow for TBR Measurement.

Many NIR fluorophores are conjugated to targeting ligands, such as antibodies or peptides, to enhance their accumulation in specific tissues or cells by binding to cell surface receptors involved in signaling pathways. The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) pathways are common targets in cancer imaging.

Simplified EGFR Signaling Pathway.

References

• 1. Targeted zwitterionic near-infrared fluorophores for improved optical imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ZW800-1, a zwitterionic near-infrared fluorophore, and its cyclic RGD peptide derivative cyclo-(RGDyK)-ZW800-1 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. gcf.pbrc.edu [gcf.pbrc.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Specific Small-Molecule NIR-II Fluorescence Imaging of Osteosarcoma and Lung Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advantages of quantum dots over [bme240.eng.uci.edu]
• 9. Semiconductor quantum dots as fluorescent probes for in vitro and in vivo bio-molecular and cellular imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Bioconjugated Quantum Dots for In Vivo Molecular and Cellular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of Near-infrared Fluorescence-conjugated Peptides for Visualization of Human Epidermal Receptor 2-overexpressed Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Cost-Effectiveness of Cyanine7.5 Amine for Large-Scale Studies: A Comparative Guide

For researchers, scientists, and drug development professionals embarking on large-scale studies requiring near-infrared (NIR) fluorescence, the choice of a suitable and cost-effective fluorophore is paramount. Cyanine7.5 (Cy7.5) amine is a prominent NIR dye, but a thorough evaluation of its cost-effectiveness necessitates a detailed comparison with viable alternatives. This guide provides an objective analysis of Cy7.5 amine's performance against other common NIR dyes, supported by experimental data and detailed protocols to inform your selection process.

The utility of NIR fluorophores in biological imaging, particularly for in vivo studies, stems from the "NIR window" (typically 700-900 nm), a spectral range where light scattering by tissues is significantly reduced and interference from endogenous fluorophores is minimal.[1] This results in deeper tissue penetration and a higher signal-to-noise ratio, which are critical for sensitive imaging.[1] Cy7.5, with its emission maximum around 808 nm, is well-positioned within this window.[2]

Performance and Cost Comparison of NIR Dyes

A direct comparison of cost and key performance indicators is essential for determining the most cost-effective dye for large-scale applications. The following tables summarize publicly available data for Cyanine7.5 amine and its common alternatives. It is important to note that pricing can vary between suppliers and is subject to change. Performance characteristics can also be influenced by the conjugation partner and the experimental environment.

Table 1: Cost Comparison of Amine-Reactive Near-Infrared Dyes

Dye	Supplier Example	Price (USD) per mg	Molecular Weight ( g/mol )	Price (USD) per µmol
Cyanine7.5 amine	AxisPharm	$14.80	819.99	$12.14
sulfo-Cyanine7.5 amine	Lumiprobe	Contact for pricing	-	-
Cyanine7 amine	Lumiprobe	Contact for pricing	-	-
Alexa Fluor™ 750 NHS Ester	Vector Labs	$140.00	1098.28	$153.76
IRDye® 800CW NHS Ester	LI-COR	Contact for pricing	-	-
Indocyanine Green (ICG)	Sigma-Aldrich	Contact for pricing	774.96	-

Table 2: Performance Comparison of Near-Infrared Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Key Features & Drawbacks
Cyanine7.5	~788	~808	~223,000[3][4]	~0.10[3]	High extinction coefficient; good brightness.
Sulfonated Cy7.5	-	-	-	-	Increased water solubility, reducing aggregation.[5]
Cy7	~750	~773	~199,000	~0.30	Higher quantum yield than Cy7.5, but lower photostability.[5]
Alexa Fluor™ 790	~782	~804	-	-	Generally higher photostability and less aggregation than Cy dyes.[6]
IRDye® 800CW	~774	~789	-	-	High photostability; often used in quantitative western blotting and in vivo imaging.[7][8][9]
Indocyanine Green (ICG)	~807 (in plasma)	~822 (in plasma)	-	Low (~0.02)[1]	Clinically approved; short plasma half-life.[1]

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental protocols are crucial. The following sections provide step-by-step methodologies for key applications of amine-reactive NIR dyes in large-scale studies.

Antibody Conjugation with Cyanine7.5 Amine (via NHS Ester intermediate)

This protocol describes the conjugation of an amine-reactive NIR dye to an antibody. Since Cyanine7.5 amine itself is not reactive towards proteins, it must first be converted to an amine-reactive form, typically an N-hydroxysuccinimide (NHS) ester, or an NHS ester version of the dye can be purchased directly. This protocol assumes the use of a pre-activated NHS ester of the dye.

Materials:

• Antibody to be labeled (in an amine-free buffer such as PBS)

• Cyanine7.5 NHS Ester (or other amine-reactive NIR dye)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Quenching solution: 1 M Tris-HCl, pH 8.0 or 1.5 M hydroxylamine, pH 8.5

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in the reaction buffer at a concentration of 2-10 mg/mL.[10][11] If the antibody is in a buffer containing primary amines (e.g., Tris), it must be dialyzed against PBS.[11]

• Dye Preparation:

  • Immediately before use, dissolve the amine-reactive dye in DMSO or DMF to a concentration of 10 mg/mL.[]

• Conjugation Reaction:

  • While gently stirring, add the dissolved dye to the antibody solution. A common starting molar ratio of dye to antibody is 10:1 to 20:1.[10]

  • Incubate the reaction for 1 hour at room temperature, protected from light.[13]

• Quenching the Reaction (Optional but Recommended):

  • Add the quenching solution to the reaction mixture to a final concentration of 50-100 mM.[13]

  • Incubate for 30 minutes at room temperature.[14]

• Purification:

  • Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column pre-equilibrated with PBS.[10]

  • Collect the fractions containing the conjugated antibody.

• Characterization (Degree of Labeling - DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and the absorbance maximum of the dye (e.g., ~788 nm for Cy7.5).

  • Calculate the DOL using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.

Large-Scale In Vivo Imaging Study in Mice

This protocol outlines a general workflow for a large-scale in vivo imaging study using an NIR dye-labeled antibody in a tumor xenograft mouse model.

Materials:

• Mice with subcutaneously implanted tumors

• NIR dye-labeled antibody

• Anesthesia (e.g., isoflurane)

• In vivo imaging system equipped with appropriate lasers and filters

• Warming pad for animal recovery

Procedure:

• Animal Preparation:

  • Anesthetize the mice using isoflurane.

• Pre-injection Imaging:

  • Acquire baseline fluorescence images of the mice to determine the level of autofluorescence.

• Injection of Labeled Antibody:

  • Intravenously inject the NIR dye-labeled antibody at a predetermined optimal dose (this may need to be empirically determined, but a starting point could be 1 nmol of dye equivalent).[9]

• Post-injection Imaging:

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 6, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the labeled antibody.[15]

• Data Acquisition:

  • Use an in vivo imaging system with the appropriate excitation and emission filters for the specific NIR dye being used. For Cy7.5, excitation is around 780 nm and emission is captured above 800 nm.[16]

• Data Analysis:

  • Draw regions of interest (ROIs) around the tumor and a non-target tissue (e.g., muscle) to quantify the fluorescence intensity.

  • Calculate the tumor-to-background ratio (TBR) at each time point to assess targeting specificity.[9]

Multi-Color Flow Cytometry

This protocol provides a general framework for incorporating a Cy7.5-conjugated antibody into a multi-color flow cytometry panel.

Materials:

• Single-cell suspension

• Flow cytometry staining buffer (e.g., PBS with 2% FBS)

• Fc receptor blocking agent (optional)

• Antibody cocktail including the Cy7.5-conjugated antibody and other fluorescently labeled antibodies

• Viability dye

• Flow cytometer with appropriate lasers (e.g., a red laser at 633 nm or 640 nm) and detectors

• Compensation controls (e.g., single-stained beads or cells for each fluorophore)

Procedure:

• Cell Preparation:

  • Prepare a single-cell suspension and wash the cells with cold staining buffer.

• Fc Receptor Block (Optional):

  • To reduce non-specific binding, incubate the cells with an Fc receptor blocking agent for 10-15 minutes.

• Antibody Staining:

  • Add the pre-titered antibody cocktail, including the Cy7.5-conjugated antibody, to the cells.

  • Incubate for 30 minutes at 4°C in the dark.

• Washing:

  • Wash the cells twice with cold staining buffer to remove unbound antibodies.

• Viability Staining:

  • If using a viability dye, stain the cells according to the manufacturer's protocol.

• Data Acquisition:

  • Resuspend the cells in staining buffer and acquire data on a flow cytometer. Ensure that the instrument is properly set up and compensated using single-stain controls.

• Data Analysis:

  • Analyze the data using appropriate flow cytometry software, gating on the populations of interest.

Visualizations

To further clarify the experimental processes and underlying principles, the following diagrams are provided.

In Vivo Imaging Workflow

Antibody Conjugation Workflow

Example Signaling Pathway (MAPK)

Conclusion

The cost-effectiveness of Cyanine7.5 amine for large-scale studies is a multifaceted consideration that extends beyond the initial purchase price. While Cy7.5 offers a high extinction coefficient and good brightness, researchers must also consider factors such as quantum yield, photostability, and the cost of alternative dyes. For applications demanding high photostability and quantitative accuracy, alternatives like Alexa Fluor dyes or IRDyes may be more suitable, although potentially at a higher initial cost.[6] Conversely, for certain in vivo applications, the clinically approved ICG might be a relevant, albeit lower-performing, comparator.[1]

Ultimately, the most cost-effective choice will depend on the specific requirements of the study. For large-scale screening studies where high throughput is prioritized, the lower per-micromole cost of Cy7.5 amine may be advantageous. However, for studies requiring long-term imaging or precise quantification, the superior performance and stability of other dyes might justify their higher price by reducing the need for repeat experiments and ensuring data reliability. The provided protocols and comparative data serve as a foundation for making an informed decision tailored to your research needs and budget.

References

• 1. A review of performance of near-infrared fluorescence imaging devices used in clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cyanine 7.5 NHS ester [Analog to Cy7.5(R) NHS ester] | CAS 786620-92-6 | U-genes | Biomol.com [biomol.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. spiedigitallibrary.org [spiedigitallibrary.org]
• 8. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 9. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. docs.aatbio.com [docs.aatbio.com]
• 11. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 13. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 14. abcam.com [abcam.com]
• 15. Validation of Nanobody and Antibody Based In Vivo Tumor Xenograft NIRF-imaging Experiments in Mice Using Ex Vivo Flow Cytometry and Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Near-Infrared Landscape: A Comparative Guide to Cyanine7.5 Amine Labeled Antibodies

For researchers, scientists, and drug development professionals, the conjugation of antibodies with near-infrared (NIR) fluorescent dyes is a critical technique for a multitude of applications, from in vivo imaging to sensitive immunoassays. Among the array of available dyes, Cyanine7.5 (Cy7.5) has emerged as a popular choice. This guide provides an objective comparison of the performance of Cy7.5 amine-labeled antibodies with other alternatives, supported by experimental data and detailed protocols to aid in the selection of the most appropriate reagents for your research needs.

The specificity and cross-reactivity of a labeled antibody are paramount for generating reliable and reproducible data. The process of conjugating a fluorophore to an antibody, particularly through amine labeling which targets lysine (B10760008) residues, can potentially alter the antibody's binding characteristics. Therefore, a thorough validation of any fluorescently labeled antibody is essential.

Performance Comparison of NIR Dyes for Antibody Conjugation

The selection of a near-infrared dye can significantly impact the sensitivity, photostability, and overall performance of a labeled antibody. While Cy7.5 is a widely used heptamethine cyanine (B1664457) dye, several alternatives offer distinct advantages. The following table summarizes key performance metrics for Cy7.5 and other commonly used NIR dyes.

Feature	Cyanine7.5 (Cy7.5)	Alexa Fluor 790	IRDye 800CW	s775z
Excitation Max (nm)	~750	~782	~774	~775
Emission Max (nm)	~776	~805	~789	~795
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~250,000	~260,000	~240,000	Not specified
Relative Photostability	Lower	Higher	High	3-6 times more photostable than IRDye 800CW
Relative Brightness	Good	Higher	High	3-8 times brighter than IRDye 800CW
Tendency for Aggregation	Higher	Lower	Lower	Not specified
Impact on Pharmacokinetics	Can alter clearance at higher DOLs	Less impact on clearance	Can alter clearance at higher DOLs	Not specified

Note: The exact spectral characteristics can vary depending on the conjugation partner and the solvent environment.

Studies have indicated that while Cy7.5 is a potent NIR dye, its lower photostability and tendency for aggregation can be limiting factors in certain applications[1]. Dyes like Alexa Fluor 790 and IRDye 800CW are known for their higher photostability[1]. Furthermore, novel dyes such as s775z have demonstrated significantly enhanced brightness and photostability compared to IRDye 800CW, while maintaining excellent target specificity[2][3].

The degree of labeling (DOL), which is the number of dye molecules per antibody, is a critical parameter that can affect antibody function. A higher DOL can lead to increased signal but may also negatively impact antibody affinity and specificity, and in the case of some dyes, lead to self-quenching of the fluorescence[4][5][6]. For in vivo applications, a lower DOL (e.g., 0.3 or less) is often recommended to minimize the impact on the antibody's pharmacokinetic properties[7][8][9].

Experimental Protocols

Detailed methodologies are crucial for the successful labeling of antibodies and the subsequent validation of their performance. Below are protocols for antibody labeling and for assessing specificity and cross-reactivity.

Protocol 1: Cyanine7.5 NHS Ester Antibody Labeling (Amine Labeling)

This protocol outlines the general steps for conjugating an amine-reactive Cy7.5 N-hydroxysuccinimidyl (NHS) ester to an antibody.

Materials:

• Purified antibody (2-10 mg/mL) in an amine-free buffer (e.g., PBS, pH 7.2-7.4).

• Cyanine7.5 NHS ester.

• Anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Purification column (e.g., Sephadex G-25).

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer. If necessary, perform a buffer exchange using dialysis or a desalting column. Adjust the antibody concentration to 2 mg/mL.

• Dye Preparation: Allow the Cy7.5 NHS ester vial to equilibrate to room temperature before opening. Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO.

• Conjugation Reaction:

  • Add the reaction buffer to the antibody solution to achieve a final pH of 8.3-8.5.

  • Calculate the required volume of the dye stock solution to achieve the desired dye-to-antibody molar ratio (a starting point of 10:1 to 20:1 is often recommended).

  • Slowly add the dye solution to the antibody solution while gently vortexing.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification: Remove unreacted dye using a desalting or gel filtration column equilibrated with PBS. The first colored band to elute is the labeled antibody.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the antibody) and ~750 nm (for Cy7.5).

Protocol 2: Assessing Antibody Specificity and Cross-Reactivity by ELISA

An Enzyme-Linked Immunosorbent Assay (ELISA) can be used to quantitatively assess the binding specificity of the labeled antibody. A competitive ELISA is particularly useful for this purpose.

Materials:

• Antigen-coated microplate.

• Blocking buffer (e.g., 5% BSA in PBS).

• Cy7.5-labeled antibody.

• Unlabeled competitor antibody or related antigens.

• Wash buffer (e.g., PBS with 0.05% Tween-20).

• Plate reader capable of detecting NIR fluorescence.

Procedure:

• Coating: Coat a 96-well plate with the target antigen overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with blocking buffer for 1-2 hours at room temperature.

• Competition:

  • Prepare a series of dilutions of the unlabeled competitor antibody or potential cross-reactive antigens.

  • In separate tubes, mix a constant concentration of the Cy7.5-labeled antibody with each dilution of the competitor.

  • Incubate these mixtures for 1-2 hours.

• Binding: Add the antibody-competitor mixtures to the antigen-coated wells and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate thoroughly to remove unbound antibodies.

• Detection: Read the fluorescence intensity in each well using a plate reader with appropriate excitation and emission filters for Cy7.5. A decrease in fluorescence signal in the presence of the competitor indicates specific binding.

Protocol 3: Assessing Specificity by Immunohistochemistry (IHC)

IHC allows for the visualization of antibody binding in the context of tissue architecture, providing a qualitative assessment of specificity and cross-reactivity.

Materials:

• Formalin-fixed, paraffin-embedded tissue sections (positive and negative controls).

• Xylene and ethanol (B145695) series for deparaffinization and rehydration.

• Antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0).

• Blocking buffer (e.g., 5% normal serum in PBS).

• Cy7.5-labeled primary antibody.

• DAPI or other nuclear counterstain.

• Fluorescence microscope with NIR imaging capabilities.

Procedure:

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Antigen Retrieval: Perform heat-induced epitope retrieval to unmask the antigen.

• Blocking: Block non-specific antibody binding with blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate the sections with the Cy7.5-labeled antibody overnight at 4°C.

• Washing: Wash the sections with PBS.

• Counterstaining: Stain the nuclei with DAPI.

• Mounting and Imaging: Mount the slides with an appropriate mounting medium and visualize using a fluorescence microscope. Specific staining should be observed in the expected cellular compartments of the positive control tissue, while minimal to no staining should be seen in the negative control tissue.

Visualizing Workflows and Concepts

To better understand the processes involved, the following diagrams illustrate the antibody labeling workflow and the principle of a competitive ELISA for specificity testing.

Caption: Workflow for Cyanine7.5 amine labeling of antibodies.

Caption: Principle of competitive ELISA for specificity testing.

Conclusion

The choice between Cyanine7.5 and alternative near-infrared dyes for antibody labeling depends on the specific requirements of the experiment. While Cy7.5 is a versatile and widely used dye, its limitations in photostability and potential for aggregation should be considered. Newer generation dyes may offer superior brightness and stability, potentially leading to improved assay sensitivity and reproducibility. Regardless of the chosen fluorophore, rigorous validation of the labeled antibody's specificity and cross-reactivity using methods such as ELISA and IHC is a critical and indispensable step to ensure the integrity of experimental data. By carefully considering the dye properties and implementing robust validation protocols, researchers can confidently generate high-quality data in their applications.

References

• 1. benchchem.com [benchchem.com]
• 2. High Performance Near-Infrared Fluorescent Secondary Antibodies for Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Performance Near-Infrared Fluorescent Secondary Antibodies for Immunofluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Cyanine7.5 Amine for In Vitro and In Vivo Fluorescence Correlation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Cyanine7.5 (Cy7.5) amine, a near-infrared (NIR) fluorescent dye, detailing its performance correlation between in vitro characterization and in vivo imaging applications. We present supporting experimental data, detailed protocols, and a comparison with the clinically approved NIR dye, Indocyanine Green (ICG).

Cyanine7.5 is a synthetic polymethine dye valued for its spectral properties which fall within the NIR window (700-900 nm).[1] This region is advantageous for in vivo imaging due to reduced tissue autofluorescence and deeper photon penetration compared to fluorophores in the visible spectrum.[1] The amine functional group on Cy7.5 allows for its conjugation to biomolecules, such as proteins, peptides, and nucleic acids, through reactions with activated carboxylic acid derivatives.[2][3]

Data Presentation: In Vitro Fluorescent Properties

The in vitro characteristics of a fluorescent dye are critical predictors of its potential in vivo performance. Key parameters include the absorption and emission maxima, molar extinction coefficient (a measure of how strongly it absorbs light), and fluorescence quantum yield (the efficiency of converting absorbed light into emitted light).

Property	Cyanine7.5	Indocyanine Green (ICG)	Reference
Excitation Maximum (λex)	~788 nm	~800 nm	[4]
Emission Maximum (λem)	~808 nm	~800 nm	[4]
Molar Extinction Coefficient (ε)	223,000 L⋅mol⁻¹⋅cm⁻¹	Not specified	[2]
Fluorescence Quantum Yield (Φ)	0.10	Lower than Cy7.5	[2][5]
Key Features	High photostability, high quantum yield, pH insensitive (pH 3-10).[4][6]	Clinically approved, but has a very short plasma half-life and is non-specific.[7]

Comparison with Indocyanine Green (ICG)

While Cy7.5's absorption spectrum is similar to ICG, its structural modifications result in a significantly higher fluorescence quantum yield.[5][8] This enhanced brightness is a major advantage for in vivo imaging, where maximizing signal is crucial. Furthermore, ICG's utility can be limited by its short plasma half-life, whereas derivatives of cyanine (B1664457) dyes can be engineered for more favorable pharmacokinetic profiles, such as increased hydrophilicity to shift elimination toward renal pathways.[7] The functional amine group on Cy7.5 also allows for covalent attachment to targeting moieties, enabling specific visualization of tissues or cells, a capability lacking in the non-specific ICG.

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon research findings. Below are protocols for the characterization and application of Cyanine7.5 amine.

1. In Vitro Fluorescence Spectroscopy

This protocol outlines the steps to confirm the spectral properties of Cy7.5 amine.

• Objective: To measure the absorption and fluorescence emission spectra and determine the absolute quantum yield.

• Materials:

  • Cyanine7.5 amine

  • Spectroscopy-grade solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO)

  • UV-Vis spectrophotometer

  • Steady-state spectrofluorometer with an integrating sphere for absolute quantum yield measurement.[9]

• Procedure:

  • Prepare a stock solution of Cyanine7.5 amine in DMSO.

  • Dilute the stock solution to a concentration suitable for absorbance and fluorescence measurements (typically in the micromolar range).

  • Absorption Measurement: Place the diluted sample in a cuvette and measure the absorption spectrum using the spectrophotometer.[9] Record the wavelength of maximum absorbance (λex).

  • Emission Measurement: Using the spectrofluorometer, excite the sample at its absorption maximum (λex). Record the emission spectrum to determine the wavelength of maximum emission (λem).[9]

  • Quantum Yield Measurement: Use an integrating sphere coupled to the spectrofluorometer to measure the absolute fluorescence quantum yield of the sample.[9]

2. Bioconjugation of Cyanine7.5 Amine to an Antibody

This protocol describes the labeling of an antibody with Cy7.5, which requires derivatizing the antibody's carboxyl groups for reaction with the dye's amine group. A more common approach involves using an amine-reactive dye variant like Cy7.5 NHS ester to label antibody amine groups.[1][10] However, for Cy7.5 amine, the protein's carboxyl groups must first be activated.

• Objective: To covalently link Cyanine7.5 amine to an antibody for targeted in vivo imaging.

• Materials:

  • Antibody of interest in a suitable buffer (e.g., MES buffer)

  • Cyanine7.5 amine dissolved in DMSO

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and Sulfo-NHS (N-hydroxysulfosuccinimide) for carboxyl group activation

  • Purification column (e.g., size-exclusion chromatography)

• Procedure:

  • Antibody Preparation: Prepare the antibody solution at a concentration of 0.5-3.0 mg/mL in an amine-free buffer.[11]

  • Activation: Add EDC and Sulfo-NHS to the antibody solution to activate the carboxyl groups. Incubate for 15-30 minutes at room temperature.

  • Conjugation: Add Cyanine7.5 amine solution to the activated antibody solution. A molar ratio of dye to antibody between 10:1 and 20:1 is a common starting point.[1] Incubate the reaction for 1-2 hours at room temperature in the dark.

  • Purification: Remove unconjugated dye from the labeled antibody using a size-exclusion chromatography column. The first colored band to elute is the labeled protein.[12]

  • Characterization: Determine the Degree of Labeling (DOL) by measuring the absorbance of the dye and the protein. For in vivo imaging, a DOL of 1.5 to 3 is often optimal.[11]

3. In Vivo Small Animal Imaging

This protocol provides a general workflow for imaging the biodistribution of a Cy7.5-labeled agent in a mouse model.

• Objective: To non-invasively track the localization of a Cy7.5-labeled molecule in a live animal.

• Animal Model: Athymic nude mice (6-8 weeks old) are recommended to minimize light scattering from fur.[11][13]

• Materials:

  • Cy7.5-conjugated agent in sterile PBS

  • Small animal in vivo imaging system with appropriate NIR filters (e.g., Excitation: ~745 nm, Emission: ~780 nm).[12]

  • Anesthetic (e.g., isoflurane (B1672236) or sodium pentobarbital).[13]

• Procedure:

  • Anesthesia: Anesthetize the mouse using an appropriate method.[13]

  • Baseline Imaging: Acquire a pre-injection image to assess background autofluorescence.[12]

  • Probe Administration: Inject the Cy7.5-labeled agent, typically 100-200 µL, via the tail vein for systemic delivery.[12][13]

  • Image Acquisition: Place the mouse in the imaging system and acquire images at various time points post-injection (e.g., 1, 4, 24, 48 hours) to monitor biodistribution.[12]

  • Ex Vivo Analysis (Recommended): At the study's endpoint, euthanize the animal and dissect major organs (liver, kidneys, spleen, tumor, etc.). Arrange the organs in the imaging chamber and acquire a final fluorescence image to confirm in vivo signal localization and provide more accurate biodistribution data.[1][13]

  • Data Analysis: Use the system's software to draw Regions of Interest (ROIs) around organs and tumors to quantify the fluorescence signal and calculate tumor-to-background ratios.[1]

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts related to the use of Cyanine7.5 amine.

Caption: Experimental workflow from in vitro probe synthesis to in vivo imaging and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 7. Cyanine dyes as contrast agents for near-infrared imaging in vivo: acute tolerance, pharmacokinetics, and fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. interchim.fr [interchim.fr]
• 9. Impact of Cyanine Conformational Restraint in the Near-Infrared Range - PMC [pmc.ncbi.nlm.nih.gov]
• 10. de.lumiprobe.com [de.lumiprobe.com]
• 11. Small Animal In vivo Imaging FAQs | Thermo Fisher Scientific - US [thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. alfa-chemistry.com [alfa-chemistry.com]

Safety & Regulatory Compliance

Proper Disposal of Cyanine7.5 Amine: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical reagents like Cyanine7.5 amine is a critical component of laboratory operations and environmental responsibility. This guide provides essential, step-by-step procedures for the proper disposal of Cyanine7.5 amine, a near-infrared fluorescent dye, to ensure a safe laboratory environment and adherence to regulatory standards.

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• A properly fitting lab coat

• Safety goggles or glasses

• Chemical-resistant gloves (nitrile gloves are a common choice)

All handling of Cyanine7.5 amine, especially in its powdered form or in concentrated solutions, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of any aerosols or dust.

Disposal Procedures for Cyanine7.5 Amine Waste

All materials that have come into contact with Cyanine7.5 amine, including stock solutions, diluted working solutions, and contaminated labware, must be disposed of as hazardous chemical waste. Segregation of waste streams is crucial for proper disposal.

Liquid Waste Disposal

Aqueous Solutions:

• Collection: Collect all aqueous waste containing Cyanine7.5 amine in a designated, leak-proof, and chemically compatible container. This container should be clearly labeled as "Hazardous Waste: Cyanine7.5 amine (Aqueous)."

• Decontamination (Optional and subject to EHS approval): For very dilute aqueous solutions (<1 µg/mL), some institutional protocols may allow for treatment to remove the dye prior to drain disposal. This typically involves adsorption onto activated charcoal.

  • Protocol for Activated Charcoal Adsorption:

    • Add activated charcoal (approximately 100 mg per 100 mL of solution) to the dilute Cyanine7.5 amine solution.

    • Stir the mixture for at least 2 hours to ensure complete adsorption of the dye.

    • Filter the mixture to remove the activated charcoal.

    • The filtrate (the now clear liquid) may be permissible for drain disposal, pending approval from your institution's EHS.

    • The activated charcoal, now contaminated with the dye, must be disposed of as solid hazardous waste (see below).

• Direct Disposal: If decontamination is not performed or not permitted, the collected aqueous waste must be disposed of through your institution's hazardous waste management program.

Organic Solvent Solutions:

• Collection: Collect all waste solutions of Cyanine7.5 amine in organic solvents (e.g., DMSO, DMF) in a separate, designated, and properly labeled hazardous waste container. The label must indicate "Hazardous Waste: Cyanine7.5 amine in [Name of Solvent]."

• Segregation: Never mix organic solvent waste with aqueous waste.

• Disposal: Arrange for pickup and disposal by your institution's EHS or a licensed hazardous waste contractor.

Solid Waste Disposal

• Collection: All solid waste contaminated with Cyanine7.5 amine should be collected in a designated, clearly labeled, and sealed container or heavy-duty plastic bag. This includes:

  • Gloves, paper towels, and bench protectors

  • Used pipette tips and other disposable plastics

  • Contaminated vials and tubes

  • Gels (e.g., polyacrylamide or agarose) containing the dye

  • Activated charcoal used for decontamination

• Labeling: The container must be labeled as "Hazardous Waste: Solid Waste with Cyanine7.5 amine."

• Disposal: Dispose of the collected solid waste through your institution's hazardous waste management program. Do not dispose of this waste in the regular trash or biohazardous waste streams.

Summary of Waste Streams and Disposal Methods

Waste Type	Description	Disposal Container	Disposal Method
Aqueous Liquid Waste	Diluted and concentrated solutions of Cyanine7.5 amine in water or buffers.	Labeled, leak-proof, chemically compatible container.	Treat as hazardous chemical waste. Arrange for EHS pickup. Decontamination via activated charcoal may be an option for very dilute solutions with EHS approval.
Organic Liquid Waste	Solutions of Cyanine7.5 amine in organic solvents (e.g., DMSO, DMF).	Labeled, leak-proof, chemically compatible container for organic waste.	Treat as hazardous chemical waste. Arrange for EHS pickup. Do not mix with aqueous waste.
Solid Waste	Gloves, pipette tips, gels, contaminated paper, and other disposable materials.	Labeled, sealed, heavy-duty plastic bag or container.	Treat as hazardous chemical waste. Arrange for EHS pickup. Do not place in regular trash or biohazard bins.
Empty Containers	Original vials of Cyanine7.5 amine.	Original container.	Triple-rinse with a suitable solvent. Collect the rinsate as hazardous liquid waste. Deface the label and dispose of the empty container according to institutional guidelines (often as glass or plastic recycling).

Experimental Workflow for Waste Segregation and Disposal

Figure 1. Logical workflow for the segregation and disposal of waste generated from experiments using Cyanine7.5 amine.

By adhering to these procedures, laboratory personnel can ensure the safe handling and proper disposal of Cyanine7.5 amine, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and compliance with your institution's established protocols.

Safeguarding Your Research: A Comprehensive Guide to Handling and Disposing of Cyanine7.5 Amine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of Cyanine7.5 amine, a near-infrared fluorescent dye. Adherence to these protocols is crucial for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

The appropriate level of personal protective equipment must be worn at all times when handling Cyanine7.5 amine to prevent skin and eye contact, as well as inhalation of the powdered form.

PPE Category	Item	Specifications and Usage
Eye and Face Protection	Safety Goggles	Must be ANSI Z87.1 compliant and provide a complete seal around the eyes to protect against dust particles and splashes.
Face Shield	To be worn in conjunction with safety goggles, especially when handling larger quantities or when there is a significant risk of splashing.
Hand Protection	Nitrile Gloves	Double-gloving is recommended. Nitrile provides good chemical resistance. Gloves should be inspected for any signs of degradation or punctures before use and changed regularly.
Protective Clothing	Laboratory Coat	A full-length lab coat, preferably with elastic cuffs, should be worn to prevent skin contact.
Disposable Gown/Apron	For procedures with a high risk of contamination, a disposable gown or chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Air-Purifying Respirator (APR) with P100 filters	A NIOSH-approved half-mask or full-face APR is required when handling Cyanine7.5 amine powder to prevent inhalation of airborne particles. A proper fit test is mandatory before use.

Operational Plan for Safe Handling

A systematic approach to handling Cyanine7.5 amine is crucial to prevent exposure and contamination. The following workflow outlines the standard operating procedure for weighing and preparing a solution.

Experimental Protocol: Weighing and Dissolving Cyanine7.5 Amine Powder

• Area Preparation: Designate a specific area for handling the dye, preferably within a chemical fume hood or a ventilated enclosure. Cover the work surface with absorbent, disposable bench paper.

• PPE: Before handling the dye, don all required PPE as specified in the table above.

• Gather Materials: Assemble all necessary equipment, including a calibrated analytical balance, weigh paper or a weigh boat, a spatula, the appropriate solvent (e.g., DMSO or DMF), and the primary container for the solution.

• Weighing:

  • Tare the analytical balance with the weigh paper or boat.

  • Carefully open the container of Cyanine7.5 amine inside the fume hood to minimize the dispersion of powder.

  • Using a clean spatula, carefully transfer the desired amount of the dye to the weigh paper or boat.

  • Close the primary container of the dye securely.

• Dissolving:

  • Transfer the weighed dye to the appropriate solvent container.

  • Use a small amount of the solvent to rinse the weigh paper or boat to ensure all the dye is transferred.

  • Cap the solvent container and mix the solution by vortexing or gentle agitation until the dye is completely dissolved.

• Cleanup:

  • Dispose of the used weigh paper/boat and any other contaminated disposable materials in the designated hazardous waste container.

  • Wipe down the work surface and the spatula with a damp paper towel and dispose of it in the hazardous waste container.

  • Remove PPE in the reverse order it was put on, disposing of gloves and any other disposable items in the hazardous waste.

  • Wash hands thoroughly with soap and water.

Workflow for the safe handling of Cyanine7.5 amine powder.

Disposal Plan

Proper disposal of Cyanine7.5 amine waste is critical to prevent environmental contamination and ensure regulatory compliance. All materials contaminated with the dye should be treated as hazardous waste.

Step-by-Step Disposal Protocol:

• Segregation:

  • Establish a designated hazardous waste container clearly labeled "Cyanine7.5 Amine Waste" and with the appropriate hazard symbols.

  • Segregate solid and liquid waste into separate, compatible containers.

• Solid Waste Disposal:

  • Place all contaminated solid materials, including gloves, disposable lab coats, weigh paper, pipette tips, and absorbent paper, directly into the designated solid hazardous waste container.

• Liquid Waste Disposal:

  • Collect all unused dye solutions and contaminated solvents in a dedicated, leak-proof, and chemically resistant liquid hazardous waste container.

  • Do not mix with other chemical waste streams unless compatibility has been confirmed.

• Container Management:

  • Keep waste containers securely closed when not in use.

  • Store waste containers in a designated, well-ventilated secondary containment area away from incompatible materials.

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Never dispose of Cyanine7.5 amine or its waste down the drain or in the regular trash.

Logical relationship for the disposal of Cyanine7.5 amine waste.